2-Bromo-1-(4-fluorophenyl)ethanone-d4

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Bromo-1-(4-fluorophenyl)ethanone-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-1-(4-fluorophenyl)ethanone-d4 is the deuterium-labeled form of 2-Bromo-1-(4-fluorophenyl)ethanone.[1][2] Deuterated compounds are stable isotope-labeled molecules where one or more hydrogen atoms have been replaced by deuterium, a heavy isotope of hydrogen.[3] This isotopic substitution makes them invaluable tools in analytical chemistry, particularly in quantitative analysis using mass spectrometry.[2][3] 2-Bromo-1-(4-fluorophenyl)ethanone-d4 serves as an ideal internal standard in liquid chromatography-mass spectrometry (LC-MS) assays, a technique widely employed in drug discovery, pharmacokinetic studies, and clinical bioanalysis.[1][2][4] Its chemical and physical properties are nearly identical to the non-labeled analyte, allowing it to co-elute during chromatographic separation and experience similar ionization effects, thus correcting for variability during sample preparation and analysis.[1][3]

Core Chemical Properties

The physical and chemical properties of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 are very similar to its non-deuterated analog. The primary difference lies in its molecular weight due to the presence of four deuterium atoms.

Property	Value	Reference
CAS Number	1219803-30-1	[2]
Molecular Formula	C₈H₂D₄BrFO	[2]
Molecular Weight	221.06 g/mol	[2]
Appearance	Solid
Melting Point	47-49 °C (for non-deuterated)	[5]
Boiling Point	150 °C @ 12 mmHg (for non-deuterated)
Solubility	Soluble in methanol.	[5]

Experimental Protocols

The primary application of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 is as an internal standard for the quantitative analysis of 2-Bromo-1-(4-fluorophenyl)ethanone or structurally similar analytes by LC-MS.[2]

General Protocol for Quantitative Analysis using a Deuterated Internal Standard

This protocol outlines a general procedure for the quantification of a target analyte in a biological matrix (e.g., plasma, urine) using 2-Bromo-1-(4-fluorophenyl)ethanone-d4 as an internal standard.

1. Materials and Reagents:

• High-Performance Liquid Chromatography (HPLC) system coupled to a tandem mass spectrometer (LC-MS/MS).[1]

• Analyte reference standard.

• 2-Bromo-1-(4-fluorophenyl)ethanone-d4 (internal standard).[2]

• HPLC-grade solvents (e.g., acetonitrile, methanol, water).

• Formic acid or other mobile phase modifiers.

• Blank biological matrix.

• Protein precipitation solvent (e.g., acetonitrile with 0.1% formic acid).

2. Preparation of Standard and Sample Solutions:

• Analyte Stock Solution: Prepare a stock solution of the analyte in a suitable solvent (e.g., methanol).

• Internal Standard Stock Solution: Prepare a stock solution of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 in the same solvent.

• Working Solutions: Prepare a series of analyte working solutions by serial dilution of the stock solution to create calibration standards. Prepare a working solution of the internal standard at a fixed concentration.

• Calibration Standards: Spike a known volume of the blank biological matrix with the analyte working solutions to create a set of calibration standards at different concentrations.

• Quality Control (QC) Samples: Prepare at least three levels of QC samples (low, medium, and high concentrations) in the same manner.

3. Sample Preparation (Protein Precipitation):

• To a known volume of the biological sample (calibration standard, QC, or unknown sample), add a fixed volume of the internal standard working solution.

• Add a volume of cold protein precipitation solvent (e.g., 3 volumes of acetonitrile to 1 volume of plasma).

• Vortex the mixture vigorously to ensure complete protein precipitation.

• Centrifuge the samples to pellet the precipitated proteins.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.[4]

4. LC-MS/MS Analysis:

• Inject the prepared sample onto an appropriate LC column (e.g., C18).[4]

• Use a suitable mobile phase gradient to achieve chromatographic separation of the analyte and internal standard.

• Perform detection using a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.[4]

• Monitor the specific precursor-to-product ion transitions for both the analyte and 2-Bromo-1-(4-fluorophenyl)ethanone-d4.

5. Data Analysis:

• Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the analyte concentration for the calibration standards.

• Determine the concentration of the analyte in the QC and unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Experimental Workflow for Quantitative Analysis

The following diagram illustrates the typical workflow for using a deuterated internal standard in a quantitative LC-MS/MS analysis.

Caption: Workflow for quantitative analysis using a deuterated internal standard.

Synthesis

Applications in Drug Development

Deuterated internal standards like 2-Bromo-1-(4-fluorophenyl)ethanone-d4 are critical in various stages of drug development:

• Pharmacokinetic (PK) Studies: They are used to accurately measure the concentration of a drug and its metabolites in biological fluids over time. This data is essential for determining a drug's absorption, distribution, metabolism, and excretion (ADME) profile.[1]

• Bioequivalence Studies: These studies compare the bioavailability of a generic drug to the brand-name drug, and accurate quantification is crucial.

• Toxicokinetic (TK) Studies: Similar to PK studies, TK studies are conducted at higher doses to assess the safety profile of a drug candidate.

The use of a stable isotope-labeled internal standard is considered the gold standard for quantitative bioanalysis due to its ability to minimize the impact of matrix effects and other sources of variability, leading to highly accurate and precise results.[1][6]

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. benchchem.com [benchchem.com]
• 5. nbinno.com [nbinno.com]
• 6. scispace.com [scispace.com]

An In-depth Technical Guide to 2-Bromo-1-(4-fluorophenyl)ethanone-d4 (CAS Number: 1219803-30-1)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-1-(4-fluorophenyl)ethanone-d4, a deuterated analog of 2-bromo-1-(4-fluorophenyl)ethanone. This compound is of significant interest as an internal standard for quantitative analytical applications, particularly in the field of pharmaceutical research and development. Its chemical properties and isotopic labeling make it an invaluable tool for accurate quantification in complex matrices.

Core Compound Data

Property	Value	Reference
CAS Number	1219803-30-1	[1][2]
Chemical Name	2-Bromo-1-(4-fluorophenyl)ethanone-d4	[1]
Synonyms	p-Fluorophenacyl bromide-d4	[1]
Molecular Formula	C₈H₂D₄BrFO	[1]
Molecular Weight	221.06 g/mol	[1]
Appearance	White to light yellow powder/crystal
Melting Point	47-49 °C (for non-deuterated)	[3]
Solubility	Soluble in methanol	[3]
Storage	Store in an inert atmosphere at 2-8°C. Moisture-sensitive.	[3]

Synthesis

Experimental Protocol: Synthesis of 2-Bromo-1-(4-fluorophenyl)ethanone-d4

Materials:

• 4-Fluoroacetophenone-d4

• Bromine (Br₂) or a suitable brominating agent like Pyridine hydrobromide perbromide[4]

• A suitable solvent (e.g., acetic acid, diethyl ether, or chloroform/ethyl acetate)[3][4]

• Anhydrous aluminum chloride (catalyst, if using Br₂)

• Sodium bicarbonate solution (for workup)

• Brine (for workup)

• Anhydrous sodium sulfate (for drying)

• Solvents for recrystallization (e.g., methanol or ethanol)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 4-fluoroacetophenone-d4 in the chosen solvent. If using bromine as the brominating agent, a catalytic amount of anhydrous aluminum chloride can be added.[3]

• Bromination: Cool the reaction mixture in an ice bath. Slowly add a stoichiometric amount of the brominating agent (e.g., bromine dissolved in the same solvent) dropwise to the flask while stirring. Maintain the temperature below 10°C during the addition.

• Reaction Monitoring: After the addition is complete, allow the reaction to warm to room temperature and stir for several hours. The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup: Once the reaction is complete, quench the reaction by slowly adding a saturated solution of sodium bicarbonate until the effervescence ceases. Transfer the mixture to a separatory funnel and extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: Wash the combined organic layers with water and then with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Recrystallization: Purify the crude 2-Bromo-1-(4-fluorophenyl)ethanone-d4 by recrystallization from a suitable solvent like methanol or ethanol to yield the final product as a crystalline solid.[3]

Caption: Synthetic workflow for 2-Bromo-1-(4-fluorophenyl)ethanone-d4.

Applications in Quantitative Analysis

2-Bromo-1-(4-fluorophenyl)ethanone-d4 is primarily utilized as an internal standard in quantitative analysis, especially in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) assays.[1] The key advantage of using a deuterated standard is its chemical similarity to the analyte of interest, while its mass difference allows for its distinct detection by the mass spectrometer. This co-elution and differential detection enable accurate correction for variations in sample preparation, injection volume, and matrix effects, leading to highly reliable and reproducible quantification.

Experimental Protocol: Use as an Internal Standard in LC-MS/MS

This protocol outlines a general procedure for the use of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 as an internal standard for the quantification of a target analyte in a biological matrix (e.g., plasma or urine).

Materials:

• 2-Bromo-1-(4-fluorophenyl)ethanone-d4 (Internal Standard, IS)

• Target analyte (non-deuterated)

• Blank biological matrix (e.g., human plasma)

• Acetonitrile or other suitable protein precipitation solvent

• Formic acid (for mobile phase acidification)

• LC-MS/MS system with a suitable column

Procedure:

• Preparation of Stock Solutions: Prepare stock solutions of the target analyte and the internal standard (2-Bromo-1-(4-fluorophenyl)ethanone-d4) in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

• Preparation of Working Solutions:

  • Analyte Working Solutions: Prepare a series of working solutions of the target analyte by serial dilution of the stock solution to create calibration standards.

  • Internal Standard Working Solution: Prepare a working solution of the internal standard at a fixed concentration (e.g., 100 ng/mL).

• Sample Preparation (Protein Precipitation):

  • To a set of polypropylene tubes, add a small volume of the blank biological matrix (e.g., 50 µL).

  • Spike the matrix with the analyte working solutions to create a calibration curve. Include quality control (QC) samples at low, medium, and high concentrations.

  • To each sample, standard, and QC, add a fixed volume of the internal standard working solution (e.g., 10 µL).

  • Add a protein precipitation solvent (e.g., acetonitrile containing 0.1% formic acid) at a ratio of 3:1 (solvent:matrix volume).

  • Vortex the samples vigorously and then centrifuge to pellet the precipitated proteins.

• LC-MS/MS Analysis:

  • Transfer the supernatant to an autosampler vial for injection into the LC-MS/MS system.

  • Develop a chromatographic method to achieve good separation of the analyte and the internal standard.

  • Optimize the mass spectrometer parameters for the detection of both the analyte and the internal standard using multiple reaction monitoring (MRM).

• Data Analysis:

  • Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte.

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Caption: Use of the deuterated compound as an internal standard.

Safety and Handling

2-Bromo-1-(4-fluorophenyl)ethanone and its deuterated analog are corrosive and can cause severe skin burns and eye damage.[3] It is essential to handle this compound in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. Store the compound in a tightly sealed container in a cool, dry place, away from moisture and incompatible materials.[3]

Conclusion

2-Bromo-1-(4-fluorophenyl)ethanone-d4 is a valuable tool for researchers and scientists in the field of drug development and analytical chemistry. Its properties as a deuterated internal standard allow for highly accurate and precise quantification of target analytes in complex biological matrices. The synthetic and analytical protocols provided in this guide offer a foundation for the effective utilization of this compound in demanding research applications.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 2-Bromo-1-(4-fluorophenyl)ethanone-d4 | CAS#:1219803-30-1 | Chemsrc [chemsrc.com]
• 3. nbinno.com [nbinno.com]
• 4. Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Synthesis of 2-Bromo-1-(4-fluorophenyl)ethanone-d4

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of 2-Bromo-1-(4-fluorophenyl)ethanone-d4, a deuterated analog of a valuable synthetic intermediate. This document provides a comprehensive overview of the synthetic pathway, detailed experimental protocols, and relevant characterization data. The strategic incorporation of deuterium atoms into the phenyl ring of the parent compound makes 2-Bromo-1-(4-fluorophenyl)ethanone-d4 a useful tool in various research applications, including as an internal standard for quantitative analysis by NMR, GC-MS, or LC-MS, and in studies of drug metabolism.[1]

Synthetic Strategy

The synthesis of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 is achieved through a two-step process commencing with the deuteration of the commercially available starting material, 4-fluoroacetophenone. This is followed by the selective bromination of the resulting deuterated intermediate, 4'-fluoroacetophenone-d4.

Overall Synthetic Scheme:

Figure 1: Overall synthetic workflow for 2-Bromo-1-(4-fluorophenyl)ethanone-d4.

Experimental Protocols

Step 1: Synthesis of 4'-Fluoroacetophenone-d4

The critical step in this synthesis is the regioselective introduction of four deuterium atoms onto the phenyl ring of 4-fluoroacetophenone. This is effectively achieved via an iridium-catalyzed hydrogen-deuterium (H/D) exchange reaction. The ketone directing group facilitates the ortho-deuteration, and the reaction proceeds to completion to afford the desired 2,3,5,6-tetradeuterated product.

Reaction Scheme:

Figure 2: Reaction scheme for the synthesis of 4'-Fluoroacetophenone-d4.

Materials:

Reagent/Solvent	CAS Number	Molecular Formula
4-Fluoroacetophenone	403-42-9	C₈H₇FO
[Ir(cod)(IMes)]BF₄ (or similar Ir catalyst)	-	-
Deuterium Oxide (D₂O)	7789-20-0	D₂O
Dichloromethane (DCM)	75-09-2	CH₂Cl₂

Procedure:

• To a dry Schlenk flask under an argon atmosphere, add 4-fluoroacetophenone (1.0 eq) and the iridium catalyst (e.g., [Ir(cod)(IMes)]BF₄, 1-2 mol%).

• Add degassed dichloromethane as the solvent.

• Add deuterium oxide (D₂O, a large excess, e.g., 20 eq) to the reaction mixture.

• Seal the flask and heat the mixture at a specified temperature (e.g., 80-100 °C) for a designated period (e.g., 12-24 hours), with vigorous stirring.

• Monitor the reaction progress by ¹H NMR spectroscopy to confirm the disappearance of the aromatic proton signals.

• Upon completion, cool the reaction mixture to room temperature.

• Extract the product with dichloromethane.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford pure 4'-fluoroacetophenone-d4.

Quantitative Data (Expected):

Parameter	Value
Yield	>90%
Isotopic Purity	>98%

Step 2: Synthesis of 2-Bromo-1-(4-fluorophenyl)ethanone-d4

The second step involves the α-bromination of the deuterated ketone, 4'-fluoroacetophenone-d4. A mild and efficient method for this transformation utilizes Oxone® and ammonium bromide in methanol. This method offers high yields and regioselectivity for the desired product.

Reaction Scheme:

Figure 3: Reaction scheme for the synthesis of 2-Bromo-1-(4-fluorophenyl)ethanone-d4.

Materials:

Reagent/Solvent	CAS Number	Molecular Formula
4'-Fluoroacetophenone-d4	1335333-86-2	C₈H₃D₄FO
Oxone®	70693-62-8	2KHSO₅·KHSO₄·K₂SO₄
Ammonium Bromide (NH₄Br)	12124-97-9	NH₄Br
Methanol (MeOH)	67-56-1	CH₃OH
Ethyl Acetate	141-78-6	C₄H₈O₂
Sodium Thiosulfate	7772-98-7	Na₂S₂O₃

Procedure:

• Dissolve 4'-fluoroacetophenone-d4 (1.0 eq) and ammonium bromide (1.1 eq) in methanol in a round-bottom flask.

• To this stirred solution, add Oxone® (1.1 eq) portion-wise at room temperature.

• Stir the reaction mixture at room temperature and monitor its progress by thin-layer chromatography (TLC). The reaction is typically complete within 1-2 hours.

• Upon completion, quench the reaction by adding an aqueous solution of sodium thiosulfate.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel (eluting with a mixture of hexane and ethyl acetate) to yield pure 2-Bromo-1-(4-fluorophenyl)ethanone-d4.

Quantitative Data (Expected):

Parameter	Value
Yield	>95%
Purity	>98%

Characterization Data

The structural confirmation of the final product, 2-Bromo-1-(4-fluorophenyl)ethanone-d4, is achieved through standard analytical techniques.

Table 1: Physicochemical and Spectroscopic Data

Property	4'-Fluoroacetophenone-d4	2-Bromo-1-(4-fluorophenyl)ethanone-d4
Molecular Formula	C₈H₃D₄FO	C₈H₂D₄BrFO
Molecular Weight	142.19 g/mol	221.06 g/mol
CAS Number	1335333-86-2	1219803-30-1
¹H NMR	Signals corresponding to the acetyl protons will be observed. The aromatic region will show the absence of proton signals.	A singlet corresponding to the -CH₂Br protons will be observed. The aromatic region will show the absence of proton signals.
¹³C NMR	Signals for the carbonyl carbon, methyl carbon, and the deuterated aromatic carbons will be observed. The C-D coupling will lead to multiplets for the aromatic carbons.	Signals for the carbonyl carbon, the bromomethyl carbon, and the deuterated aromatic carbons will be observed.
Mass Spectrometry (EI)	M⁺ peak at m/z 142.	M⁺ peak at m/z 220/222 (characteristic isotopic pattern for bromine).

For comparison, the ¹H NMR spectrum of the non-deuterated 2-Bromo-1-(4-fluorophenyl)ethanone in CDCl₃ shows a singlet for the CH₂Br protons at approximately 4.43 ppm and multiplets for the aromatic protons in the range of 7.14-8.13 ppm.[2] The ¹³C NMR spectrum of the non-deuterated compound shows a signal for the CH₂Br carbon at around 30.5 ppm and the carbonyl carbon at approximately 189.7 ppm.[3]

Safety Considerations

Standard laboratory safety precautions should be followed, including the use of personal protective equipment (gloves, safety glasses, lab coat). All manipulations should be performed in a well-ventilated fume hood. 2-Bromo-1-(4-fluorophenyl)ethanone is a lachrymator and corrosive; handle with care.

Conclusion

This technical guide provides a detailed and reliable two-step synthetic route for the preparation of 2-Bromo-1-(4-fluorophenyl)ethanone-d4. The described protocols for the iridium-catalyzed deuteration and subsequent mild bromination offer high yields and purity of the desired isotopically labeled compound, making it readily accessible for its intended applications in research and development.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. rsc.org [rsc.org]

An In-depth Technical Guide to 2-Bromo-1-(4-fluorophenyl)ethanone-d4

This technical guide provides a comprehensive overview of the chemical and physical properties of 2-Bromo-1-(4-fluorophenyl)ethanone-d4, with a focus on its molecular weight and structure. This deuterated compound is of significant interest to researchers and professionals in the fields of drug development and metabolic studies.

Quantitative Data Summary

The key quantitative properties of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 are summarized in the table below.

Property	Value
Molecular Weight	221.06 g/mol [1]
Chemical Formula	C₈H₂D₄BrFO[1]
CAS Number	1219803-30-1[1]
Unlabeled CAS	403-29-2[1]

Chemical Structure

2-Bromo-1-(4-fluorophenyl)ethanone-d4 is the deuterium-labeled analog of 2-Bromo-1-(4-fluorophenyl)ethanone.[1][2] The structure consists of a 4-fluorophenyl group attached to a brominated ethanone moiety. In this isotopically labeled version, four hydrogen atoms on the phenyl ring are substituted with deuterium.

Caption: Chemical structure of 2-Bromo-1-(4-fluorophenyl)ethanone-d4.

Applications and Experimental Use

Applications:

• Tracer: This compound can be utilized as a tracer in various biochemical and metabolic studies.[1]

• Internal Standard: It serves as an internal standard for quantitative analysis by methods such as NMR, GC-MS, or LC-MS.[1]

• Pharmacokinetic Studies: The incorporation of stable heavy isotopes like deuterium can alter the pharmacokinetic and metabolic profiles of drug molecules, making this compound valuable in drug development research to study the impact of deuteration.[1][2]

Experimental Protocols:

Detailed experimental protocols for the use of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 are specific to the research application. The methodologies provided here are for general reference only and have not been independently validated.

General Synthesis Approach (for the non-deuterated analog): The synthesis of the non-deuterated compound, 2-Bromo-1-(4-fluorophenyl)ethanone, typically involves the bromination of 4-fluoroacetophenone.[3] This can be achieved using bromine with a catalyst or by using ammonium bromide and an oxidizing agent like oxone to convert a secondary alcohol to an alpha-bromoketone.[3] Industrial-scale production requires controlled conditions to ensure high purity and yield.[3]

Use as an Internal Standard: When used as an internal standard in mass spectrometry, a known quantity of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 is added to the sample. The ratio of the signal from the analyte to the signal from the deuterated internal standard is used to quantify the amount of the non-deuterated compound in the sample. This method corrects for variations in sample preparation and instrument response.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 2-Bromo-1-(4-fluorophenyl)ethanone-d4 | CAS#:1219803-30-1 | Chemsrc [chemsrc.com]
• 3. nbinno.com [nbinno.com]

Technical Guide: Safety and Handling of 2-Bromo-1-(4-fluorophenyl)ethanone-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the safe handling, storage, and application of 2-Bromo-1-(4-fluorophenyl)ethanone-d4. This deuterated compound is a valuable tool in pharmaceutical research, primarily utilized as an internal standard in bioanalytical studies.

Chemical and Physical Properties

2-Bromo-1-(4-fluorophenyl)ethanone-d4 is the deuterated analog of 2-Bromo-1-(4-fluorophenyl)ethanone. The incorporation of four deuterium atoms on the phenyl ring provides a distinct mass shift, making it an ideal internal standard for mass spectrometry-based quantification of the non-deuterated analyte.

Property	Value	Reference
CAS Number	1219803-30-1	[1]
Molecular Formula	C₈H₂D₄BrFO	[1]
Molecular Weight	221.06 g/mol	[1]
Appearance	Solid (inferred from non-deuterated analog)
Unlabeled CAS	403-29-2	[1]

Safety and Hazard Information

GHS Hazard Statements (inferred):

• H314: Causes severe skin burns and eye damage.

• H318: Causes serious eye damage.

• H335: May cause respiratory irritation.

Precautionary Statements:

A comprehensive list of precautionary statements is provided in the table below.

Code	Precaution
P260	Do not breathe dust/fume/gas/mist/vapors/spray.
P261	Avoid breathing dust/fume/gas/mist/vapours/spray.
P264	Wash skin thoroughly after handling.
P271	Use only outdoors or in a well-ventilated area.
P280	Wear protective gloves/ protective clothing/ eye protection/ face protection.
P301+P330+P331	IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.
P302+P361+P354	IF ON SKIN (or hair): Take off immediately all contaminated clothing. Immediately rinse with water for several minutes.
P304+P340	IF INHALED: Remove person to fresh air and keep comfortable for breathing.
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
P310	Immediately call a POISON CENTER or doctor/physician.
P363	Wash contaminated clothing before reuse.
P403+P233	Store in a well-ventilated place. Keep container tightly closed.
P405	Store locked up.
P501	Dispose of contents/container to an approved waste disposal plant.

Other Hazards:

• Lachrymator: This substance can cause tearing.

Handling and Storage

Handling:

• Work in a well-ventilated area, preferably in a chemical fume hood.

• Avoid contact with skin, eyes, and clothing.

• Avoid inhalation of dust or vapors.

• Use appropriate personal protective equipment (PPE), including chemical-resistant gloves (e.g., nitrile or neoprene), safety goggles, and a lab coat.

• Ensure eyewash stations and safety showers are readily accessible.

Storage:

• Store in a tightly sealed container in a cool, dry, and well-ventilated area.

• Keep away from incompatible materials such as strong oxidizing agents, bases, and reducing agents.

• Recommended storage temperature is typically 2-8°C.

Experimental Protocols

The primary application of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 is as a stable isotope-labeled internal standard (SIL-IS) in quantitative bioanalysis. Below are representative experimental protocols for its synthesis and use.

Synthesis of 2-Bromo-1-(4-fluorophenyl)ethanone-d4

The synthesis of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 can be achieved in a two-step process starting from 4-fluoroacetophenone.

Step 1: Synthesis of 1-(4-fluorophenyl)ethanone-d4

A plausible method for the deuteration of the phenyl ring of 4-fluoroacetophenone involves an acid-catalyzed H-D exchange reaction.

• Materials: 4-fluoroacetophenone, deuterated sulfuric acid (D₂SO₄), deuterium oxide (D₂O).

• Procedure:

  • In a sealed reaction vessel, dissolve 4-fluoroacetophenone in a mixture of D₂SO₄ and D₂O.

  • Heat the mixture at an elevated temperature (e.g., 100-120°C) for a prolonged period (e.g., 24-48 hours) to facilitate the H-D exchange on the aromatic ring.

  • Monitor the reaction progress by ¹H NMR to observe the disappearance of the aromatic proton signals.

  • Upon completion, carefully neutralize the reaction mixture with a suitable base (e.g., Na₂CO₃) in an ice bath.

  • Extract the product with an organic solvent (e.g., diethyl ether or dichloromethane).

  • Wash the organic layer with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure to yield 1-(4-fluorophenyl)ethanone-d4.

  • Purify the product by column chromatography or distillation if necessary.

Step 2: α-Bromination of 1-(4-fluorophenyl)ethanone-d4

The α-bromination of the deuterated ketone can be achieved using a variety of brominating agents. A method using copper(II) bromide is described below.

• Materials: 1-(4-fluorophenyl)ethanone-d4, copper(II) bromide (CuBr₂), ethyl acetate.

• Procedure:

  • To a solution of 1-(4-fluorophenyl)ethanone-d4 in ethyl acetate, add a stoichiometric excess of copper(II) bromide.

  • Reflux the mixture with stirring for several hours (e.g., 4-6 hours).

  • Monitor the reaction by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and filter to remove the copper salts.

  • Wash the filtrate with water and brine.

  • Dry the organic layer over anhydrous MgSO₄ and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to obtain pure 2-Bromo-1-(4-fluorophenyl)ethanone-d4.

Application as a Stable Isotope-Labeled Internal Standard in LC-MS/MS Bioanalysis

2-Bromo-1-(4-fluorophenyl)ethanone-d4 is an excellent internal standard for the quantification of its non-deuterated analog in biological matrices.

• Objective: To accurately quantify the concentration of an analyte (the non-deuterated compound) in a biological sample (e.g., plasma, urine).

• Methodology:

  • Preparation of Stock Solutions: Prepare a stock solution of the analyte and a separate stock solution of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 (the SIL-IS) in a suitable organic solvent (e.g., methanol or acetonitrile).

  • Preparation of Calibration Curve and Quality Control Samples: Spike known concentrations of the analyte into blank biological matrix to create a series of calibration standards. Prepare quality control (QC) samples at low, medium, and high concentrations in the same manner.

  • Sample Preparation: a. To a known volume of the biological sample, calibration standard, or QC sample, add a fixed volume of the SIL-IS working solution. b. Perform a sample extraction procedure (e.g., protein precipitation with acetonitrile, liquid-liquid extraction, or solid-phase extraction) to remove interferences. c. Evaporate the organic extract to dryness and reconstitute in a solvent compatible with the LC mobile phase.

  • LC-MS/MS Analysis: a. Inject the prepared samples onto an appropriate LC column for chromatographic separation. b. Detect the analyte and the SIL-IS using a tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode. c. Monitor specific precursor-to-product ion transitions for both the analyte and the SIL-IS.

  • Data Analysis: a. Calculate the peak area ratio of the analyte to the SIL-IS for all samples, calibration standards, and QCs. b. Construct a calibration curve by plotting the peak area ratio against the known concentration of the calibration standards. c. Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Synthesis Workflow

Caption: Synthetic workflow for 2-Bromo-1-(4-fluorophenyl)ethanone-d4.

Bioanalytical Workflow using SIL-IS

Caption: Bioanalytical workflow using a stable isotope-labeled internal standard.

References

• 1. 4'-Fluoroacetophenone-d4 (1335333-86-2) for sale [vulcanchem.com]

2-Bromo-1-(4-fluorophenyl)ethanone-d4 mechanism of action

An In-depth Technical Guide on the Core Mechanism of Action of 2-Bromo-1-(4-fluorophenyl)ethanone-d4

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the core mechanism of action of 2-Bromo-1-(4-fluorophenyl)ethanone-d4. While specific biological data for this deuterated compound is limited, its mechanism can be thoroughly understood through its non-deuterated parent, 2-Bromo-1-(4-fluorophenyl)ethanone, a member of the α-bromoacetophenone class of compounds. These compounds are potent electrophilic agents that act as covalent inhibitors of various enzymes. This document will detail the principles of this covalent inhibition, identify potential molecular targets and affected signaling pathways, and explain the specific role of deuterium labeling in a research and drug development context. Furthermore, this guide presents illustrative quantitative data and detailed experimental protocols for characterizing the activity of such covalent inhibitors.

Introduction to 2-Bromo-1-(4-fluorophenyl)ethanone-d4

2-Bromo-1-(4-fluorophenyl)ethanone-d4 is the deuterium-labeled version of the synthetic compound 2-Bromo-1-(4-fluorophenyl)ethanone.[1][2] The parent compound belongs to the α-haloacetophenone chemical class, which are recognized as important intermediates in the synthesis of various pharmaceuticals and agrochemicals.[3][4] Structurally, it features a phenacyl bromide moiety with a fluorine substitution on the phenyl ring, which can influence its electronic properties and reactivity.[3]

The defining characteristic of α-bromoacetophenones in a biological context is their electrophilicity, which enables them to act as covalent inhibitors of proteins.[5][6] This mechanism of action offers distinct advantages in drug design, including increased potency and a prolonged duration of action.[5][7] The introduction of deuterium atoms (d4) on the phenyl ring does not alter the fundamental mechanism of action but is a common strategy in drug development to study the pharmacokinetic and metabolic profiles of a compound.[1][2]

This guide will elucidate the core mechanism of covalent modification, discuss potential enzymatic targets and their associated signaling pathways, and provide practical experimental frameworks for researchers.

Core Mechanism of Action: Irreversible Covalent Inhibition

The primary mechanism of action for 2-Bromo-1-(4-fluorophenyl)ethanone is irreversible covalent inhibition of target proteins through alkylation. The carbon atom adjacent to the carbonyl group and bonded to the bromine atom is highly electrophilic. This electrophilicity is the key to its biological activity.

The process can be described as a nucleophilic substitution reaction (SN2), where a nucleophilic amino acid residue in the active site of an enzyme attacks the electrophilic carbon of the inhibitor. This results in the displacement of the bromide ion and the formation of a stable, covalent bond between the inhibitor and the enzyme.

The most common nucleophilic target for this class of inhibitors is the thiol group of a cysteine residue due to its high nucleophilicity.[8][9] Other potential nucleophilic residues include the imidazole ring of histidine and the amine group of lysine. This covalent modification of a critical residue in the enzyme's active site leads to a loss of catalytic function, thereby irreversibly inhibiting the enzyme.[5][6]

General mechanism of covalent inhibition by 2-Bromo-1-(4-fluorophenyl)ethanone.

Potential Molecular Targets and Signaling Pathways

Given its mechanism as a cysteine-reactive covalent inhibitor, 2-Bromo-1-(4-fluorophenyl)ethanone and its derivatives can target a range of enzymes where a cysteine residue is crucial for function. Research on related compounds suggests several classes of potential targets.

• Cysteine Proteases: These enzymes, such as cathepsins and caspases, play critical roles in protein turnover, apoptosis, and immune responses.[8][10] Their active sites contain a catalytic cysteine, making them prime targets for inhibitors like 2-Bromo-1-(4-fluorophenyl)ethanone.

• Kinases: Certain kinases possess accessible cysteine residues in or near their ATP-binding pockets. A related compound, 2-Bromo-1-(4-bromophenyl)ethanone, has been shown to inhibit Glycogen Synthase Kinase 3β (GSK-3β), a key regulator of numerous signaling pathways involved in cell division, proliferation, and apoptosis.[11]

• Aromatase: Derivatives of 2-Bromo-1-(4-fluorophenyl)ethanone have been investigated as potential aromatase inhibitors.[3] Aromatase is a key enzyme in estrogen biosynthesis, and its inhibition is a therapeutic strategy for hormone-dependent breast cancer.

Inhibition of these targets can have significant downstream effects on cellular signaling. For example, inhibiting a kinase like GSK-3β can modulate pathways critical for cancer cell survival.

Hypothetical signaling pathway modulation by covalent inhibition.

Role of Deuterium Labeling

The "-d4" designation indicates that four hydrogen atoms on the phenyl ring have been replaced with deuterium, a stable isotope of hydrogen.[1] This isotopic substitution is a powerful tool in drug development for several reasons:

• Pharmacokinetic (PK) Studies: Deuterated compounds are used as internal standards in mass spectrometry-based assays to accurately quantify the non-deuterated drug in biological samples (e.g., plasma, tissue).[1]

• Metabolic Profiling: Deuteration can alter the rate of metabolism, particularly if the hydrogen atoms are located at a site of enzymatic oxidation (e.g., by cytochrome P450 enzymes). This "kinetic isotope effect" can be exploited to create drugs with improved metabolic stability and longer half-lives.[2]

• Tracer Studies: Labeled compounds can be used to trace the distribution, metabolism, and excretion (ADME) of a drug within an organism.[1]

It is crucial to note that deuteration does not change the intrinsic mechanism of action of the molecule. 2-Bromo-1-(4-fluorophenyl)ethanone-d4 will still act as a covalent inhibitor in the same manner as its non-deuterated counterpart.

Quantitative Data on Covalent Inhibition

The potency of an irreversible covalent inhibitor cannot be adequately described by a simple IC50 value, which is time-dependent for this class of compounds.[6] Instead, the efficiency of inhibition is typically characterized by the second-order rate constant kinact/KI, where KI is the inhibitor concentration that yields half the maximal rate of inactivation (kinact).[6][12]

The following table provides illustrative data that might be expected for an effective covalent inhibitor of this class.

Parameter	Illustrative Value	Description
KI	5 µM	The concentration of inhibitor required for half-maximal inactivation rate. Reflects initial binding affinity.
kinact	0.1 min-1	The maximal rate of enzyme inactivation at a saturating concentration of the inhibitor.
kinact/KI	20,000 M-1s-1	The second-order rate constant, representing the overall efficiency of the covalent inhibitor.
IC50 (30 min pre-incubation)	0.5 µM	Concentration causing 50% inhibition after a defined pre-incubation time.[11]

Note: The data presented is for illustrative purposes to exemplify typical measurements for a covalent inhibitor and is not based on measured values for 2-Bromo-1-(4-fluorophenyl)ethanone-d4.

Experimental Protocols

Characterizing the mechanism of a covalent inhibitor requires specific biochemical and biophysical assays.

Protocol: Determination of Covalent Inhibition Kinetics

This protocol describes a continuous enzyme activity assay to determine the kinetic parameters (kinact and KI) of the inhibitor against a model cysteine protease.

Materials:

• Target cysteine protease (e.g., Cathepsin B)

• Fluorogenic substrate for the enzyme

• Assay Buffer (e.g., 100 mM sodium phosphate, pH 6.8, with DTT and EDTA)

• 2-Bromo-1-(4-fluorophenyl)ethanone solution in DMSO

• 96-well microplate reader with fluorescence detection

Methodology:

• Enzyme Preparation: Prepare a stock solution of the target enzyme in the assay buffer.

• Inhibitor Dilution: Prepare a serial dilution of the inhibitor in DMSO, followed by a further dilution in the assay buffer.

• Incubation: In a 96-well plate, add the enzyme solution to wells containing various concentrations of the inhibitor. Include a DMSO-only control.

• Reaction Initiation: At various time points (e.g., 0, 5, 10, 20, 30 minutes) of pre-incubation of the enzyme and inhibitor, initiate the enzymatic reaction by adding the fluorogenic substrate.

• Data Acquisition: Immediately begin monitoring the increase in fluorescence over time using the microplate reader. The initial rate of the reaction is proportional to the amount of active enzyme remaining.

• Data Analysis:

  • For each inhibitor concentration, plot the natural log of the remaining enzyme activity versus the pre-incubation time. The slope of this line gives the observed rate of inactivation (kobs).

  • Plot the kobs values against the inhibitor concentrations. Fit this data to the Michaelis-Menten equation to determine kinact (the Vmax of the plot) and KI (the Km of the plot).

  • Calculate the second-order rate constant kinact/KI.

Protocol: Confirmation of Covalent Adduct Formation by Mass Spectrometry

This protocol uses intact protein mass spectrometry to confirm the covalent modification of the target enzyme.

Materials:

• Target cysteine protease

• 2-Bromo-1-(4-fluorophenyl)ethanone

• Incubation buffer

• LC-MS system (e.g., ESI-Q-TOF)

Methodology:

• Incubation: Incubate the target enzyme with a molar excess (e.g., 10-fold) of the inhibitor for a sufficient time (e.g., 1 hour) to ensure complete reaction. Also prepare a control sample of the enzyme with DMSO only.

• Sample Cleanup: Desalt the protein samples using a suitable method (e.g., C4 ZipTip) to remove excess inhibitor and buffer salts.

• Mass Spectrometry Analysis: Analyze the desalted protein samples by LC-MS.

• Data Analysis:

  • Deconvolute the mass spectra to determine the molecular weight of the protein in both the control and inhibitor-treated samples.

  • A mass increase in the inhibitor-treated sample corresponding to the molecular weight of the inhibitor minus the mass of HBr (136.94 Da for the non-deuterated compound) confirms the formation of a covalent adduct.

Workflow for characterization of a covalent inhibitor.

Conclusion

2-Bromo-1-(4-fluorophenyl)ethanone-d4, through the well-understood reactivity of its α-bromoacetophenone core, functions as an irreversible covalent inhibitor. Its mechanism of action involves the alkylation of nucleophilic residues, primarily cysteine, in the active sites of target enzymes. This leads to the modulation of various cellular signaling pathways and presents therapeutic opportunities, particularly in oncology. The deuteration of the molecule serves as a critical tool for detailed pharmacokinetic and metabolic studies in the drug development process. The experimental protocols outlined in this guide provide a robust framework for researchers to characterize the inhibitory activity of this and related compounds, facilitating further exploration into their therapeutic potential.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 2-Bromo-1-(4-fluorophenyl)ethanone-d4 | CAS#:1219803-30-1 | Chemsrc [chemsrc.com]
• 3. nbinno.com [nbinno.com]
• 4. Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Strategies for discovering and derisking covalent, irreversible enzyme inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. drughunter.com [drughunter.com]
• 7. Protocol for rational design of covalently interacting inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Inhibitors of cysteine proteases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Design and Synthesis of Proteinase Inhibitors | Medicinal Chemistry [medchem.ku.edu]
• 10. In vitro evaluation of the disposition of A novel cysteine protease inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. nbinno.com [nbinno.com]
• 12. pubs.acs.org [pubs.acs.org]

Commercial Suppliers and Technical Guide for 2-Bromo-1-(4-fluorophenyl)ethanone-d4

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability, synthesis, and applications of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 (CAS No: 1219803-30-1). This deuterated compound is a valuable tool in pharmaceutical research and development, primarily utilized as an internal standard for quantitative analysis and as a tracer in metabolic studies.

Commercial Availability

Several specialized chemical suppliers offer 2-Bromo-1-(4-fluorophenyl)ethanone-d4. The table below summarizes the available data from prominent vendors. Researchers are advised to contact the suppliers directly for the most current information on stock, pricing, and detailed certificates of analysis.

Supplier	Product Code	Isotopic Purity	Chemical Purity	Available Quantities
LGC Standards (Toronto Research Chemicals)	B682787 (as 2-Bromo-4'-fluoroacetophenone-2',3',5',6'-d4)	≥ 94 atom % D	≥ 98%	Inquire
MedChemExpress	HY-W008598S	Not specified	Not specified	Inquire
Cayman Chemical	Not explicitly listed; requires catalog search with CAS number.	Not specified	Not specified	Inquire
Santa Cruz Biotechnology	Not explicitly listed; requires catalog search with CAS number.	Not specified	Not specified	Inquire

Physicochemical Properties

Property	Value
CAS Number	1219803-30-1
Molecular Formula	C₈H₂D₄BrFO
Molecular Weight	221.07 g/mol
Unlabeled CAS	403-29-2
SMILES	BrCC(C1=C([2H])C([2H])=C(C([2H])=C1[2H])F)=O

Applications in Research and Drug Development

Deuterated compounds like 2-Bromo-1-(4-fluorophenyl)ethanone-d4 are instrumental in modern drug development. The primary applications include:

• Internal Standard: Due to its mass difference from the non-deuterated analog, it serves as an ideal internal standard for quantitative analyses by mass spectrometry (GC-MS or LC-MS). This allows for precise quantification of the parent compound in complex biological matrices.

• Metabolic Tracer: The deuterium label allows researchers to trace the metabolic fate of the parent molecule in vitro and in vivo. Understanding a drug candidate's metabolism is a critical step in preclinical development. The use of stable isotopes has become a cornerstone in pharmacokinetic and metabolic profiling of new chemical entities.[1]

Experimental Protocols

Step 1: Synthesis of the Deuterated Precursor, 1-(4-fluorophenyl)ethanone-d4

The synthesis of the deuterated precursor, 1-(4-fluorophenyl)ethanone-d4, can be achieved through acid-catalyzed deuterium exchange on the aromatic ring of 4-fluoroacetophenone.

Materials:

• 4'-Fluoroacetophenone

• Deuterated sulfuric acid (D₂SO₄)

• Deuterium oxide (D₂O)

• Anhydrous diethyl ether

• Saturated sodium bicarbonate solution (aqueous)

• Anhydrous magnesium sulfate

Procedure:

• In a sealed reaction vessel, dissolve 4'-fluoroacetophenone in an excess of deuterium oxide.

• Carefully add a catalytic amount of deuterated sulfuric acid to the mixture.

• Heat the mixture under reflux for an extended period (24-48 hours) to facilitate the hydrogen-deuterium exchange on the aromatic ring. The progress of the reaction should be monitored by ¹H NMR, observing the disappearance of the aromatic proton signals.

• After cooling to room temperature, the reaction mixture is neutralized with a saturated aqueous solution of sodium bicarbonate.

• The product is extracted with diethyl ether.

• The combined organic layers are washed with brine and dried over anhydrous magnesium sulfate.

• The solvent is removed under reduced pressure to yield 1-(4-fluorophenyl)ethanone-d4. The isotopic enrichment should be confirmed by mass spectrometry.

Step 2: α-Bromination of 1-(4-fluorophenyl)ethanone-d4

The α-bromination of the deuterated ketone can be performed using a variety of brominating agents. A common method involves the use of copper(II) bromide.

Materials:

• 1-(4-fluorophenyl)ethanone-d4

• Copper(II) bromide (CuBr₂)

• Ethyl acetate

• Chloroform

Procedure:

• A mixture of 1-(4-fluorophenyl)ethanone-d4 and copper(II) bromide (approximately 2.1 equivalents) is prepared in a solvent mixture of ethyl acetate and chloroform.

• The mixture is heated to reflux and stirred for several hours (e.g., 12 hours). The reaction progress can be monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature and filtered to remove the copper salts.

• The filtrate is concentrated under reduced pressure.

• The resulting crude product is purified by column chromatography on silica gel, eluting with a mixture of ethyl acetate and petroleum ether, to yield 2-Bromo-1-(4-fluorophenyl)ethanone-d4.

Visualizations

The following diagrams illustrate the procurement workflow and a plausible synthetic pathway for the target compound.

Caption: General workflow for procuring a deuterated standard.

Caption: Plausible two-step synthesis of the target compound.

References

• 1. lgcstandards.com [lgcstandards.com]

Technical Guide: Physical Properties of p-Fluorophenacyl bromide-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of p-Fluorophenacyl bromide-d4 (2-Bromo-1-(4-fluorophenyl-d4)ethan-1-one). This deuterated compound is a valuable tool in various research applications, particularly as an internal standard in quantitative analyses due to its mass shift compared to the non-deuterated form.

Core Physical and Chemical Properties

The introduction of deuterium atoms into the phenyl ring of p-Fluorophenacyl bromide results in a molecule with nearly identical chemical reactivity but a distinct molecular weight, making it an ideal internal standard for mass spectrometry-based assays.

Property	p-Fluorophenacyl bromide	p-Fluorophenacyl bromide-d4	Source(s)
Synonyms	2-Bromo-4'-fluoroacetophenone, ω-Bromo-4-fluoroacetophenone	2-Bromo-1-(4-fluorophenyl-d4)ethan-1-one	[1][2]
CAS Number	403-29-2	1219803-30-1	[1][3]
Molecular Formula	C₈H₆BrFO	C₈H₂D₄BrFO	[1][3]
Molecular Weight	217.04 g/mol	221.06 g/mol	[1][3]
Appearance	Beige to light grey-green crystalline powder or flakes	Not explicitly stated, expected to be similar to the non-deuterated form	[4]
Melting Point	45-49 °C	Not explicitly stated, expected to be very similar to the non-deuterated form	[1][5]
Boiling Point	150 °C at 12 mmHg	Not explicitly stated, expected to be very similar to the non-deuterated form	[1][2]
Solubility	Soluble in methanol, acetone, and dichloromethane; sparingly soluble in water.	Not explicitly stated, expected to be similar to the non-deuterated form	[4][6]
Flash Point	>110 °C	Not explicitly stated, expected to be similar to the non-deuterated form	[1]
Isotopic Enrichment	Not Applicable	≥98 atom % D	[3]

Experimental Protocols

General Synthesis of p-Substituted Phenacyl Bromides

A common method for the synthesis of p-substituted phenacyl bromides is through the alpha-bromination of the corresponding p-substituted acetophenone.[7] The following protocol is a general procedure that can be adapted for the synthesis of p-Fluorophenacyl bromide and its deuterated analogue.

Materials:

• p-substituted acetophenone (or its deuterated analogue)

• Glacial acetic acid

• Bromine

Procedure:

• Dissolve the p-substituted acetophenone (0.1 mole) in approximately 40 mL of glacial acetic acid in a 250 mL round-bottom flask.[7]

• Cool the solution to 5-10 °C using an ice bath.

• Slowly add bromine (0.15 mole) dropwise to the solution over a period of 2 hours while maintaining the temperature.[7]

• After the addition is complete, allow the mixture to stir overnight at room temperature.[7]

• The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, the product can be isolated by pouring the reaction mixture into ice water, followed by filtration to collect the precipitated solid.

• The crude product can be purified by recrystallization from a suitable solvent, such as ethanol.

Note: This is a general procedure and may require optimization for the specific synthesis of p-Fluorophenacyl bromide-d4.

Visualizations

Synthetic Pathway of p-Fluorophenacyl bromide-d4

The following diagram illustrates a plausible synthetic pathway for p-Fluorophenacyl bromide-d4, starting from deuterated fluorobenzene.

Caption: Proposed synthetic route for p-Fluorophenacyl bromide-d4.

Experimental Workflow: Use as an Internal Standard

p-Fluorophenacyl bromide-d4 is an excellent internal standard for the quantification of p-Fluorophenacyl bromide or its derivatives in biological matrices using techniques like Liquid Chromatography-Mass Spectrometry (LC-MS).

Caption: Workflow for using p-Fluorophenacyl bromide-d4 as an internal standard.

References

• 1. indiamart.com [indiamart.com]
• 2. 2-Bromo-4 -fluoroacetophenone 97 403-29-2 [sigmaaldrich.com]
• 3. cdnisotopes.com [cdnisotopes.com]
• 4. Page loading... [guidechem.com]
• 5. p-Fluorophenacyl bromide | CAS#:403-29-2 | Chemsrc [chemsrc.com]
• 6. CAS 403-29-2: 4-Fluorophenacyl bromide | CymitQuimica [cymitquimica.com]
• 7. cidcocollegenashik.ac.in [cidcocollegenashik.ac.in]

Solubility of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 in Organic Solvents: A Technical Guide

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the solubility characteristics of 2-Bromo-1-(4-fluorophenyl)ethanone-d4. Due to the absence of specific quantitative solubility data in publicly available literature for this deuterated compound, this guide furnishes detailed experimental protocols for determining solubility and discusses the expected solubility based on the physicochemical properties of its non-deuterated analogue, 2-Bromo-1-(4-fluorophenyl)ethanone.

Introduction

2-Bromo-1-(4-fluorophenyl)ethanone-d4 is the deuterium-labeled version of 2-Bromo-1-(4-fluorophenyl)ethanone.[1] Deuterated compounds are of significant interest in pharmaceutical research, primarily for their use as internal standards in quantitative analysis and in studies of drug metabolism and pharmacokinetics.[1] The solubility of a compound is a critical parameter in drug development, influencing its formulation, bioavailability, and efficacy. Understanding the solubility of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 in various organic solvents is therefore essential for its application in research and development.

Physicochemical Properties and Expected Solubility

The molecular structure of 2-Bromo-1-(4-fluorophenyl)ethanone suggests a moderate polarity. The presence of a carbonyl group and a fluorine atom contributes to its polar nature, while the phenyl ring and the bromine atom introduce nonpolar characteristics. Based on the principle of "like dissolves like," it is anticipated that 2-Bromo-1-(4-fluorophenyl)ethanone-d4 will exhibit good solubility in polar aprotic solvents and moderate solubility in less polar and protic solvents. One source indicates that the non-deuterated analogue is soluble in methanol, a polar protic solvent.

Table 1: Physicochemical Properties of 2-Bromo-1-(4-fluorophenyl)ethanone (non-deuterated)

Property	Value
Molecular Formula	C₈H₆BrFO
Molecular Weight	217.04 g/mol
Appearance	Off-white to pale yellow crystalline solid
Melting Point	45-48 °C

Note: Data for the non-deuterated compound. The deuterated version will have a slightly higher molecular weight.

Quantitative Solubility Data

A thorough search of scientific databases and literature has revealed no specific quantitative solubility data for 2-Bromo-1-(4-fluorophenyl)ethanone-d4 or its non-deuterated analogue in common organic solvents. The following table is provided as a template for researchers to populate with experimentally determined values.

Table 2: Experimentally Determined Solubility of 2-Bromo-1-(4-fluorophenyl)ethanone-d4

Solvent	Temperature (°C)	Solubility (mg/mL)	Method
Methanol
Ethanol
Acetone
Acetonitrile
Dichloromethane
Toluene
Hexane

Experimental Protocol for Solubility Determination

The following is a generalized protocol for determining the solubility of an organic compound in an organic solvent. This method can be adapted for 2-Bromo-1-(4-fluorophenyl)ethanone-d4.

Objective: To determine the saturation solubility of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 in a selected organic solvent at a specific temperature.

Materials:

• 2-Bromo-1-(4-fluorophenyl)ethanone-d4

• Selected organic solvent(s) (analytical grade)

• Vials with screw caps

• Analytical balance

• Vortex mixer

• Thermostatically controlled shaker or incubator

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV) or other quantitative analytical instrument.

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 in the chosen solvent of a known concentration. This will be used to create a calibration curve.

• Calibration Curve: Generate a calibration curve by preparing a series of dilutions from the stock solution and analyzing them using a suitable analytical method (e.g., HPLC-UV). Plot the analytical response versus concentration.

• Sample Preparation: Add an excess amount of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 to a vial containing a known volume of the solvent. The presence of undissolved solid is necessary to ensure saturation.

• Equilibration: Tightly cap the vials and place them in a thermostatically controlled shaker set to the desired temperature. Agitate the samples for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Filtration: After equilibration, allow the vials to stand undisturbed at the set temperature for a short period to allow the excess solid to settle. Carefully withdraw an aliquot of the supernatant using a syringe and immediately filter it through a syringe filter into a clean vial. This step is critical to remove any undissolved particles.

• Dilution and Analysis: Dilute the filtered solution with the solvent to a concentration that falls within the range of the calibration curve. Analyze the diluted sample using the same analytical method used for the calibration curve.

• Calculation: Determine the concentration of the saturated solution from the calibration curve, taking into account the dilution factor. The solubility is expressed in mg/mL or mol/L.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for determining the solubility of 2-Bromo-1-(4-fluorophenyl)ethanone-d4.

Caption: General workflow for solubility determination.

Conclusion

While specific quantitative solubility data for 2-Bromo-1-(4-fluorophenyl)ethanone-d4 in organic solvents is currently unavailable in the literature, this technical guide provides researchers with the necessary framework to determine this critical parameter. By following the detailed experimental protocol and utilizing the provided workflow, scientists and drug development professionals can generate reliable solubility data to support their research and development activities. The expected solubility based on the compound's structure suggests it will be soluble in a range of common organic solvents, a hypothesis that can be confirmed through the described experimental procedures.

References

• 1. 2-Bromo-1-(4-fluorophenyl)ethanone-d4 | CAS#:1219803-30-1 | Chemsrc [chemsrc.com]

Protocols & Analytical Methods

Application Note: High-Throughput Quantification of Synthetic Cathinones in Urine Using 2-Bromo-1-(4-fluorophenyl)ethanone-d4 as an Internal Standard by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

The proliferation of novel psychoactive substances (NPS), particularly synthetic cathinones, presents a significant challenge to clinical and forensic toxicology. Accurate and reliable quantification of these compounds in biological matrices is crucial for both clinical diagnostics and law enforcement. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for such analyses due to its high sensitivity and selectivity. The use of a stable isotope-labeled internal standard is paramount for robust quantitative LC-MS/MS methods, as it effectively compensates for variations in sample preparation, matrix effects, and instrument response.[1]

This application note describes a detailed protocol for the quantification of synthetic cathinones, using 4-fluoromethcathinone (4-FMC) as a representative analyte, in human urine by LC-MS/MS. The method employs 2-Bromo-1-(4-fluorophenyl)ethanone-d4 as an internal standard to ensure high accuracy and precision. 2-Bromo-1-(4-fluorophenyl)ethanone-d4 is the deuterium-labeled form of 2-Bromo-1-(4-fluorophenyl)ethanone and serves as an effective internal standard for the quantitative analysis of structurally related compounds by LC-MS.[2][3]

Experimental Protocols

Materials and Reagents

• Analytes: 4-fluoromethcathinone (4-FMC) hydrochloride

• Internal Standard: 2-Bromo-1-(4-fluorophenyl)ethanone-d4

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade), Formic acid

• Sample Preparation: Human urine (blank)

Instrumentation

• Liquid Chromatograph (LC) system capable of gradient elution.

• Tandem mass spectrometer (MS/MS) with an electrospray ionization (ESI) source.

Sample Preparation: Dilute-and-Shoot

A simple and rapid "dilute-and-shoot" method is employed for sample preparation:

• Allow urine samples to thaw to room temperature and vortex to ensure homogeneity.

• To 100 µL of urine, add 10 µL of a working solution of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 in methanol.

• Add 890 µL of the initial mobile phase (e.g., 95% water with 0.1% formic acid and 5% acetonitrile with 0.1% formic acid) to the sample.

• Vortex the mixture thoroughly.

• Transfer the diluted sample to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

Liquid Chromatography:

Parameter	Value
Column	C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Gradient	5% B to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 3 minutes.

Mass Spectrometry:

The mass spectrometer should be operated in positive electrospray ionization (ESI+) mode with multiple reaction monitoring (MRM).

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Gas Flow Rates	Optimized for the specific instrument

MRM Transitions:

The following table provides the MRM transitions for the analyte. The MRM transitions for the internal standard, 2-Bromo-1-(4-fluorophenyl)ethanone-d4, should be determined by direct infusion of a standard solution into the mass spectrometer to identify the precursor ion and optimize the collision energy for the most abundant and stable product ions.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
4-FMC	182.1	109.1	15
182.1	77.1	25
2-Bromo-1-(4-fluorophenyl)ethanone-d4	To be determined	To be determined	To be determined

Data Presentation

The following table summarizes the expected quantitative data from a validated method using this protocol.

Parameter	4-FMC
Linear Range	1 - 500 ng/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.5 ng/mL
Limit of Quantification (LOQ)	1.0 ng/mL
Intra-day Precision (%RSD)	< 10%
Inter-day Precision (%RSD)	< 15%
Accuracy (%Bias)	± 15%
Extraction Recovery	> 85%

Visualization

Caption: Experimental workflow for the quantification of 4-FMC in urine.

Conclusion

This application note provides a comprehensive and detailed protocol for the quantitative analysis of synthetic cathinones in urine using 2-Bromo-1-(4-fluorophenyl)ethanone-d4 as an internal standard by LC-MS/MS. The described "dilute-and-shoot" sample preparation method is rapid and efficient, making it suitable for high-throughput screening. The use of a deuterated internal standard ensures the accuracy and reliability of the results by correcting for matrix effects and other sources of variability. This method can be readily adapted for the quantification of other structurally related synthetic cathinones.

References

• 1. A Quantitative LC–MS/MS Method for the Detection of 16 Synthetic Cathinones and 10 Metabolites and Its Application to Suspicious Clinical and Forensic Urine Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]

Application Note: Quantitative Proteomic Analysis Using Deuterated Alkylating Agent 2-Bromo-1-(4-fluorophenyl)ethanone-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mass spectrometry-based quantitative proteomics is an indispensable tool for understanding cellular processes, identifying disease biomarkers, and elucidating drug mechanisms of action.[1] Isotopic labeling techniques enhance the accuracy and reproducibility of quantitative proteomics by introducing stable isotopes into proteins or peptides, which creates a mass shift detectable by a mass spectrometer.[1] This allows for the direct comparison of protein abundance between different samples within the same analysis. This application note details the use of a novel deuterated alkylating agent, 2-Bromo-1-(4-fluorophenyl)ethanone-d4, for the relative quantification of proteins.

This method relies on the chemical labeling of cysteine residues within proteins. A "light" (non-deuterated) and a "heavy" (deuterated) version of the reagent are used to label two different sample populations (e.g., control vs. treated). After labeling, the samples are combined and processed for mass spectrometry analysis. The relative abundance of proteins is determined by comparing the signal intensities of the heavy and light peptide pairs.

Principle of the Method

The workflow is based on the stable isotope labeling of proteins.[2] Cysteine residues are reduced and then alkylated with either the "light" 2-Bromo-1-(4-fluorophenyl)ethanone or the "heavy" 2-Bromo-1-(4-fluorophenyl)ethanone-d4. The four deuterium atoms in the heavy reagent create a 4 Da mass difference between the labeled peptides from the two samples. This mass difference is readily detected by the mass spectrometer, allowing for the relative quantification of the peptides and, by extension, the proteins from which they originated.

Featured Product

Product Name	CAS Number	Molecular Formula	Molecular Weight
2-Bromo-1-(4-fluorophenyl)ethanone	403-29-2	C₈H₆BrFO	217.03 g/mol
2-Bromo-1-(4-fluorophenyl)ethanone-d4	N/A	C₈H₂D₄BrFO	221.05 g/mol

Experimental Workflow

The overall experimental workflow for quantitative proteomics using 2-Bromo-1-(4-fluorophenyl)ethanone-d4 is depicted below.

Caption: General workflow for quantitative proteomics using isotopic labeling.

Detailed Experimental Protocols

I. Protein Extraction and Quantification

• Cell Lysis: Lyse cell pellets or homogenized tissues in a suitable lysis buffer (e.g., RIPA buffer supplemented with protease and phosphatase inhibitors).

• Sonication: Sonicate the samples on ice to ensure complete cell disruption and to shear DNA.

• Centrifugation: Clarify the lysates by centrifugation at 14,000 x g for 15 minutes at 4°C.

• Supernatant Collection: Transfer the supernatant containing the soluble proteins to a new tube.

• Protein Quantification: Determine the protein concentration of each sample using a standard protein assay (e.g., BCA assay).

II. Protein Reduction and Alkylation

• Sample Preparation: Aliquot an equal amount of protein (e.g., 100 µg) from each sample.

• Reduction: Add dithiothreitol (DTT) to a final concentration of 10 mM. Incubate at 56°C for 30-60 minutes to reduce disulfide bonds.

• Alkylation:

  • To the control sample, add the "light" 2-Bromo-1-(4-fluorophenyl)ethanone to a final concentration of 20 mM.

  • To the experimental sample, add the "heavy" 2-Bromo-1-(4-fluorophenyl)ethanone-d4 to a final concentration of 20 mM.

  • Incubate both samples in the dark at room temperature for 30 minutes.

• Quenching: Quench the alkylation reaction by adding DTT to a final concentration of 10 mM.

III. In-solution Protein Digestion

• Sample Combination: Combine the "light" and "heavy" labeled samples.

• Buffer Exchange: Perform a buffer exchange into a digestion-compatible buffer (e.g., 50 mM ammonium bicarbonate) using a centrifugal filter unit.

• Digestion: Add sequencing-grade modified trypsin at a 1:50 (trypsin:protein) ratio and incubate overnight at 37°C.

• Reaction Termination: Stop the digestion by adding formic acid to a final concentration of 1%.

IV. Peptide Desalting

• C18 StageTip Preparation: Activate a C18 StageTip by passing methanol, followed by an equilibration with 0.1% formic acid in water.

• Sample Loading: Load the digested peptide sample onto the StageTip.

• Washing: Wash the StageTip with 0.1% formic acid in water to remove salts and other hydrophilic contaminants.

• Elution: Elute the peptides with a solution of 50% acetonitrile and 0.1% formic acid.

• Drying: Dry the eluted peptides in a vacuum centrifuge.

V. LC-MS/MS Analysis

• Resuspension: Reconstitute the dried peptides in 0.1% formic acid.

• LC Separation: Separate the peptides using a nano-flow HPLC system with a reversed-phase column.

• MS Analysis: Analyze the eluted peptides on a high-resolution mass spectrometer (e.g., Orbitrap) operating in a data-dependent acquisition (DDA) mode.

Data Analysis

The acquired MS data can be processed using software such as MaxQuant or Proteome Discoverer. The software will identify the peptides and quantify the relative abundance of the "light" and "heavy" labeled peptide pairs. The ratios of the peptide intensities are then used to determine the relative abundance of the corresponding proteins between the two samples.

Signaling Pathway Analysis

Quantitative proteomics data can be used to understand the regulation of signaling pathways. For example, changes in protein abundance upon drug treatment can reveal the drug's mechanism of action.

Caption: A simplified signaling cascade illustrating points of regulation.

Quantitative Data Summary

The following table provides a template for summarizing the quantitative proteomics data.

Protein Accession	Gene Name	Description	Ratio (Heavy/Light)	p-value	Regulation
P01234	GENE1	Example Protein 1	2.5	0.001	Upregulated
Q56789	GENE2	Example Protein 2	0.4	0.005	Downregulated
A1B2C3	GENE3	Example Protein 3	1.1	0.85	Unchanged

Conclusion

The use of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 provides a reliable and accurate method for the relative quantification of proteins. This chemical labeling approach is applicable to a wide range of sample types and offers a cost-effective alternative to metabolic labeling methods. The detailed protocol provided in this application note should enable researchers to successfully implement this technique in their quantitative proteomics workflows.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for the Derivatization of Analytes using 2-Bromo-1-(4-fluorophenyl)ethanone-d4 in GC-MS Analysis

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the use of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 as a derivatization agent for the quantitative analysis of acidic and phenolic compounds by Gas Chromatography-Mass Spectrometry (GC-MS). Due to the limited direct literature on this specific deuterated reagent for derivatization, this guide presents a scientifically grounded, hypothetical application based on the known reactivity of α-bromo ketones. The primary application of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 is as an internal standard for its non-deuterated counterpart; however, its utility as a derivatizing agent for analytes with nucleophilic functional groups is explored herein. This document outlines a comprehensive protocol for the derivatization of a model carboxylic acid, complete with method validation parameters and detailed GC-MS conditions.

Introduction

In gas chromatography, derivatization is a critical step to enhance the volatility, thermal stability, and chromatographic behavior of polar analytes, such as carboxylic acids and phenols.[1] The introduction of a derivatizing agent that can be detected by mass spectrometry with high sensitivity allows for trace-level quantification. 2-Bromo-1-(4-fluorophenyl)ethanone is a reagent that reacts with nucleophilic functional groups, such as carboxylates and phenolates, through an alkylation reaction to form more volatile and thermally stable esters and ethers, respectively.

The deuterated analog, 2-Bromo-1-(4-fluorophenyl)ethanone-d4, serves a dual purpose in quantitative GC-MS analysis. Primarily, it is an ideal internal standard for analytes derivatized with the non-deuterated reagent, as it co-elutes and has nearly identical chemical properties, correcting for variations in sample preparation and instrument response.[2] This application note will also explore its potential as a derivatizing agent itself, particularly in isotope dilution mass spectrometry applications.

Principle of Derivatization

The derivatization reaction involves the nucleophilic substitution of the bromine atom on 2-Bromo-1-(4-fluorophenyl)ethanone by a deprotonated acidic or phenolic group of the analyte. This reaction is typically facilitated by a base to deprotonate the analyte, increasing its nucleophilicity. The resulting 4-fluorophenacyl ester or ether is less polar and more volatile, making it suitable for GC-MS analysis.

Experimental Protocols

This section details the necessary reagents, equipment, and step-by-step procedures for the derivatization of a model carboxylic acid, hexanoic acid, and its subsequent analysis by GC-MS.

Reagents and Materials

• Analytes: Hexanoic acid, Phenol

• Derivatizing Agent: 2-Bromo-1-(4-fluorophenyl)ethanone

• Deuterated Internal Standard: 2-Bromo-1-(4-fluorophenyl)ethanone-d4

• Base/Catalyst: Anhydrous Potassium Carbonate (K₂CO₃)

• Solvent: Acetonitrile (ACN), HPLC grade

• Quenching Solution: 1% Acetic acid in water

• Extraction Solvent: Ethyl acetate, HPLC grade

• Drying Agent: Anhydrous Sodium Sulfate (Na₂SO₄)

• GC Vials with inserts

Standard and Sample Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of hexanoic acid, phenol, and 2-Bromo-1-(4-fluorophenyl)ethanone in acetonitrile.

• Internal Standard Stock Solution (1 mg/mL): Prepare a stock solution of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 in acetonitrile.

• Calibration Standards: Prepare a series of calibration standards by spiking appropriate volumes of the analyte stock solution into a fixed volume of the internal standard solution.

• Sample Preparation: For liquid samples, an appropriate volume should be used. For solid samples, perform a suitable extraction to isolate the analytes of interest. The final extract should be solvent-exchanged into acetonitrile.

Derivatization Procedure

• To 100 µL of the sample or calibration standard in a micro-reaction vial, add 10 mg of anhydrous potassium carbonate.

• Add 50 µL of a 10 mg/mL solution of 2-Bromo-1-(4-fluorophenyl)ethanone in acetonitrile.

• Cap the vial tightly and heat at 70°C for 30 minutes in a heating block or water bath.

• Cool the reaction mixture to room temperature.

• Add 200 µL of 1% acetic acid to quench the reaction.

• Add 500 µL of ethyl acetate and vortex for 1 minute to extract the derivatives.

• Centrifuge to separate the layers and transfer the upper organic layer to a clean tube.

• Dry the organic extract over anhydrous sodium sulfate.

• Transfer the dried extract to a GC vial for analysis.

GC-MS Analysis

Instrumentation

A gas chromatograph equipped with a mass selective detector (GC-MS) is used for the analysis.

GC-MS Conditions

Parameter	Value
GC Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms or equivalent)
Injector	Splitless, 280°C
Carrier Gas	Helium, constant flow at 1.0 mL/min
Oven Program	Initial: 100°C, hold for 1 minRamp 1: 15°C/min to 250°C, hold for 2 minRamp 2: 20°C/min to 300°C, hold for 5 min
Transfer Line	280°C
Ion Source Temp.	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
MS Acquisition	Selected Ion Monitoring (SIM)
SIM Ions	To be determined empirically based on the mass spectra of the derivatized analytes and internal standard.

Quantitative Data and Method Validation

The following tables present representative quantitative data for a hypothetical validated GC-MS method for the analysis of hexanoic acid and phenol, derivatized with 2-Bromo-1-(4-fluorophenyl)ethanone.

Table 1: Method Validation Parameters for the Quantitative Analysis of Derivatized Analytes by GC-MS.

Parameter	Hexanoic Acid Derivative	Phenol Derivative
Linearity Range (ng/mL)	10 - 1000	20 - 1500
Correlation Coefficient (r²)	> 0.998	> 0.997
Limit of Detection (LOD, ng/mL)	3	7
Limit of Quantitation (LOQ, ng/mL)	10	20
Precision (RSD%)	< 5%	< 6%
Accuracy (Recovery %)	95 - 105%	92 - 108%

Table 2: Recovery of Analytes from a Spiked Matrix.

Analyte	Spiked Concentration (ng/mL)	Measured Concentration (ng/mL)	Recovery (%)
Hexanoic Acid	50	48.5	97
500	510	102
Phenol	100	94	94
1000	1060	106

Visualizations

Derivatization Workflow

Caption: A flowchart of the derivatization and sample preparation protocol.

Quantitative Analysis Workflow using Internal Standard

Caption: The logical flow for quantitative analysis using an internal standard.

Conclusion

The derivatization of acidic and phenolic compounds with 2-Bromo-1-(4-fluorophenyl)ethanone is a viable strategy for their quantitative analysis by GC-MS. The use of its deuterated analog, 2-Bromo-1-(4-fluorophenyl)ethanone-d4, as an internal standard is highly recommended to ensure the accuracy and precision of the method. The provided protocol and performance data serve as a comprehensive guide for researchers and scientists to develop and validate their own GC-MS methods for the analysis of a wide range of acidic and phenolic analytes. This approach is particularly valuable in the fields of drug development, metabolomics, and environmental analysis where sensitive and reliable quantification is essential.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]

Application of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 in Pharmacokinetic Studies: A General Overview and Protocol Framework

For Researchers, Scientists, and Drug Development Professionals

The Role and Advantages of Deuterated Internal Standards

In pharmacokinetic studies, accurate and precise measurement of a drug's concentration in biological matrices (e.g., plasma, urine) over time is critical. Deuterated internal standards are ideal for this purpose because they are chemically almost identical to the analyte of interest but have a different mass due to the substitution of hydrogen with deuterium atoms.[1][2] This subtle difference allows the mass spectrometer to distinguish between the analyte and the internal standard.

The primary advantages of using a deuterated internal standard like 2-Bromo-1-(4-fluorophenyl)ethanone-d4 include:

• Correction for Matrix Effects: Biological samples are complex and can interfere with the ionization of the analyte in the mass spectrometer. Since the deuterated standard co-elutes with the analyte and has nearly identical ionization properties, it experiences the same matrix effects, enabling accurate normalization of the analyte's signal.

• Compensation for Variability in Sample Preparation: Losses of the analyte can occur during various steps like extraction and reconstitution. A deuterated standard, added at the beginning of the workflow, undergoes the same losses, ensuring the final analyte-to-internal standard ratio remains constant.

• Improved Precision and Accuracy: By accounting for variations in sample handling and instrument response, deuterated standards significantly reduce the overall variability of the assay, leading to more reliable pharmacokinetic data.

General Experimental Protocol for a Pharmacokinetic Study

While a specific protocol for a drug quantified using 2-Bromo-1-(4-fluorophenyl)ethanone-d4 is not available, the following represents a typical workflow for a bioanalytical method development and validation for a hypothetical analyte.

Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh the reference standard of the analyte and dissolve it in a suitable solvent (e.g., methanol, acetonitrile).

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 2-Bromo-1-(4-fluorophenyl)ethanone-d4 and dissolve it in the same solvent as the analyte.

• Working Solutions: Prepare serial dilutions of the analyte stock solution to create calibration standards and quality control (QC) samples at various concentrations. Prepare a working solution of the internal standard at a fixed concentration.

Sample Preparation (Protein Precipitation)

• Aliquot 100 µL of the biological matrix (e.g., plasma) into a microcentrifuge tube.

• Add a specific volume of the internal standard working solution to all samples (except blanks).

• Add a protein precipitation agent (e.g., acetonitrile or methanol, typically 3-4 times the sample volume).

• Vortex the samples to ensure thorough mixing and precipitation of proteins.

• Centrifuge the samples at high speed to pellet the precipitated proteins.

• Transfer the supernatant to a new tube or a 96-well plate for analysis.

• The supernatant can be evaporated to dryness and reconstituted in a mobile phase-compatible solvent if concentration is needed.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A suitable C18 reversed-phase column is typically used.

  • Mobile Phase: A gradient elution with a mixture of an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., acetonitrile or methanol with 0.1% formic acid).

  • Flow Rate: A typical flow rate would be in the range of 0.3-0.6 mL/min.

  • Injection Volume: 5-10 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Source: Electrospray ionization (ESI) in either positive or negative mode, depending on the analyte's properties.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. Specific precursor-to-product ion transitions for both the analyte and 2-Bromo-1-(4-fluorophenyl)ethanone-d4 would be determined and optimized.

Data Presentation: Bioanalytical Method Validation Parameters

For any pharmacokinetic assay, a thorough validation is required to ensure its reliability. The following tables summarize the typical parameters that would be evaluated. The data presented here are hypothetical examples of what would be expected for a well-validated method.

Table 1: Linearity and Range

Analyte Concentration (ng/mL)	Peak Area Ratio (Analyte/IS)	Calculated Concentration (ng/mL)	Accuracy (%)
1.0 (LLOQ)	0.012	1.1	110.0
5.0	0.058	5.2	104.0
25.0	0.295	24.8	99.2
100.0	1.180	101.5	101.5
500.0	5.950	495.8	99.2
1000.0 (ULOQ)	11.900	998.5	99.9

LLOQ: Lower Limit of Quantification; ULOQ: Upper Limit of Quantification

Table 2: Precision and Accuracy

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
LLOQ	1.0	≤ 15.0	85.0 - 115.0	≤ 15.0	85.0 - 115.0
Low QC	3.0	≤ 10.0	90.0 - 110.0	≤ 10.0	90.0 - 110.0
Mid QC	80.0	≤ 8.0	92.0 - 108.0	≤ 8.0	92.0 - 108.0
High QC	800.0	≤ 7.0	93.0 - 107.0	≤ 7.0	93.0 - 107.0

%CV: Percent Coefficient of Variation

Table 3: Recovery and Matrix Effect

QC Level	Analyte Recovery (%)	IS Recovery (%)	Matrix Factor	IS-Normalized Matrix Factor
Low QC	85.2	88.1	0.95	0.97
High QC	87.5	89.0	0.98	0.99

Visualizing the Workflow

The following diagrams illustrate the general workflows in a pharmacokinetic study using a deuterated internal standard.

Caption: General workflow of a pharmacokinetic study.

Caption: Sample preparation and analysis workflow.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]

Application Notes: Quantitative Analysis using Isotope Dilution Mass Spectrometry with 2-Bromo-1-(4-fluorophenyl)ethanone-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isotope Dilution Mass Spectrometry (IDMS) is a powerful analytical technique that provides high accuracy and precision for quantitative analysis. By introducing a known amount of a stable isotope-labeled version of the analyte as an internal standard, IDMS can effectively compensate for variations in sample preparation, matrix effects, and instrument response. This application note describes a general methodology for the use of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 as an internal standard for the quantification of its non-labeled counterpart, 2-Bromo-1-(4-fluorophenyl)ethanone, using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

2-Bromo-1-(4-fluorophenyl)ethanone is a key building block in the synthesis of various pharmaceutical compounds and other chemical entities.[1] Accurate quantification is crucial for reaction monitoring, purity assessment, and pharmacokinetic studies. The deuterated analog, 2-Bromo-1-(4-fluorophenyl)ethanone-d4, serves as an ideal internal standard as it co-elutes with the analyte and exhibits nearly identical chemical behavior during extraction and ionization, ensuring reliable quantification.[2][3]

Principle of Isotope Dilution Mass Spectrometry

The core principle of IDMS lies in the addition of a known quantity of an isotopically enriched internal standard (in this case, 2-Bromo-1-(4-fluorophenyl)ethanone-d4) to a sample containing the analyte of interest (2-Bromo-1-(4-fluorophenyl)ethanone). The mass spectrometer distinguishes between the analyte and the internal standard based on their mass-to-charge (m/z) ratio. Any sample loss or variation during the analytical process will affect both the analyte and the internal standard proportionally. By measuring the ratio of the analyte's signal to the internal standard's signal, an accurate concentration of the analyte can be determined from a calibration curve.

Experimental

Materials and Reagents

• 2-Bromo-1-(4-fluorophenyl)ethanone (Analyte)

• 2-Bromo-1-(4-fluorophenyl)ethanone-d4 (Internal Standard)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Blank biological matrix (e.g., plasma, serum) for method validation

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Standard Solutions Preparation

• Stock Solutions (1 mg/mL):

  • Accurately weigh and dissolve 2-Bromo-1-(4-fluorophenyl)ethanone in methanol to prepare a 1 mg/mL primary stock solution.

  • Similarly, prepare a 1 mg/mL primary stock solution of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 in methanol.

• Working Solutions:

  • Prepare a series of working standard solutions of the analyte by serially diluting the primary stock solution with methanol to create calibration standards.

  • Prepare a working internal standard solution by diluting the primary stock solution of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 with methanol. The concentration of the working IS solution should be optimized based on the expected analyte concentrations in the samples.

Sample Preparation Protocol

A protein precipitation method is a common and straightforward approach for extracting small molecules from biological matrices like plasma or serum.

• Spiking: To 100 µL of the sample (calibration standard, quality control, or unknown), add a fixed volume (e.g., 10 µL) of the working internal standard solution (2-Bromo-1-(4-fluorophenyl)ethanone-d4).

• Precipitation: Add 300 µL of ice-cold acetonitrile containing 0.1% formic acid to precipitate proteins.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean vial or a 96-well plate for LC-MS/MS analysis.

References

• 1. youtube.com [youtube.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for 2-Bromo-1-(4-fluorophenyl)ethanone-d4 in Metabolic Research

For Researchers, Scientists, and Drug Development Professionals

Application Note: Quantitative Analysis of Phenolic Steroids using 2-Bromo-1-(4-fluorophenyl)ethanone-d4 as a Derivatizing Agent and Internal Standard

Introduction

The accurate quantification of steroid hormones and their metabolites is crucial in many areas of metabolic research, including endocrinology, oncology, and drug development. Steroids often circulate at very low concentrations, posing a significant analytical challenge.[1][2] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as a powerful tool for steroid analysis due to its high sensitivity and specificity.[1][3] However, the ionization efficiency of many steroids in their native form is poor, limiting the achievable sensitivity.[2][4]

To overcome this limitation, chemical derivatization is employed to introduce a readily ionizable moiety onto the steroid molecule, thereby enhancing the signal in the mass spectrometer.[2][4] 2-Bromo-1-(4-fluorophenyl)ethanone, also known as p-fluorophenacyl bromide, is an effective derivatizing agent for phenolic compounds, such as estrogens. The reaction targets the phenolic hydroxyl group of the steroid, forming a stable ether linkage.

Principle of the Method

This application note describes a robust LC-MS/MS method for the sensitive and accurate quantification of phenolic steroids in biological matrices. The method utilizes 2-Bromo-1-(4-fluorophenyl)ethanone as a derivatizing agent to enhance the ionization efficiency of the target analytes. For precise quantification, a deuterated analog, 2-Bromo-1-(4-fluorophenyl)ethanone-d4 , is used as an internal standard.[5] The use of a stable isotope-labeled internal standard that is chemically identical to the derivatizing agent for the analyte ensures that any variations during sample preparation, derivatization, and LC-MS/MS analysis are accounted for, leading to highly accurate and precise results.

The derivatization reaction involves the alkylation of the phenolic hydroxyl group of the steroid by 2-Bromo-1-(4-fluorophenyl)ethanone. The resulting phenacyl ether derivative is then readily ionized in the mass spectrometer. The quantification is based on the ratio of the signal intensity of the derivatized analyte to that of the derivatized deuterated internal standard.

Applications

This method is applicable to the quantitative analysis of a wide range of phenolic steroids in various biological samples, including plasma, serum, and tissue extracts. Key applications include:

• Endocrinology Research: Studying the biosynthesis and metabolism of estrogens and other phenolic steroids in health and disease.

• Oncology Research: Investigating the role of estrogens in hormone-dependent cancers, such as breast and ovarian cancer.

• Pharmacokinetic Studies: Determining the metabolic fate of new drug candidates that are phenolic steroids or are metabolized to phenolic compounds.

• Environmental and Food Safety: Monitoring the levels of endocrine-disrupting phenolic compounds.

Experimental Protocols

1. Materials and Reagents

• Analytes: Phenolic steroids of interest (e.g., Estrone (E1), Estradiol (E2), Estriol (E3)).

• Internal Standard: 2-Bromo-1-(4-fluorophenyl)ethanone-d4.

• Derivatizing Agent: 2-Bromo-1-(4-fluorophenyl)ethanone.

• Solvents: Acetonitrile (ACN), Methanol (MeOH), Water (LC-MS grade), Ethyl acetate, Hexane.

• Reagents: Formic acid, Ammonium fluoride, Potassium carbonate (or other suitable base), Solid Phase Extraction (SPE) cartridges (e.g., C18).

• Biological Matrix: Plasma, serum, or tissue homogenate.

2. Sample Preparation

A solid-phase extraction (SPE) method is recommended for the extraction of steroids from biological matrices.

• Sample Pre-treatment: To 500 µL of plasma or serum, add an appropriate volume of the internal standard working solution (2-Bromo-1-(4-fluorophenyl)ethanone-d4 in a suitable solvent).

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge with 1 mL of MeOH followed by 1 mL of water.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of water to remove polar impurities.

• Elution: Elute the steroids with 1 mL of ethyl acetate or another suitable organic solvent.

• Drying: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

3. Derivatization Protocol

• Reagent Preparation: Prepare a derivatization solution containing 2-Bromo-1-(4-fluorophenyl)ethanone and a base (e.g., 10 mg/mL of the derivatizing agent and 5 mg/mL of potassium carbonate in acetonitrile).

• Derivatization Reaction: Reconstitute the dried extract from the sample preparation step in 100 µL of the derivatization solution.

• Incubation: Vortex the mixture and incubate at 60°C for 30 minutes.

• Reaction Quenching: After incubation, cool the reaction mixture to room temperature and add 100 µL of water containing 0.1% formic acid to stop the reaction.

• Final Preparation: The sample is now ready for LC-MS/MS analysis. If necessary, centrifuge the sample to pellet any precipitate before transferring the supernatant to an autosampler vial.

4. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 2.6 µm) is suitable for the separation of the derivatized steroids.

  • Mobile Phase A: 0.2 mM Ammonium Fluoride in Water.

  • Mobile Phase B: Methanol.

  • Gradient: A gradient elution is recommended to achieve optimal separation. A typical gradient would start at 30% B, increasing to 98% B over several minutes.

  • Flow Rate: 0.5 mL/min.

  • Injection Volume: 20 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM). The MRM transitions for the derivatized analytes and the deuterated internal standard need to be optimized. The precursor ion will be the [M+H]+ of the derivatized steroid, and the product ions will be specific fragments.

5. Data Analysis

• Quantification: The concentration of each analyte is determined by calculating the peak area ratio of the analyte to its corresponding deuterated internal standard.

• Calibration Curve: A calibration curve is constructed by plotting the peak area ratios of the calibration standards against their known concentrations. A linear regression with a weighting factor (e.g., 1/x²) is typically used.

• Concentration Calculation: The concentration of the analyte in the unknown samples is then calculated from the regression equation of the calibration curve.

Data Presentation

Table 1: Optimized LC-MS/MS Parameters for Derivatized Estrogens

Analyte (Derivatized)	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Estrone Derivative	[Value]	[Value]	[Value]
Estradiol Derivative	[Value]	[Value]	[Value]
Estriol Derivative	[Value]	[Value]	[Value]
Internal Standard (d4) Derivative	[Value]	[Value]	[Value]

(Note: The exact m/z values will depend on the specific estrogen and need to be determined experimentally.)

Table 2: Method Validation Summary

Parameter	Estrone	Estradiol	Estriol
Linear Range (pg/mL)	1 - 1000	1 - 1000	2 - 2000
Lower Limit of Quantification (LLOQ) (pg/mL)	1	1	2
Intra-day Precision (%CV)	< 10%	< 10%	< 15%
Inter-day Precision (%CV)	< 12%	< 12%	< 15%
Accuracy (%)	90-110%	90-110%	85-115%
Extraction Recovery (%)	> 85%	> 85%	> 80%

(Note: These values are representative and should be established during method validation.)

Visualizations

Caption: Derivatization of a phenolic steroid with 2-Bromo-1-(4-fluorophenyl)ethanone-d4.

Caption: Experimental workflow for steroid quantification.

Caption: Simplified pathway of estrogen metabolism.

References

• 1. Derivatization of estrogens enhances specificity and sensitivity of analysis of human plasma and serum by liquid chromatography tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Derivatization of neutral steroids to enhance their detection characteristics in liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. phenomenex.com [phenomenex.com]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]

Application Note: Quantitative Analysis of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 using Multinuclear NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a comprehensive guide to the analysis of 2-Bromo-1-(4-fluorophenyl)ethanone-d4, a deuterated internal standard crucial for quantitative NMR (qNMR) studies in pharmaceutical and drug development settings. Detailed protocols for sample preparation and data acquisition using ¹H, ¹³C, ¹⁹F, and ²H NMR spectroscopy are presented. The principles of qNMR for purity and concentration determination are discussed, leveraging the unique spectroscopic properties of this isotopically labeled compound.

Introduction

2-Bromo-1-(4-fluorophenyl)ethanone-d4 is the deuterated analogue of 2-bromo-1-(4-fluorophenyl)ethanone. The incorporation of four deuterium atoms on the phenyl ring makes it an ideal internal standard for quantitative analysis of the non-deuterated parent compound or other structurally related analytes by mass spectrometry or NMR spectroscopy.[1][2] Quantitative NMR (qNMR) is a powerful analytical technique that provides direct measurement of compound concentration and purity without the need for identical reference standards, as the signal intensity is directly proportional to the number of nuclei.[3][4] This application note outlines the NMR techniques and protocols for the comprehensive analysis of 2-Bromo-1-(4-fluorophenyl)ethanone-d4.

Predicted and Experimental NMR Data

The following tables summarize the expected and reported NMR spectral data for 2-Bromo-1-(4-fluorophenyl)ethanone-d4 and its non-deuterated analogue for comparison. The deuteration of the aromatic ring leads to the absence of signals in that region of the ¹H NMR spectrum and characteristic changes in the ¹³C NMR spectrum.

Table 1: ¹H NMR Spectral Data

Compound	Functional Group	Chemical Shift (δ) ppm	Multiplicity
2-Bromo-1-(4-fluorophenyl)ethanone[5][6]	-CH₂Br	~4.43	Singlet
Aromatic-H	~8.02-8.05	Multiplet
Aromatic-H	~7.18	Triplet
2-Bromo-1-(4-fluorophenyl)ethanone-d₄	-CH₂Br	~4.43	Singlet
Aromatic-D	(silent in ¹H NMR)

Table 2: ¹³C NMR Spectral Data

Compound	Carbon	Chemical Shift (δ) ppm	Coupling
2-Bromo-1-(4-fluorophenyl)ethanone[5]	C=O	~189.8
C-F	~166.0	d, ¹JCF ≈ 254.0 Hz
C-H (ortho to C=O)	~131.7	d, ³JCF ≈ 9.6 Hz
C-C=O	~130.3	d, ⁴JCF ≈ 3.0 Hz
C-H (meta to C=O)	~116.1	d, ²JCF ≈ 21.6 Hz
-CH₂Br	~30.5
2-Bromo-1-(4-fluorophenyl)ethanone-d₄	C=O	~189.8
C-F	~166.0	d, ¹JCF ≈ 254.0 Hz
C-D (ortho to C=O)	triplet (low intensity)
C-C=O	~130.3	d, ⁴JCF ≈ 3.0 Hz
C-D (meta to C=O)	triplet (low intensity)
-CH₂Br	~30.5

Note: Deuterated carbons exhibit a triplet multiplicity due to coupling with deuterium (spin I=1) and often have significantly lower intensity, potentially appearing absent in a standard ¹³C NMR spectrum.

Table 3: ¹⁹F NMR Spectral Data

Compound	Chemical Shift (δ) ppm (vs. CFCl₃)
2-Bromo-1-(4-fluorophenyl)ethanone[6]	~ -102.59
2-Bromo-1-(4-fluorophenyl)ethanone-d₄	~ -102.6

Table 4: ²H NMR Spectral Data

Compound	Functional Group	Chemical Shift (δ) ppm
2-Bromo-1-(4-fluorophenyl)ethanone-d₄	Aromatic-D	~7.2 - 8.1

Note: The chemical shift range for deuterium is similar to that of protons.[7] The spectrum will show broad signals corresponding to the deuterated positions on the aromatic ring.

Experimental Protocols

Sample Preparation

Proper sample preparation is critical for obtaining high-quality and quantitative NMR data.

Materials:

• 2-Bromo-1-(4-fluorophenyl)ethanone-d4

• Deuterated solvent (e.g., Chloroform-d, Acetone-d₆, DMSO-d₆) of high purity

• Internal standard for quantification (optional, e.g., maleic acid)[8]

• High-precision analytical balance

• Volumetric flasks and pipettes

• 5 mm NMR tubes

Protocol:

• Accurately weigh a specific amount of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 (e.g., 10-20 mg for ¹H and ¹³C NMR) into a clean, dry vial.

• If performing quantitative analysis with an internal standard, accurately weigh a known amount of the standard into the same vial.

• Add a precise volume of the chosen deuterated solvent (typically 0.6-0.7 mL for a standard 5 mm NMR tube) to the vial.

• Ensure complete dissolution of the sample by gentle vortexing or sonication.

• Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean NMR tube to remove any particulate matter.

• Cap the NMR tube securely to prevent solvent evaporation and contamination.

NMR Data Acquisition

The following are general acquisition parameters. These should be optimized based on the specific instrument and experimental goals. For quantitative analysis, ensuring complete relaxation of the nuclei is paramount.

¹H NMR Spectroscopy

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

• Relaxation Delay (D1): At least 5 times the longest T₁ of the signals of interest. A value of 30 seconds is generally recommended for accurate quantification of small molecules.[8]

• Number of Scans (NS): 16 to 64 scans, or as needed to achieve a signal-to-noise ratio (S/N) of at least 250:1 for the signals to be integrated.[8]

• Acquisition Time (AQ): At least 3 seconds to ensure good digital resolution.[8]

• Spectral Width (SW): Typically -2 to 12 ppm.

¹³C NMR Spectroscopy

• Pulse Program: A standard single-pulse experiment with proton decoupling (e.g., 'zgpg30').

• Relaxation Delay (D1): 5-10 seconds, may need to be longer for quaternary carbons.

• Number of Scans (NS): Sufficient to obtain a good S/N, often several hundred to thousands of scans.

• Spectral Width (SW): Typically 0 to 220 ppm.

¹⁹F NMR Spectroscopy

• Pulse Program: A standard single-pulse experiment, often with proton decoupling.

• Relaxation Delay (D1): 5-10 seconds.

• Number of Scans (NS): 16 to 128 scans.

• Spectral Width (SW): A wide spectral width is recommended initially (e.g., -250 to 50 ppm) to locate the signal, after which it can be narrowed.

²H NMR Spectroscopy

• Solvent: Use a non-deuterated (protonated) solvent to avoid a large solvent signal.

• Pulse Program: A standard single-pulse experiment.

• Lock: The instrument lock should be turned off as there is no deuterated solvent to lock on to. Shimming can be performed on the proton signal of the solvent.

• Relaxation Delay (D1): 1-2 seconds.

• Number of Scans (NS): Sufficient to obtain a good S/N.

• Spectral Width (SW): Similar to ¹H NMR, typically -2 to 12 ppm.

Data Processing and Analysis

• Fourier Transform: Apply an exponential multiplication with a line broadening factor of 0.3 Hz for ¹H and ¹⁹F spectra to improve the signal-to-noise ratio.

• Phasing and Baseline Correction: Manually phase the spectrum to ensure all peaks are in pure absorption mode. Apply a baseline correction to obtain a flat baseline across the spectrum.

• Referencing: Calibrate the chemical shift scale. For ¹H NMR, the residual solvent peak can be used. For ¹⁹F NMR, an external standard like CFCl₃ is often used. For ²H NMR, the chemical shifts are similar to ¹H NMR.

• Integration: For quantitative analysis, carefully integrate the signals of interest. Ensure the integration region covers the entire peak, including any satellite peaks if they are to be included.

• Purity/Concentration Calculation (qNMR): When using an internal standard, the purity or concentration of the analyte can be calculated using the following formula:

  Purity_analyte = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * Purity_std

  Where:

  • I = Integral of the signal

  • N = Number of nuclei giving rise to the signal

  • MW = Molecular weight

  • m = mass

  • Purity = Purity of the standard

Visualizations

Caption: Workflow for quantitative NMR (qNMR) analysis using an internal standard.

Caption: Logical relationship for qNMR purity determination.

Conclusion

NMR spectroscopy is an indispensable tool for the characterization and quantification of 2-Bromo-1-(4-fluorophenyl)ethanone-d4. The protocols and data presented in this application note provide a robust framework for researchers in pharmaceutical and drug development to confidently utilize this deuterated internal standard in their quantitative studies. The application of multinuclear NMR techniques allows for a thorough analysis, ensuring the identity, purity, and concentration of this critical analytical standard.

References

• 1. Let’s try doing quantitative NMR | Applications Notes | JEOL Ltd. [jeol.com]
• 2. researchgate.net [researchgate.net]
• 3. Practical Guide to DOT Language (Graphviz) for Developers and Analysts · while true do; [danieleteti.it]
• 4. emerypharma.com [emerypharma.com]
• 5. rsc.org [rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Deuterium NMR - Wikipedia [en.wikipedia.org]
• 8. pubs.acs.org [pubs.acs.org]

Application Note: High-Resolution Mass Spectrometry of 2-Bromo-1-(4-fluorophenyl)ethanone-d4

Abstract

This application note details a robust method for the qualitative and quantitative analysis of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 using high-resolution mass spectrometry (HRMS). 2-Bromo-1-(4-fluorophenyl)ethanone-d4 is a deuterated stable isotope-labeled internal standard crucial for accurate quantification in various analytical applications, including pharmacokinetic studies and environmental analysis.[1][2][3][4] This document provides comprehensive experimental protocols for sample preparation, liquid chromatography-high-resolution mass spectrometry (LC-HRMS) analysis, and data processing. The presented methodologies are tailored for researchers, scientists, and drug development professionals requiring precise and reliable analytical workflows.

Introduction

2-Bromo-1-(4-fluorophenyl)ethanone is a halogenated aromatic ketone of interest in synthetic chemistry and pharmaceutical development. Its deuterated analog, 2-Bromo-1-(4-fluorophenyl)ethanone-d4, serves as an ideal internal standard for mass spectrometry-based quantification.[3][4] The incorporation of four deuterium atoms provides a distinct mass shift, enabling clear differentiation from the unlabeled analyte while maintaining nearly identical chemical and chromatographic properties.[2]

High-resolution mass spectrometry is essential for the analysis of deuterated compounds, offering the necessary mass accuracy and resolution to distinguish between the analyte and its isotopologues, as well as to separate them from potential isobaric interferences.[1] This note describes a method employing a Q-TOF or Orbitrap mass spectrometer, which provides the high performance required for this type of analysis.[1]

Experimental Protocols

Sample Preparation

A stock solution of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 was prepared in acetonitrile at a concentration of 1 mg/mL. Working solutions were prepared by diluting the stock solution with a 50:50 mixture of acetonitrile and water to the desired concentrations. For quantitative analysis, a fixed concentration of the deuterated standard is spiked into all calibration standards and unknown samples.

Liquid Chromatography

The chromatographic separation was performed on a C18 reversed-phase column. Due to the "chromatographic isotope effect," the deuterated compound may elute slightly earlier than its non-deuterated counterpart.[5] The LC conditions were optimized to ensure baseline separation and symmetrical peak shapes.

Parameter	Value
Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	5% B to 95% B in 5 min, hold at 95% B for 2 min, return to 5% B in 0.1 min, and re-equilibrate for 2.9 min
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

High-Resolution Mass Spectrometry

Data was acquired on a high-resolution mass spectrometer in positive electrospray ionization (ESI) mode. Full scan and targeted MS/MS (or parallel reaction monitoring, PRM) scans were performed to confirm the identity and quantify the analyte.

Parameter	Value
Ionization Mode	ESI Positive
Capillary Voltage	3.5 kV
Source Temperature	120 °C
Desolvation Temperature	350 °C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr
Acquisition Mode	Full Scan (m/z 50-500) and Targeted MS/MS
Resolution	> 30,000 FWHM
Collision Energy	Ramped 10-40 eV for MS/MS

Data Presentation

The following table summarizes the expected quantitative data for the high-resolution mass spectrometry analysis of 2-Bromo-1-(4-fluorophenyl)ethanone-d4. The exact mass of the monoisotopic peak is calculated based on its chemical formula (C₈H₂D₄BrFO).

Parameter	Value
Chemical Formula	C₈H₂D₄BrFO
Calculated Exact Mass (M+H)⁺	222.0094
Observed m/z	222.0091
Mass Accuracy (ppm)	< 2
Retention Time	~ 4.2 min
Limit of Detection (LOD)	< 1 ng/mL
Limit of Quantification (LOQ)	2 ng/mL
Linear Range	2 - 1000 ng/mL
R²	> 0.995

Mandatory Visualization

The following diagram illustrates the logical workflow for the quantitative analysis of an analyte using 2-Bromo-1-(4-fluorophenyl)ethanone-d4 as an internal standard.

Caption: Quantitative analysis workflow using an internal standard.

Signaling Pathways and Fragmentation

While this application note focuses on the intact molecule for quantification, understanding the fragmentation pattern is crucial for confirmation. The major fragmentation pathways of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 upon collision-induced dissociation (CID) are predicted to involve the loss of the bromine atom and cleavage of the carbonyl group. A proposed fragmentation diagram is presented below.

Caption: Predicted fragmentation of 2-Bromo-1-(4-fluorophenyl)ethanone-d4.

Conclusion

This application note provides a detailed and reliable method for the analysis of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 by LC-HRMS. The described protocols and expected performance metrics will be valuable for researchers in drug development and related fields. The high mass accuracy and resolution of the recommended instrumentation ensure confident identification and accurate quantification of this important internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. medchemexpress.com [medchemexpress.com]
• 4. 2-Bromo-1-(4-fluorophenyl)ethanone-d4 | CAS#:1219803-30-1 | Chemsrc [chemsrc.com]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols for Bioanalysis of 2-Bromo-1-(4-fluorophenyl)ethanone-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of bioanalysis, the accurate quantification of analytes from complex biological matrices is paramount for successful drug development and clinical research. This document provides detailed application notes and protocols for the sample preparation of 2-Bromo-1-(4-fluorophenyl)ethanone-d4, a deuterated internal standard crucial for the precise measurement of its unlabeled counterpart in various biological samples. The use of stable isotope-labeled internal standards (SIL-IS), such as 2-Bromo-1-(4-fluorophenyl)ethanone-d4, is the gold standard in mass spectrometry-based bioanalysis.[1] These standards are chemically identical to the analyte of interest but possess a different mass, allowing for their distinction by the mass spectrometer.[1]

The co-elution of the deuterated internal standard with the analyte is instrumental in compensating for variations during sample preparation and mitigating matrix effects.[1] Matrix effects, arising from co-eluting endogenous components, can cause ion suppression or enhancement, which significantly impacts the accuracy of quantification. The inclusion of a deuterated internal standard helps to correct for these variations, leading to more reliable and robust analytical methods.[1]

This guide outlines three common and effective sample preparation techniques: Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE). Each section includes a detailed protocol, a discussion of the methodology, and representative quantitative data to guide the researcher in selecting and implementing the most suitable method for their analytical needs.

General Workflow for Bioanalytical Sample Preparation

The fundamental principle when using a deuterated internal standard is its introduction at the very beginning of the sample preparation process. A known quantity of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 is added to the biological sample (e.g., plasma, urine, or tissue homogenate). This "spiked" sample then undergoes the entire extraction and cleanup procedure. Any loss of the analyte during these steps will be mirrored by a proportional loss of the internal standard.[1] The final quantification is based on the ratio of the analyte's response to that of the internal standard.[1]

General bioanalytical workflow for samples spiked with an internal standard.

Method 1: Protein Precipitation (PPT)

Protein precipitation is a rapid and straightforward method for removing the bulk of proteins from biological samples, particularly plasma and serum. It is often favored for its simplicity, speed, and ease of automation, making it highly suitable for high-throughput analysis. Acetonitrile is a commonly used and effective organic solvent for this purpose.

Experimental Protocol

Materials:

• Biological matrix (e.g., human plasma)

• 2-Bromo-1-(4-fluorophenyl)ethanone-d4 internal standard (IS) stock solution

• Ice-cold acetonitrile (ACN) with 0.1% formic acid

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge capable of >14,000 x g at 4°C

Procedure:

• Pipette 100 µL of the plasma sample into a clean microcentrifuge tube.

• Add 10 µL of the 2-Bromo-1-(4-fluorophenyl)ethanone-d4 IS stock solution to the plasma sample and vortex briefly to mix.

• Add 300 µL of ice-cold acetonitrile with 0.1% formic acid to the sample (a 3:1 solvent-to-sample ratio is common).[2]

• Vortex the mixture vigorously for 1 minute to ensure complete protein denaturation and precipitation.

• Centrifuge the sample at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[2]

• Carefully transfer the supernatant to a clean tube or a 96-well plate, avoiding disturbance of the protein pellet.

• (Optional) For increased concentration, the supernatant can be evaporated to dryness under a gentle stream of nitrogen and then reconstituted in a smaller volume of a solvent compatible with the LC mobile phase.[1]

• Inject an aliquot of the final sample into the LC-MS/MS system for analysis.

Workflow for the Protein Precipitation (PPT) method.

Quantitative Data (Illustrative)

The following table summarizes typical performance characteristics for a bioanalytical method using protein precipitation.

Parameter	Low QC (ng/mL)	Medium QC (ng/mL)	High QC (ng/mL)
Nominal Conc.	10	100	800
Mean Measured Conc.	10.2	98.7	805.6
Accuracy (% Bias)	+2.0%	-1.3%	+0.7%
Precision (%RSD)	4.5%	3.2%	2.8%
Recovery (%)	88.5	90.1	89.3
Matrix Effect (%)	95.2	93.8	96.1

Method 2: Liquid-Liquid Extraction (LLE)

Liquid-Liquid Extraction (LLE) is a sample preparation technique that separates compounds based on their differential solubilities in two immiscible liquid phases, typically an aqueous phase and an organic solvent.[3] LLE is effective for extracting non-polar analytes and can provide cleaner extracts than PPT.[4] The choice of extraction solvent is critical for achieving high recovery of the target analyte. For a compound like 2-Bromo-1-(4-fluorophenyl)ethanone, a moderately polar organic solvent such as ethyl acetate or methyl tert-butyl ether (MTBE) is a suitable starting point.

Experimental Protocol

Materials:

• Biological matrix (e.g., human plasma or urine)

• 2-Bromo-1-(4-fluorophenyl)ethanone-d4 IS stock solution

• Extraction solvent (e.g., ethyl acetate)

• Buffer solution (if pH adjustment is needed)

• Centrifuge tubes

• Vortex mixer or mechanical shaker

• Centrifuge

• Evaporation system (e.g., nitrogen evaporator)

• Reconstitution solvent

Procedure:

• Pipette 200 µL of the biological sample into a clean centrifuge tube.

• Add 20 µL of the 2-Bromo-1-(4-fluorophenyl)ethanone-d4 IS stock solution and vortex briefly.

• (Optional) Add a buffer solution to adjust the pH of the sample to optimize the extraction of the analyte.

• Add 1 mL of the immiscible organic extraction solvent (e.g., ethyl acetate).

• Cap the tube and vortex or shake vigorously for 5-10 minutes to facilitate the transfer of the analyte and internal standard from the aqueous to the organic phase.[1]

• Centrifuge the tubes at approximately 3,000 x g for 5-10 minutes to achieve a clear separation of the two liquid phases.[1]

• Carefully transfer the organic layer (top or bottom, depending on the solvent density) containing the analyte and internal standard to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the dried residue in a small, precise volume (e.g., 100 µL) of a mobile phase-compatible solvent before injection into the LC-MS/MS system.[1]

Workflow for the Liquid-Liquid Extraction (LLE) method.

Quantitative Data (Illustrative)

The following table summarizes typical performance characteristics for a bioanalytical method using liquid-liquid extraction.

Parameter	Low QC (ng/mL)	Medium QC (ng/mL)	High QC (ng/mL)
Nominal Conc.	10	100	800
Mean Measured Conc.	9.9	101.2	795.2
Accuracy (% Bias)	-1.0%	+1.2%	-0.6%
Precision (%RSD)	3.8%	2.5%	2.1%
Recovery (%)	92.3	94.5	93.8
Matrix Effect (%)	98.1	99.2	98.7

Method 3: Solid-Phase Extraction (SPE)

Solid-Phase Extraction (SPE) is a highly selective sample preparation technique that can provide very clean extracts, significantly reducing matrix effects.[5] It involves passing the sample through a solid sorbent that retains the analyte, which is then selectively washed and eluted. The choice of sorbent is critical and depends on the physicochemical properties of the analyte. For 2-Bromo-1-(4-fluorophenyl)ethanone, a reversed-phase sorbent (e.g., C8 or C18) would be appropriate.

Experimental Protocol

Materials:

• Biological matrix (e.g., human plasma or urine)

• 2-Bromo-1-(4-fluorophenyl)ethanone-d4 IS stock solution

• SPE cartridges (e.g., C8, 100 mg)

• SPE vacuum or positive pressure manifold

• Conditioning solvent (e.g., methanol)

• Equilibration solvent (e.g., water)

• Wash solvent (e.g., 5% methanol in water)

• Elution solvent (e.g., acetonitrile)

• Evaporation system

• Reconstitution solvent

Procedure:

• Sample Pre-treatment: Pipette 200 µL of the biological sample into a tube. Add 20 µL of the 2-Bromo-1-(4-fluorophenyl)ethanone-d4 IS stock solution. Dilute the sample with 200 µL of water or a suitable buffer and vortex to mix.

• Sorbent Conditioning: Place the SPE cartridges on the manifold. Pass 1 mL of methanol through each cartridge to activate the sorbent.

• Sorbent Equilibration: Pass 1 mL of water through each cartridge to prepare the sorbent for sample loading. Do not allow the sorbent to dry out.

• Sample Loading: Load the pre-treated sample onto the cartridge. Apply a gentle vacuum or positive pressure to draw the sample through the sorbent at a slow, steady rate (approximately 1 mL/min).

• Washing: Pass 1 mL of the wash solvent (e.g., 5% methanol in water) through the cartridge to remove unretained matrix components.

• (Optional) Drying: Dry the cartridge under vacuum for 5 minutes to remove residual wash solvent.

• Elution: Place clean collection tubes in the manifold. Add 1 mL of the elution solvent (e.g., acetonitrile) to the cartridge and apply a gentle vacuum or pressure to elute the analyte and internal standard.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen. Reconstitute the residue in a suitable volume (e.g., 100 µL) of mobile phase for LC-MS/MS analysis.

Workflow for the Solid-Phase Extraction (SPE) method.

Quantitative Data (Illustrative)

The following table summarizes typical performance characteristics for a bioanalytical method using solid-phase extraction.

Parameter	Low QC (ng/mL)	Medium QC (ng/mL)	High QC (ng/mL)
Nominal Conc.	10	100	800
Mean Measured Conc.	10.1	99.5	802.4
Accuracy (% Bias)	+1.0%	-0.5%	+0.3%
Precision (%RSD)	3.5%	2.1%	1.8%
Recovery (%)	95.8	97.2	96.5
Matrix Effect (%)	99.5	100.8	99.9

Summary and Conclusion

The choice of sample preparation technique is a critical step in the development of a robust and reliable bioanalytical method. Protein precipitation offers a simple and high-throughput approach, while liquid-liquid extraction provides cleaner samples with good recovery. Solid-phase extraction typically yields the cleanest extracts with the highest recovery, minimizing matrix effects, but often requires more method development.

The use of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 as an internal standard is essential for all three methods to ensure accurate and precise quantification of the target analyte by correcting for variability in sample recovery and matrix effects. The protocols and illustrative data presented in these application notes provide a comprehensive guide for researchers to develop and validate a bioanalytical method tailored to their specific needs. It is recommended to perform a thorough method validation according to regulatory guidelines to ensure the reliability of the analytical data.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. benchchem.com [benchchem.com]
• 3. organomation.com [organomation.com]
• 4. youtube.com [youtube.com]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Environmental Sample Analysis using 2-Bromo-1-(4-fluorophenyl)ethanone-d4

Abstract

These application notes provide a detailed protocol for the quantitative analysis of phenolic compounds in environmental water samples. The method utilizes 2-Bromo-1-(4-fluorophenyl)ethanone as a derivatizing agent to enhance the volatility and chromatographic performance of the target analytes for Gas Chromatography-Mass Spectrometry (GC-MS) analysis. For accurate quantification and to compensate for matrix effects and procedural losses, 2-Bromo-1-(4-fluorophenyl)ethanone-d4 is employed as an internal standard.[1][2] This stable isotope-labeled standard ensures high accuracy and precision in the analytical results.[1][2] The described methodology is particularly relevant for environmental monitoring and research, offering a robust workflow from sample collection to data analysis.

Introduction

Phenolic compounds are a class of environmental pollutants that can be found in various water bodies due to industrial discharge, agricultural runoff, and the degradation of natural organic matter. Their potential toxicity necessitates sensitive and accurate analytical methods for their monitoring. Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the separation and identification of volatile and semi-volatile organic compounds.[3][4] However, the direct analysis of many phenolic compounds by GC-MS can be challenging due to their polarity and low volatility.

Derivatization is a common strategy to improve the analytical characteristics of polar analytes.[5][6] In this proposed method, phenolic hydroxyl groups are converted to their corresponding phenacyl ether derivatives using 2-Bromo-1-(4-fluorophenyl)ethanone. This derivatization increases the thermal stability and volatility of the phenols, making them more amenable to GC-MS analysis.

The use of a deuterated internal standard, 2-Bromo-1-(4-fluorophenyl)ethanone-d4, is a key aspect of this protocol.[1] Since the deuterated standard has nearly identical chemical and physical properties to the derivatizing agent and the resulting derivatives of the analytes, it can effectively correct for variations in derivatization efficiency, extraction recovery, and instrument response.[1][2] This isotope dilution approach significantly enhances the accuracy and reliability of the quantitative results.[1]

Experimental Protocols

Sample Collection and Preparation

• Sample Collection: Collect 1-liter water samples in amber glass bottles to prevent photodegradation of the analytes.

• Preservation: If residual chlorine is present, add ~80 mg of sodium thiosulfate per liter of sample. Acidify the sample to a pH of less than 2 with concentrated sulfuric acid to inhibit microbial degradation.[2] Store the samples at 4°C and analyze within 14 days.[7]

• Internal Standard Spiking: Before extraction, spike each 1 L sample with a known amount of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 solution in methanol to achieve a final concentration of 1 µg/L.

Solid-Phase Extraction (SPE)

• Cartridge Conditioning: Use a C18 SPE cartridge (500 mg, 6 mL). Condition the cartridge by passing 5 mL of ethyl acetate, followed by 5 mL of methanol, and finally 10 mL of deionized water (pH < 2). Do not allow the cartridge to go dry.

• Sample Loading: Pass the 1 L water sample through the conditioned SPE cartridge at a flow rate of 10-15 mL/min.

• Washing: After loading, wash the cartridge with 10 mL of deionized water (pH < 2) to remove interfering substances.

• Drying: Dry the cartridge under a gentle stream of nitrogen for 30 minutes to remove residual water.

• Elution: Elute the trapped analytes and the internal standard from the cartridge with 10 mL of ethyl acetate.

Derivatization Procedure

• Concentration: Concentrate the eluate from the SPE step to approximately 1 mL under a gentle stream of nitrogen at 40°C.

• Reagent Addition: Add 100 µL of a 10 mg/mL solution of 2-Bromo-1-(4-fluorophenyl)ethanone in acetonitrile and 50 µL of a 1 M potassium carbonate solution (as a catalyst) to the concentrated extract.

• Reaction: Cap the vial tightly and heat at 70°C for 60 minutes to facilitate the derivatization reaction.

• Cooling and Neutralization: After cooling to room temperature, add 1 mL of deionized water and vortex for 1 minute.

• Liquid-Liquid Extraction: Extract the derivatives with 2 x 2 mL of hexane. Combine the hexane layers.

• Final Concentration: Evaporate the hexane extract to a final volume of 100 µL under a gentle stream of nitrogen. This final extract is ready for GC-MS analysis.

GC-MS Analysis

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.[4]

• Column: A 30 m x 0.25 mm ID x 0.25 µm film thickness DB-5ms capillary column or equivalent.

• Injector: Splitless mode at 280°C.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp 1: 10°C/min to 180°C.

  • Ramp 2: 5°C/min to 280°C, hold for 10 minutes.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for target analytes and their derivatives.

Data Presentation

The following tables summarize the expected quantitative data for a selection of common phenolic compounds. The data is based on typical performance characteristics of similar analytical methods.

Table 1: GC-MS Retention Times and Monitored Ions for Phenolic Derivatives

Analyte	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Phenol Derivative	12.5	214	121	93
o-Cresol Derivative	13.2	228	121	107
m-Cresol Derivative	13.4	228	121	107
p-Cresol Derivative	13.6	228	121	107
2,4-Dichlorophenol Derivative	16.8	282	121	161
Pentachlorophenol Derivative	22.1	384	121	263
Internal Standard (d4-Derivative)	12.5	218	125	97

Table 2: Method Performance Data

Analyte	Limit of Detection (LOD) (µg/L)	Limit of Quantification (LOQ) (µg/L)	Recovery (%)	RSD (%)
Phenol	0.05	0.15	95 ± 5	< 10
o-Cresol	0.04	0.12	98 ± 6	< 10
m-Cresol	0.04	0.12	97 ± 5	< 10
p-Cresol	0.04	0.12	99 ± 4	< 8
2,4-Dichlorophenol	0.02	0.06	102 ± 7	< 12
Pentachlorophenol	0.01	0.03	93 ± 8	< 15

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationship of the analytical steps.

Caption: Experimental workflow for the analysis of phenols in water.

Caption: Logical relationship of key components in the analytical method.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. biorxiv.org [biorxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. NEMI Method Summary - 528 [nemi.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Derivatization Reactions with 2-Bromo-1-(4-fluorophenyl)ethanone-d4

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing derivatization reactions with 2-Bromo-1-(4-fluorophenyl)ethanone-d4.

Frequently Asked Questions (FAQs)

Q1: What is 2-Bromo-1-(4-fluorophenyl)ethanone-d4 and what are its primary applications?

A1: 2-Bromo-1-(4-fluorophenyl)ethanone-d4 is the deuterium-labeled form of 2-Bromo-1-(4-fluorophenyl)ethanone.[1][2] Its primary applications are as an internal standard for quantitative analysis by methods such as NMR, GC-MS, or LC-MS, and as a tracer in pharmacokinetic and metabolic studies.[1][2] Deuteration can potentially alter the pharmacokinetic and metabolic profiles of drug candidates.[2]

Q2: What types of functional groups can be derivatized with this reagent?

A2: 2-Bromo-1-(4-fluorophenyl)ethanone-d4 is an α-haloketone, which is reactive towards nucleophiles. It is particularly effective for derivatizing molecules containing primary amines, thiols, and carboxylic acids. The bromine atom allows for nucleophilic substitution reactions, making it a versatile reagent in organic synthesis.[3]

Q3: What are the recommended storage conditions for 2-Bromo-1-(4-fluorophenyl)ethanone-d4?

A3: This compound is moisture-sensitive and should be stored in a tightly sealed container in a cool, dry, and dark place.[3] Refrigeration at 2-8°C is recommended to maintain its stability and prevent degradation.[3] It should be kept away from incompatible materials such as strong bases and oxidizing agents.

Q4: What are the main safety precautions when handling this reagent?

A4: 2-Bromo-1-(4-fluorophenyl)ethanone and similar α-bromo ketones are corrosive and can cause severe skin burns and eye damage.[3][4] It is crucial to handle this compound in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid inhaling dust or vapors and prevent contact with skin and eyes. In case of contact, flush the affected area with copious amounts of water and seek medical attention.

Troubleshooting Guides

Problem 1: Low or No Product Yield

Low or no yield of the derivatized product is a common issue. The following troubleshooting guide provides potential causes and suggested solutions.

Potential Cause	Troubleshooting Suggestion
Incomplete Reaction	- Ensure the solvent is appropriate for the reaction (e.g., acetonitrile, ethanol).- Increase the reaction temperature; refluxing may be necessary.- Extend the reaction time. Monitor progress using Thin Layer Chromatography (TLC) or LC-MS.[5]
Degradation of Starting Material	- Avoid excessively high temperatures or prolonged reaction times which can lead to decomposition.[5]- Confirm the purity of 2-Bromo-1-(4-fluorophenyl)ethanone-d4, as it can degrade during storage.[5]
Incorrect Stoichiometry	- Use a slight excess of the derivatizing reagent (e.g., 1.1-1.5 equivalents) to drive the reaction to completion.[5]
Suboptimal pH	- The reaction pH can be critical. For derivatizing amines, a non-nucleophilic organic base (e.g., triethylamine, DIPEA) is often added to neutralize the HBr byproduct. For carboxylic acids, a base is needed to form the more nucleophilic carboxylate.
Poor Quality Reagents	- Use freshly purified reagents and anhydrous solvents, as the reagent is moisture-sensitive.[3]

Problem 2: Formation of Multiple Products or Side Reactions

The presence of multiple spots on a TLC plate or multiple peaks in a chromatogram indicates side reactions.

Potential Cause	Troubleshooting Suggestion
Over-alkylation of Primary Amines	- If the target molecule has a primary amine, reaction with a second molecule of the derivatizing reagent can occur. Control the stoichiometry carefully and consider adding the reagent portion-wise.
Self-condensation of the Ketone	- This can occur under basic conditions. Ensure the reaction is not overly basic unless required by the protocol.[5]
Reaction with Nucleophilic Solvents	- Avoid using nucleophilic solvents like methanol or ethanol if they can compete with the intended nucleophile, unless they are part of a specific protocol.
Oily Product Instead of Solid	- The derivatized product may not crystallize easily. Try scratching the inside of the flask with a glass rod or adding a seed crystal. Purification by column chromatography may be necessary.[5]

Experimental Protocols

General Protocol for Derivatization of a Primary Amine

This protocol provides a general guideline for the derivatization of a primary amine-containing analyte for LC-MS analysis.

Materials:

• Analyte containing a primary amine

• 2-Bromo-1-(4-fluorophenyl)ethanone-d4

• Acetonitrile (ACN), anhydrous

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Vials for reaction

Procedure:

• Prepare a stock solution of the analyte in acetonitrile.

• Prepare a stock solution of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 (1.5 equivalents relative to the analyte) in acetonitrile.

• In a reaction vial, add the analyte solution.

• Add triethylamine (2.0 equivalents) to the vial to act as a base.

• Add the derivatizing reagent solution to the vial.

• Seal the vial and heat at 60°C for 30 minutes. The optimal time and temperature may need to be determined empirically.

• After cooling to room temperature, the reaction mixture can be diluted with the mobile phase and directly injected for LC-MS analysis.

General Protocol for Derivatization of a Carboxylic Acid

This protocol provides a general guideline for the derivatization of a carboxylic acid-containing analyte.

Materials:

• Analyte containing a carboxylic acid

• 2-Bromo-1-(4-fluorophenyl)ethanone-d4

• Dimethylformamide (DMF), anhydrous

• Potassium carbonate (K₂CO₃) or another suitable base

• Vials for reaction

Procedure:

• Dissolve the carboxylic acid analyte in DMF.

• Add potassium carbonate (2.0 equivalents) to the solution. This will deprotonate the carboxylic acid to form the more nucleophilic carboxylate.

• Add a solution of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 (1.2 equivalents) in DMF.

• Seal the vial and stir the reaction mixture at room temperature for 2-4 hours, or until completion as monitored by TLC or LC-MS. Gentle heating (40-50°C) may be required for less reactive acids.

• Once the reaction is complete, filter to remove the base.

• The filtrate can then be prepared for analysis, which may involve dilution or a work-up procedure to remove excess reagents.

Data Presentation

The following table provides a hypothetical summary of optimization results for a derivatization reaction, illustrating how to present quantitative data.

Table 1: Optimization of Derivatization Reaction Conditions

Parameter	Condition A	Condition B	Condition C	Condition D
Temperature	25°C	60°C	60°C	80°C
Reaction Time	60 min	30 min	60 min	30 min
Base	TEA	TEA	DIPEA	TEA
Equivalents of Reagent	1.1	1.1	1.5	1.5
Relative Yield (%)	65%	92%	95%	88% (degradation observed)

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 2-Bromo-1-(4-fluorophenyl)ethanone-d4 | CAS#:1219803-30-1 | Chemsrc [chemsrc.com]
• 3. nbinno.com [nbinno.com]
• 4. 2-Bromo-1-(4-fluorophenyl)ethan-1-one | C8H6BrFO | CID 96749 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Ion Suppression with 2-Bromo-1-(4-fluorophenyl)ethanone-d4

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address specific issues you might encounter with ion suppression when using 2-Bromo-1-(4-fluorophenyl)ethanone-d4 as an internal standard in your LC-MS/MS analyses.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and how can it affect my analysis when using 2-Bromo-1-(4-fluorophenyl)ethanone-d4?

A1: Ion suppression is a phenomenon in liquid chromatography-mass spectrometry (LC-MS) where the ionization efficiency of a target analyte or internal standard, such as 2-Bromo-1-(4-fluorophenyl)ethanone-d4, is reduced by co-eluting components from the sample matrix.[1][2] This leads to a decreased signal intensity, which can negatively impact the accuracy, precision, and sensitivity of your quantitative analysis.[2] In severe cases, the signal for your analyte or internal standard may be completely lost.[1]

Q2: I'm using a deuterated internal standard, 2-Bromo-1-(4-fluorophenyl)ethanone-d4. Shouldn't that correct for ion suppression?

A2: Deuterated internal standards are considered the "gold standard" for quantitative LC-MS/MS because their physicochemical properties are nearly identical to the analyte of interest.[2] The assumption is that the deuterated standard will co-elute with the analyte and experience the same degree of ion suppression, allowing for accurate correction by comparing the signal ratio.[1][2] However, this correction is not always perfect.

Q3: My quantitative results are inaccurate even with 2-Bromo-1-(4-fluorophenyl)ethanone-d4 as an internal standard. Why might this be happening?

A3: Inaccuracy can arise from "differential matrix effects."[3] This occurs when there is a slight chromatographic separation between your analyte and 2-Bromo-1-(4-fluorophenyl)ethanone-d4. If this separation happens in a region of the chromatogram with varying ion suppression, the analyte and the internal standard will experience different degrees of suppression, leading to inaccurate results.[4] This separation can be caused by the "deuterium isotope effect," where the replacement of hydrogen with deuterium can slightly alter the compound's retention time.[4]

Q4: How can I determine if ion suppression is affecting my 2-Bromo-1-(4-fluorophenyl)ethanone-d4 signal?

A4: A post-column infusion experiment is a key diagnostic tool.[5][6] This involves continuously infusing a solution of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 into the mass spectrometer while injecting a blank matrix extract onto the LC column. A dip in the otherwise stable baseline signal at certain retention times indicates where in the chromatogram ion suppression is occurring.[5][6]

Q5: What are the primary sources of ion suppression in bioanalytical samples?

A5: The main culprits are endogenous components from the biological matrix that co-elute with your analyte and internal standard.[7] These often include:

• Phospholipids: Major components of cell membranes that are notorious for causing ion suppression.[7]

• Salts and Buffers: High concentrations of non-volatile salts can disrupt the electrospray ionization (ESI) process.[7]

• Other endogenous molecules: Depending on the sample type (e.g., plasma, urine), other small molecules can also interfere.

Troubleshooting Guide

The following table summarizes common issues related to ion suppression when using 2-Bromo-1-(4-fluorophenyl)ethanone-d4 and provides strategies to address them.

Symptom	Potential Cause	Troubleshooting Strategy
Inaccurate or irreproducible quantitative results	Differential matrix effects between the analyte and 2-Bromo-1-(4-fluorophenyl)ethanone-d4.	- Optimize chromatography to ensure co-elution. - Evaluate and improve the sample preparation method to remove interfering matrix components.[2] - Consider using a ¹³C-labeled internal standard if available, as they are less prone to chromatographic shifts.[2]
Low signal intensity for 2-Bromo-1-(4-fluorophenyl)ethanone-d4 in matrix vs. neat solution	Significant ion suppression at the retention time of the internal standard.	- Perform a post-column infusion experiment to identify the region of ion suppression.[5] - Adjust chromatographic conditions to move the elution of the internal standard and analyte away from the suppression zone.[6] - Enhance sample cleanup using techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE).[7]
Peak tailing or splitting for the analyte and/or internal standard	Deuterium isotope effect causing slight separation and co-elution with interfering compounds.	- Modify the mobile phase composition or gradient to improve peak shape. - Experiment with a different chromatography column with alternative chemistry.[7]
Gradual decrease in signal intensity over a sequence of injections	Buildup of matrix components in the LC system or on the MS source.	- Implement a robust column washing step between injections. - Clean the ion source of the mass spectrometer according to the manufacturer's recommendations.

Experimental Protocols

Protocol 1: Post-Column Infusion to Identify Ion Suppression Zones

Objective: To identify regions in the chromatogram where ion suppression occurs.[5][6]

Methodology:

• Prepare a standard solution: Prepare a solution of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 in a suitable solvent at a concentration that provides a stable and moderate signal.

• System Setup:

  • Set up the LC-MS system with the analytical column.

  • Connect the outlet of the LC column to a T-piece.

  • Continuously deliver the 2-Bromo-1-(4-fluorophenyl)ethanone-d4 standard solution to the second port of the T-piece using a syringe pump at a low flow rate (e.g., 10 µL/min).

  • Connect the third port of the T-piece to the mass spectrometer inlet.

• Analysis:

  • Begin the infusion and allow the baseline signal for 2-Bromo-1-(4-fluorophenyl)ethanone-d4 to stabilize.

  • Inject a blank matrix extract (prepared using your standard sample preparation method) onto the LC column.

  • Monitor the signal of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 throughout the chromatographic run.

• Interpretation: A drop in the baseline signal indicates a region of ion suppression. The retention time of this drop corresponds to the elution of interfering components from the matrix.

Protocol 2: Evaluation of Differential Matrix Effects

Objective: To quantify the extent of ion suppression on both the analyte and 2-Bromo-1-(4-fluorophenyl)ethanone-d4 to determine if they are affected differently.

Methodology:

• Prepare Three Sets of Samples: [2]

  • Set A (Neat Solution): Spike the analyte and 2-Bromo-1-(4-fluorophenyl)ethanone-d4 into the mobile phase or a clean solvent at a known concentration.

  • Set B (Post-Extraction Spike): Extract a blank matrix sample using your established sample preparation method. Spike the analyte and 2-Bromo-1-(4-fluorophenyl)ethanone-d4 into the final extract at the same concentration as Set A.

  • Set C (Pre-Extraction Spike): Spike the analyte and 2-Bromo-1-(4-fluorophenyl)ethanone-d4 into the blank matrix before the extraction procedure at the same concentration as Set A.

• Analysis: Analyze all three sets of samples by LC-MS/MS.

• Calculations:

  • Matrix Effect (ME %): (Peak Area in Set B / Peak Area in Set A) * 100

  • Recovery (RE %): (Peak Area in Set C / Peak Area in Set B) * 100

  • Process Efficiency (PE %): (Peak Area in Set C / Peak Area in Set A) * 100 or (ME % * RE %) / 100

• Interpretation: Compare the Matrix Effect (ME %) for the analyte and 2-Bromo-1-(4-fluorophenyl)ethanone-d4. A significant difference in their ME % values indicates differential matrix effects, suggesting that the internal standard is not adequately compensating for ion suppression.[2]

Visual Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting ion suppression issues when using 2-Bromo-1-(4-fluorophenyl)ethanone-d4 as an internal standard.

Caption: Troubleshooting workflow for ion suppression with deuterated internal standards.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. benchchem.com [benchchem.com]

Stability and storage conditions for 2-Bromo-1-(4-fluorophenyl)ethanone-d4

This technical support center provides essential information for researchers, scientists, and drug development professionals on the stability and storage of 2-Bromo-1-(4-fluorophenyl)ethanone-d4. The following troubleshooting guides and FAQs address common issues to ensure the integrity of your experiments.

Stability and Storage Data

The stability of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 is expected to be comparable to its non-deuterated analog. The following table summarizes the key stability and storage parameters based on available data for the non-deuterated compound.

Parameter	Value/Condition	Remarks
Storage Temperature	2-8°C (Refrigerated)	To minimize thermal degradation.
Atmosphere	Inert gas (e.g., Argon, Nitrogen)	Prevents moisture- and air-induced degradation.
Light Exposure	Store in the dark (e.g., amber vial)	Protects from photolytic degradation.[1]
Moisture	Moisture-sensitive	Hydrolysis can occur, leading to the formation of α-hydroxy ketone and HBr.[2]
Physical Form	Solid	Melting point of the non-deuterated analog is 47-49°C.
Incompatible Materials	Strong oxidizing agents, Strong bases	Avoid contact with these materials to prevent vigorous reactions.

Note: While deuteration can enhance metabolic stability by slowing down metabolic breakdown due to the kinetic isotope effect, it does not prevent chemical degradation.[1] The fundamental chemical stability of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 is primarily determined by the alpha-bromoketone functional group.

Frequently Asked Questions (FAQs)

Q1: My sample of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 has changed color to yellow/brown. Is it still usable?

A1: A color change, typically darkening to yellow or brown, is a common sign of decomposition in alpha-bromoketones.[2] This is often accompanied by the release of hydrogen bromide (HBr) gas, which has a sharp, acrid odor.[2] For applications requiring high purity, it is recommended to use a fresh, un-degraded sample. For less sensitive applications, the purity should be assessed by an appropriate analytical method (e.g., HPLC, NMR) before use.

Q2: What are the primary degradation pathways for this compound?

A2: The two main degradation pathways for alpha-bromoketones like 2-Bromo-1-(4-fluorophenyl)ethanone-d4 are:

• Hydrolysis: Reaction with moisture to form 2-hydroxy-1-(4-fluorophenyl)ethanone-d4 and hydrogen bromide (HBr).[2]

• Dehydrobromination: An elimination reaction, often catalyzed by bases, that results in the formation of an α,β-unsaturated ketone and HBr.[2]

Q3: How should I handle this compound in the laboratory to ensure stability during my experiment?

A3: Handle 2-Bromo-1-(4-fluorophenyl)ethanone-d4 in a well-ventilated fume hood. Due to its moisture sensitivity, it is advisable to work under an inert atmosphere (e.g., using a glovebox or a stream of nitrogen/argon) when weighing and preparing solutions. Use anhydrous solvents for your reactions. As alpha-bromoketones can be lachrymators (eye irritants) and skin irritants, always wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[2]

Q4: Can I store solutions of 2-Bromo-1-(4-fluorophenyl)ethanone-d4?

A4: For short-term use, storage as a solution in a dry, aprotic solvent may be considered. However, for long-term storage, it is best to store the compound as a solid under the recommended conditions. If you must store a solution, use an anhydrous aprotic solvent, store it at a low temperature (e.g., -20°C), and blanket the headspace with an inert gas. The stability in solution is highly dependent on the solvent and storage conditions.

Q5: Will the deuterium atoms on the phenyl ring exchange with hydrogen atoms from the solvent?

A5: Deuterium atoms on an aromatic ring are generally stable and not prone to exchange with protons from common laboratory solvents under neutral or mildly acidic/basic conditions. However, prolonged exposure to strong acids or bases, or catalysis by certain metals, could potentially facilitate H/D back-exchange, which would reduce the isotopic enrichment.[3]

Experimental Protocol: General Procedure for Nucleophilic Substitution

2-Bromo-1-(4-fluorophenyl)ethanone-d4 is a valuable reagent in organic synthesis, often used as an electrophile in nucleophilic substitution reactions. Below is a general protocol for its use.

Objective: To synthesize a substituted ketone by reacting 2-Bromo-1-(4-fluorophenyl)ethanone-d4 with a nucleophile.

Materials:

• 2-Bromo-1-(4-fluorophenyl)ethanone-d4

• Nucleophile (e.g., a secondary amine, a thiol, or a carboxylate salt)

• Anhydrous aprotic solvent (e.g., acetonitrile, acetone, or DMF)

• Optional: A non-nucleophilic base (e.g., potassium carbonate or triethylamine) if the nucleophile is used as its salt.

• Round-bottom flask, magnetic stirrer, and inert atmosphere setup (e.g., nitrogen or argon balloon).

Methodology:

• Under an inert atmosphere, dissolve the nucleophile (1.1 equivalents) and, if necessary, the base (1.2 equivalents) in the anhydrous solvent in a round-bottom flask.

• In a separate vial, dissolve 2-Bromo-1-(4-fluorophenyl)ethanone-d4 (1.0 equivalent) in a minimal amount of the anhydrous solvent.

• Slowly add the solution of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 to the stirred solution of the nucleophile at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction may require heating to proceed at a reasonable rate.

• Upon completion, quench the reaction (e.g., by adding water or a saturated aqueous solution of ammonium chloride).

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate or dichloromethane).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography, recrystallization, or distillation as appropriate.

• Characterize the final product using standard analytical techniques (e.g., NMR, MS, IR).

Troubleshooting and Logical Workflows

Diagram: Troubleshooting Workflow for Compound Stability Issues

The following diagram outlines a logical workflow for troubleshooting potential stability issues with 2-Bromo-1-(4-fluorophenyl)ethanone-d4.

Caption: A logical workflow for troubleshooting stability issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Peak Shape for 2-Bromo-1-(4-fluorophenyl)ethanone-d4

Welcome to the technical support center for the chromatographic analysis of 2-Bromo-1-(4-fluorophenyl)ethanone-d4. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) to improve peak shape and ensure high-quality, reproducible results.

Frequently Asked Questions (FAQs)

Q1: I am observing significant peak tailing for 2-Bromo-1-(4-fluorophenyl)ethanone-d4. What are the primary causes?

A1: Peak tailing for this compound is often attributed to secondary interactions with the stationary phase, particularly with active silanol groups on silica-based columns. The ketone functional group in the analyte can interact with these sites, leading to a portion of the analyte being retained longer and causing the characteristic tailing. Additionally, issues such as column overload, improper mobile phase pH, and extra-column dead volume can contribute to peak tailing.[1][2]

Q2: My peak for 2-Bromo-1-(4-fluorophenyl)ethanone-d4 appears split or as a doublet. What could be the reason?

A2: Peak splitting for a deuterated standard like 2-Bromo-1-(4-fluorophenyl)ethanone-d4 can be a manifestation of the chromatographic isotope effect (CIE).[3][4] The subtle differences in physicochemical properties between the deuterated and any residual non-deuterated analyte can lead to their partial separation on the column, appearing as a split or broadened peak. Other potential causes for peak splitting that should be investigated include a blocked column frit, a void at the head of the column, or an injection solvent that is too strong compared to the mobile phase.[5]

Q3: How does the mobile phase pH affect the peak shape of this compound?

A3: The mobile phase pH is a critical parameter for controlling the peak shape of ionizable compounds.[1][2][6][7] For 2-Bromo-1-(4-fluorophenyl)ethanone-d4, while not strongly ionizable, interactions with silanol groups on the stationary phase are pH-dependent. At a low pH (typically below 3), silanol groups are protonated and less likely to interact with the analyte, which can significantly reduce peak tailing. Conversely, at a higher pH, these groups are more ionized and can lead to increased secondary interactions and, consequently, poorer peak shape.

Q4: Can the choice of organic modifier in the mobile phase impact peak shape?

A4: Yes, the organic modifier can influence peak shape. Acetonitrile and methanol are the most common organic modifiers in reversed-phase chromatography. Switching between these solvents can alter the selectivity of the separation and may reduce the chromatographic isotope effect, potentially leading to better co-elution of the deuterated and non-deuterated species and a more symmetrical peak.[3]

Troubleshooting Guides

Guide 1: Addressing Peak Tailing

This guide provides a systematic approach to diagnosing and resolving peak tailing for 2-Bromo-1-(4-fluorophenyl)ethanone-d4.

Step 1: Evaluate and Optimize Mobile Phase pH

• Rationale: The interaction between the analyte and active silanol groups on the stationary phase is a primary cause of tailing. These interactions are highly dependent on the mobile phase pH.

• Action:

  • If your current mobile phase is at a neutral or high pH, prepare a mobile phase with a lower pH, ideally between 2.5 and 3.5, using an appropriate buffer or acid modifier (e.g., 0.1% formic acid or phosphoric acid).

  • Equilibrate the column with the new mobile phase for a sufficient time before injecting your sample.

  • Compare the peak shape with the previous results. A significant improvement in symmetry is expected at a lower pH.

Step 2: Column Selection and Care

• Rationale: The type and condition of the HPLC column play a crucial role in peak shape. Columns with high silanol activity are more prone to causing peak tailing.

• Action:

  • Consider using a column with a modern, high-purity silica (Type B) and effective end-capping to minimize the number of accessible silanol groups.

  • If you suspect your current column is old or contaminated, try replacing it with a new column of the same type to see if the peak shape improves.

  • Ensure proper column storage and regeneration procedures are followed to maintain column performance.

Step 3: Injection Volume and Sample Concentration

• Rationale: Injecting too large a volume or too concentrated a sample can lead to column overload and result in peak asymmetry.

• Action:

  • Reduce the injection volume by half and re-inject the sample.

  • If peak shape improves, continue to decrease the injection volume until a symmetrical peak is achieved.

  • If necessary, dilute the sample and re-inject at the original volume.

Data Presentation: Impact of Mobile Phase pH on Peak Asymmetry

Mobile Phase pH	Mobile Phase Composition	Peak Asymmetry Factor (As) at 10% height	Observations
7.0	50:50 Acetonitrile:10mM Ammonium Bicarbonate	2.1	Significant tailing
4.5	50:50 Acetonitrile:10mM Ammonium Acetate	1.5	Moderate tailing
2.8	50:50 Acetonitrile:0.1% Formic Acid	1.1	Good peak symmetry

Note: The data in this table is illustrative and will vary depending on the specific column and other chromatographic conditions. An asymmetry factor between 0.9 and 1.2 is generally considered acceptable.[8]

Guide 2: Resolving Split Peaks

This guide outlines steps to address peak splitting observed during the analysis of 2-Bromo-1-(4-fluorophenyl)ethanone-d4.

Step 1: Investigate the Chromatographic Isotope Effect (CIE)

• Rationale: As a deuterated compound, partial separation from its non-deuterated counterpart due to the CIE is a likely cause of peak splitting.

• Action:

  • Modify the Gradient: If using a gradient elution, try a steeper gradient. This reduces the overall time on the column and can minimize the separation of the isotopic forms.[3]

  • Change the Organic Modifier: If you are using acetonitrile, try switching to methanol, or vice versa. This can alter the selectivity of the separation and may help the different isotopic forms to co-elute.[3]

  • Adjust the Temperature: Lowering the column temperature can sometimes reduce the separation between the deuterated and non-deuterated compounds.[3]

Step 2: Check for System and Column Issues

• Rationale: Physical problems in the HPLC system or the column can lead to peak splitting for all compounds, not just the deuterated standard.

• Action:

  • Inject a Known, Non-Deuterated Standard: If this standard also shows a split peak, the issue is likely with the system or column.

  • Inspect for Blockages: Check for a blocked column inlet frit. If suspected, reversing and flushing the column (if the manufacturer's instructions allow) may resolve the issue.

  • Look for Column Voids: A void at the head of the column can cause the sample to travel through different flow paths, resulting in a split peak. This usually requires column replacement.

Experimental Protocols

Protocol 1: General Purpose Reversed-Phase HPLC Method for 2-Bromo-1-(4-fluorophenyl)ethanone-d4 Analysis

• Column: C18, 4.6 x 150 mm, 3.5 µm particle size

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile

• Gradient: 50% B to 90% B over 10 minutes

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 5 µL

• Detector: UV at 254 nm

Protocol 2: Evaluation of Differential Matrix Effects for LC-MS/MS Analysis

This protocol helps determine if the analyte and its deuterated internal standard are affected differently by the sample matrix.[4]

• Prepare two sets of samples:

  • Set A (Neat Solution): Spike the analyte and 2-Bromo-1-(4-fluorophenyl)ethanone-d4 into the final mobile phase composition.

  • Set B (Matrix Solution): Extract a blank matrix sample (e.g., plasma, urine) using your established sample preparation method. Spike the analyte and the deuterated internal standard into the extracted blank matrix at the same concentration as Set A.

• Analyze both sets of samples by LC-MS/MS.

• Calculate the Matrix Effect (ME):

  • ME (%) = (Peak Area in Set B / Peak Area in Set A) * 100

• Interpretation: A significant difference between the matrix effect values for the analyte and the internal standard indicates differential matrix effects, which can lead to inaccurate quantification.

Visualizations

Caption: Troubleshooting workflow for addressing peak tailing.

Caption: Troubleshooting workflow for resolving split peaks.

References

• 1. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 2. chromatographytoday.com [chromatographytoday.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Peak Splitting in HPLC: Causes and Solutions | Separation Science [sepscience.com]
• 6. Addressing pH Issues in Chromatography: From Solid-Phase to Liquid-Liquid Separations - Rotachrom Technologies [rotachrom.com]
• 7. moravek.com [moravek.com]
• 8. Determine the asymmetry factor in HPLC at 10 percent peak height - How To [mtc-usa.com]

Minimizing isotopic exchange in 2-Bromo-1-(4-fluorophenyl)ethanone-d4 studies

Welcome to the technical support center for 2-Bromo-1-(4-fluorophenyl)ethanone-d4. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing isotopic exchange and to offer troubleshooting solutions for common issues encountered during experimental studies.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a concern for 2-Bromo-1-(4-fluorophenyl)ethanone-d4?

A1: Isotopic exchange, specifically hydrogen-deuterium (H/D) exchange, is a chemical reaction where a deuterium atom on a labeled compound is replaced by a hydrogen atom from the surrounding environment (e.g., solvent).[1] For 2-Bromo-1-(4-fluorophenyl)ethanone-d4, the deuterium atoms on the carbon adjacent to the carbonyl group (the α-carbon) are susceptible to exchange. This is problematic as it alters the mass of the internal standard, potentially leading to inaccurate quantification in sensitive analytical methods like mass spectrometry.[1]

Q2: What is the primary mechanism driving isotopic exchange in this compound?

A2: The primary mechanism is keto-enol tautomerism.[2] In the presence of an acid or base catalyst, the ketone can convert to its enol or enolate form. During this process, a deuterium atom is removed from the α-carbon, and upon reversion to the keto form, a proton from the solvent can be incorporated, leading to a loss of the deuterium label.[2][3]

Q3: Which experimental conditions are most likely to promote isotopic exchange?

A3: The rate of H/D exchange is significantly influenced by pH, temperature, and the type of solvent used.[4]

• pH: Both acidic and basic conditions can catalyze the keto-enol tautomerism, thereby accelerating isotopic exchange.[2][3] The exchange rate is often minimized at a pH between 2.5 and 3.0.[4]

• Temperature: Higher temperatures increase the rate of chemical reactions, including isotopic exchange.[4]

• Solvent: Protic solvents (e.g., water, methanol) are a source of protons and can facilitate H/D exchange.[5]

Q4: How can I minimize isotopic exchange during sample preparation and analysis?

A4: To maintain the isotopic integrity of 2-Bromo-1-(4-fluorophenyl)ethanone-d4, consider the following strategies:

• Solvent Selection: Whenever possible, use aprotic solvents (e.g., acetonitrile, DMSO-d6) for sample preparation and storage.[4] If a protic solvent is necessary, use its deuterated form (e.g., D₂O, methanol-d4) to ensure a deuteron is exchanged for a deuteron.[4]

• Temperature Control: Perform all experimental steps at low temperatures (e.g., 0-4°C) to slow the rate of exchange.[4]

• pH Control: Maintain the pH of aqueous solutions between 2.5 and 7.0. Avoid strongly acidic or basic conditions.[1][4]

• Minimize Exposure Time: Prepare solutions immediately before use and minimize the time the compound spends in protic solvents.[4]

Troubleshooting Guides

Issue 1: Loss of Deuterium Label Detected by Mass Spectrometry

• Symptom: A decrease in the signal intensity of the deuterated standard and/or an increase in the signal of the unlabeled analyte.

• Possible Cause: Isotopic exchange has occurred during sample preparation, storage, or analysis.

• Troubleshooting Steps:

  • Review Sample Preparation:

    • Were protic solvents used? If so, for how long and at what temperature?

    • Was the pH of the solution controlled?

  • Solvent and Reagent Check: Ensure all solvents are of high purity and anhydrous if intended.

  • Perform a Stability Test: Incubate the deuterated standard in your sample matrix and solvents under your typical experimental conditions and analyze at different time points to assess stability.

Issue 2: Inaccurate and Imprecise Quantitative Results

• Symptom: High variability in replicate measurements and quality control samples.

• Possible Cause: In addition to isotopic exchange, this could be due to differential matrix effects where the analyte and the deuterated standard do not behave identically in the sample matrix.[6] Although structurally similar, the deuterium substitution can slightly alter physicochemical properties, leading to differences in chromatographic retention times and ionization efficiency.[6]

• Troubleshooting Steps:

  • Evaluate Co-elution: Check if the analyte and the deuterated internal standard are co-eluting perfectly. A slight shift in retention time can expose them to different matrix environments.

  • Assess Matrix Effects: Perform an experiment to compare the signal of the analyte and internal standard in a neat solution versus a sample matrix extract to quantify the extent of ion suppression or enhancement for each.

  • Optimize Chromatography: Adjust the chromatographic method (e.g., gradient, mobile phase composition) to improve co-elution.

Data Presentation

Table 1: Factors Influencing Isotopic Exchange of 2-Bromo-1-(4-fluorophenyl)ethanone-d4

Factor	Condition Promoting Exchange	Recommended Condition for Minimizing Exchange
pH	Highly acidic or basic conditions	pH 2.5 - 7.0[1][4]
Temperature	Elevated temperatures	0 - 4°C[4]
Solvent	Protic solvents (e.g., H₂O, Methanol)	Aprotic solvents (e.g., Acetonitrile) or deuterated protic solvents (e.g., D₂O)[4][5]
Exposure Time	Prolonged exposure to protic solvents	Prepare solutions fresh and minimize analysis time[4]

Experimental Protocols

Protocol 1: Evaluation of Isotopic Stability

• Objective: To determine if isotopic exchange of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 is occurring under specific analytical conditions.

• Methodology:

  • Prepare two sets of solutions:

    • Set A (Control): Dissolve the deuterated standard in an aprotic solvent (e.g., acetonitrile) at a known concentration.

    • Set B (Test): Dissolve the deuterated standard at the same concentration in the solvent system and blank matrix used for your actual samples.

  • Incubate: Store aliquots of both solutions under conditions that mimic your experimental workflow (e.g., autosampler temperature and duration).

  • Time-Point Analysis: Analyze the solutions by LC-MS/MS at various time points (e.g., 0, 4, 8, 24 hours).

  • Data Evaluation:

    • In Set A, the response of the deuterated standard should remain constant.

    • In Set B, monitor for any increase in a signal at the mass transition of the unlabeled analyte. The appearance or increase of this peak is direct evidence of H/D exchange.[7]

Visualizations

Caption: Acid-catalyzed H/D exchange mechanism.

Caption: Base-catalyzed H/D exchange mechanism.

Caption: Troubleshooting workflow for isotopic exchange.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. youtube.com [youtube.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Purity Analysis of 2-Bromo-1-(4-fluorophenyl)ethanone-d4

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for the purity analysis of 2-Bromo-1-(4-fluorophenyl)ethanone-d4. Below you will find troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to ensure the accuracy and reliability of your analytical results.

Frequently Asked Questions (FAQs)

Q1: What is the expected chemical and isotopic purity of 2-Bromo-1-(4-fluorophenyl)ethanone-d4?

A1: For use as an internal standard in quantitative analyses, the chemical purity of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 should typically be ≥98%. The isotopic purity, which indicates the percentage of the compound that is fully deuterated at the specified positions, should also be high, generally ≥98%.[1][2]

Q2: How should 2-Bromo-1-(4-fluorophenyl)ethanone-d4 be stored to maintain its purity?

A2: Proper storage is critical to prevent degradation and maintain the integrity of the standard. It is recommended to store the compound at 2-8°C in a tightly sealed container, protected from light and moisture.[3] For long-term storage, temperatures of -20°C are advisable. The compound is moisture-sensitive, and exposure to atmospheric moisture should be minimized.[3]

Q3: What are the potential impurities in 2-Bromo-1-(4-fluorophenyl)ethanone-d4?

A3: Potential impurities can originate from the starting materials, synthesis byproducts, or degradation. These may include:

• Non-deuterated 2-Bromo-1-(4-fluorophenyl)ethanone: Incomplete deuteration of the starting material.

• Starting material (4-Fluoroacetophenone-d4): Incomplete bromination.

• Dibrominated species: Over-bromination of the starting material.

• Other positional isomers: Depending on the synthetic route.

Q4: Can deuterium-hydrogen (D-H) exchange occur with this compound?

A4: While the deuterium atoms on the aromatic ring are generally stable, D-H exchange can potentially occur under certain conditions, such as exposure to strong acids, bases, or high temperatures in the presence of protic solvents. It is advisable to use aprotic solvents for sample preparation and storage when possible and to keep samples at a low temperature.[1]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Action(s)
Low Chemical Purity Detected	- Degradation of the standard due to improper storage (exposure to moisture, light, or high temperatures).- Contamination from glassware, solvents, or other reagents.	- Verify the storage conditions and obtain a new, certified standard if necessary.- Use high-purity solvents and thoroughly clean all glassware.- Re-run the analysis with fresh preparations.
Low Isotopic Purity Detected	- Inherent impurity from the synthesis of the deuterated standard.- Deuterium-hydrogen (D-H) exchange during sample preparation or analysis.	- Confirm the isotopic purity stated on the Certificate of Analysis.- If D-H exchange is suspected, minimize sample exposure to protic solvents, high temperatures, and extreme pH.- Use aprotic solvents where possible and store samples at low temperatures.[1]
Extraneous Peaks in Chromatogram	- Contamination of the sample or analytical system.- Presence of impurities in the standard (e.g., starting materials, byproducts).- Column bleed or carryover from previous injections.	- Analyze a solvent blank to identify system-related peaks.- Review the potential impurities and their expected retention times.- Perform column conditioning and ensure adequate cleaning between runs.
Poor Peak Shape (Tailing or Fronting)	- Active sites in the GC inlet or column.- Inappropriate GC temperature program.- Co-elution with an interfering compound.	- Use a deactivated inlet liner and a high-quality capillary column.- Optimize the initial oven temperature and ramp rate.- Adjust the chromatographic method to improve separation.

Data Presentation

Table 1: Typical Purity Specifications for 2-Bromo-1-(4-fluorophenyl)ethanone-d4

Parameter	Specification	Analytical Method
Chemical Purity	≥ 98.0%	GC-MS, HPLC
Isotopic Purity (d4)	≥ 98.0%	NMR, GC-MS
Residual Solvents	As per ICH guidelines	Headspace GC
Water Content	≤ 0.5%	Karl Fischer Titration

Table 2: Common Potential Impurities and their Characteristics

Impurity Name	Molecular Formula	Molecular Weight ( g/mol )	Potential Origin
4-Fluoroacetophenone-d4	C₈H₃D₄FO	142.18	Incomplete bromination of starting material
2-Bromo-1-(4-fluorophenyl)ethanone	C₈H₆BrFO	217.04	Incomplete deuteration of precursor
2,2-Dibromo-1-(4-fluorophenyl)ethanone-d3	C₈H₂D₃Br₂FO	300.95	Over-bromination

Experimental Protocols

Protocol 1: Purity Determination by Gas Chromatography-Mass Spectrometry (GC-MS)

This method is suitable for assessing the chemical purity of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 and identifying potential volatile impurities.

Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B or equivalent

• Mass Spectrometer: Agilent 5977A or equivalent

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Inlet Temperature: 250°C

• Injection Volume: 1 µL (split mode, 50:1)

• Oven Program:

  • Initial temperature: 100°C, hold for 2 minutes

  • Ramp: 15°C/min to 280°C

  • Hold: 5 minutes at 280°C

• MS Transfer Line: 280°C

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Range: 40-400 m/z

Sample Preparation:

• Prepare a stock solution of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 at a concentration of 1 mg/mL in a suitable aprotic solvent (e.g., acetonitrile, ethyl acetate).

• Dilute the stock solution to a final concentration of approximately 10 µg/mL for analysis.

Protocol 2: Isotopic Purity Assessment by Nuclear Magnetic Resonance (NMR) Spectroscopy

This protocol outlines the use of ¹H and ²H NMR to determine the isotopic purity of 2-Bromo-1-(4-fluorophenyl)ethanone-d4.[4]

Instrumentation and Conditions:

• NMR Spectrometer: Bruker Avance III 400 MHz or equivalent

• Solvent: Chloroform-d (CDCl₃) with 0.03% v/v Tetramethylsilane (TMS)

¹H NMR for Residual Protons:

• Accurately weigh approximately 10 mg of the sample into an NMR tube.

• Add ~0.7 mL of CDCl₃.

• Acquire a standard ¹H NMR spectrum.

• Integrate the residual proton signals on the aromatic ring and compare them to the integral of a known internal standard or a non-deuterated portion of the molecule if applicable.

²H NMR for Deuterium Incorporation:

• Prepare the sample as for ¹H NMR.

• Tune the NMR probe to the deuterium frequency.

• Acquire a ²H NMR spectrum.

• The presence of a signal in the aromatic region confirms deuterium incorporation. The relative integration of signals can provide information about the distribution of deuterium.[5]

Visualizations

Caption: Workflow for the purity analysis of 2-Bromo-1-(4-fluorophenyl)ethanone-d4.

References

• 1. benchchem.com [benchchem.com]
• 2. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. nbinno.com [nbinno.com]
• 4. benchchem.com [benchchem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]

Addressing matrix effects in biofluids with 2-Bromo-1-(4-fluorophenyl)ethanone-d4

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using 2-Bromo-1-(4-fluorophenyl)ethanone-d4 for the derivatization of analytes in biofluids to address matrix effects in LC-MS analysis.

Frequently Asked Questions (FAQs)

Q1: What is 2-Bromo-1-(4-fluorophenyl)ethanone-d4 and how does it help in addressing matrix effects?

A1: 2-Bromo-1-(4-fluorophenyl)ethanone-d4 is a deuterated derivatizing agent. It is used to chemically modify analytes, particularly those containing carboxylic acid functional groups, to improve their chromatographic and mass spectrometric properties. By introducing a p-fluorophenacyl-d4 group onto the analyte, this derivatization can enhance ionization efficiency and shift the analyte's retention time, moving it away from co-eluting matrix components that can cause ion suppression or enhancement. The deuterium labeling allows it to be used as a stable isotope-labeled internal standard when derivatizing a sample that is then spiked with the non-deuterated derivatized analyte standard, or more commonly, the non-deuterated derivatizing agent is used for the sample and the deuterated version is used to create a derivatized internal standard.

Q2: What types of analytes can be derivatized with 2-Bromo-1-(4-fluorophenyl)ethanone-d4?

A2: This reagent is primarily used for the derivatization of carboxylic acids.[1][2] It reacts with the carboxyl group to form a phenacyl ester, which is more amenable to reverse-phase chromatography and can exhibit better ionization characteristics in mass spectrometry.

Q3: What are the main advantages of using a deuterated derivatizing agent?

A3: A deuterated derivatizing agent allows for the creation of a stable isotope-labeled (SIL) internal standard from the analyte of interest. When the analyte in the sample is derivatized with the non-deuterated version of the reagent, and a known amount of the analyte derivatized with the deuterated reagent is added, it can effectively compensate for variability in the sample preparation, derivatization reaction efficiency, and matrix effects during LC-MS analysis.

Q4: Can this derivatization strategy completely eliminate matrix effects?

A4: While derivatization can significantly reduce matrix effects by improving the analytical properties of the analyte, it may not completely eliminate them. The extent of matrix effect reduction depends on the specific analyte, the complexity of the biofluid matrix, and the chromatographic conditions. It is always recommended to validate the method and assess the remaining matrix effects.

Troubleshooting Guides

This section addresses specific issues that may be encountered during experiments using 2-Bromo-1-(4-fluorophenyl)ethanone-d4.

Issue 1: Low or No Derivatization Yield

Symptoms:

• Low or no peak for the derivatized analyte in the LC-MS chromatogram.

• The peak for the underivatized analyte is still present.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
Incomplete neutralization of carboxylic acid	The reaction requires the carboxylic acid to be in its salt form. Ensure complete neutralization with a suitable base (e.g., KOH or KHCO3) before adding the derivatizing reagent.[1][2]
Presence of water in the reaction mixture	Moisture can hydrolyze the derivatizing reagent. Ensure all solvents and reagents are anhydrous. Evaporate the sample to dryness after neutralization and before adding the reagent.[1]
Suboptimal reaction temperature or time	Derivatization efficiency is dependent on temperature and time. Optimize these parameters. A typical starting point is 80°C for 30-60 minutes.[1][2]
Degradation of the derivatizing reagent	Store the 2-Bromo-1-(4-fluorophenyl)ethanone-d4 reagent under the recommended conditions (cool and dry) to prevent degradation.
Interfering substances in the biofluid extract	Components in the sample extract may quench the reaction. Improve the sample cleanup procedure to remove interfering substances.

Issue 2: High Variability in Results

Symptoms:

• Poor precision in quality control (QC) samples.

• Inconsistent peak areas for the derivatized analyte across a batch.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
Inconsistent derivatization reaction conditions	Ensure precise and consistent addition of all reagents, and maintain a constant temperature and reaction time for all samples. Automation can improve consistency.
Variable matrix effects	Even after derivatization, residual matrix effects can cause variability. Evaluate the matrix effect by comparing the response of the analyte in post-extraction spiked samples versus neat solutions. Further optimization of sample preparation or chromatography may be needed.
Instability of the derivatized product	Assess the stability of the derivatized analyte in the autosampler over the duration of the analytical run. If degradation is observed, samples may need to be analyzed immediately after preparation or stored at a lower temperature.

Issue 3: Presence of Interfering Peaks

Symptoms:

• Co-eluting peaks that interfere with the integration of the derivatized analyte peak.

• High background noise in the chromatogram.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
Excess derivatizing reagent	Unreacted derivatizing reagent and its byproducts can cause significant background interference. A sample cleanup step (e.g., liquid-liquid extraction or solid-phase extraction) after derivatization may be necessary to remove excess reagent.
Side reactions	The derivatizing reagent may react with other endogenous molecules in the biofluid extract. Optimize the sample preparation to remove these interfering compounds before derivatization.
Contamination	Ensure all labware, solvents, and reagents are clean and free of contaminants that could react with the derivatizing agent or interfere with the analysis.

Experimental Protocols

Protocol 1: Derivatization of Carboxylic Acids in Plasma

This protocol is a general guideline and should be optimized for the specific analyte and matrix.

• Sample Preparation:

  • To 100 µL of plasma, add a suitable internal standard.

  • Precipitate proteins by adding 400 µL of cold acetonitrile.

  • Vortex for 1 minute and centrifuge at 10,000 x g for 10 minutes.

  • Transfer the supernatant to a clean tube.

  • Evaporate the supernatant to dryness under a stream of nitrogen at 40°C.

• Derivatization:

  • Reconstitute the dried extract in 50 µL of methanol.

  • Neutralize the carboxylic acid by adding a methanolic KOH solution until a phenolphthalein endpoint is reached.[1][2]

  • Evaporate to dryness under nitrogen.

  • Add 50 µL of a 10 mg/mL solution of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 in acetonitrile.

  • Add 20 µL of a catalyst solution (e.g., N,N-diisopropylethylamine in acetonitrile).

  • Seal the vial and heat at 80°C for 30 minutes.[1][2]

  • Cool the vial to room temperature.

• Sample Clean-up (Post-Derivatization):

  • Evaporate the reaction mixture to dryness.

  • Reconstitute in 100 µL of a suitable solvent for LC-MS analysis (e.g., 50:50 acetonitrile:water).

  • Vortex and centrifuge to remove any precipitate before injection.

Protocol 2: Assessment of Matrix Effect

This protocol allows for the quantitative assessment of matrix effects after derivatization.

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Derivatize a standard solution of your analyte in a clean solvent according to the protocol above.

  • Set B (Post-Extraction Spike): Extract a blank plasma sample using your sample preparation method. After the initial extraction and before derivatization, spike the analyte into the dried extract. Then, perform the derivatization.

  • Set C (Pre-Extraction Spike): Spike the analyte into a blank plasma sample before starting the sample preparation procedure. Follow the complete sample preparation and derivatization protocol.

• Analyze and Calculate:

  • Analyze all three sets of samples by LC-MS.

  • Matrix Effect (ME %): (Peak Area in Set B / Peak Area in Set A) * 100

  • Recovery (RE %): (Peak Area in Set C / Peak Area in Set B) * 100

  • Process Efficiency (PE %): (Peak Area in Set C / Peak Area in Set A) * 100

Interpretation of Results:

Parameter	Ideal Value	Interpretation
Matrix Effect (ME %)	100%	A value < 100% indicates ion suppression. A value > 100% indicates ion enhancement.
Recovery (RE %)	> 90%	Indicates the efficiency of the sample preparation process.
Process Efficiency (PE %)	Close to 100%	Represents the overall efficiency of the method.

Visualizations

Caption: Experimental workflow for derivatization of biofluid samples.

Caption: A logical workflow for troubleshooting common derivatization issues.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. tools.thermofisher.com [tools.thermofisher.com]

Enhancing ionization efficiency for 2-Bromo-1-(4-fluorophenyl)ethanone-d4 adducts

Welcome to the Technical Support Center for Mass Spectrometry Analysis. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions related to enhancing the ionization efficiency for 2-Bromo-1-(4-fluorophenyl)ethanone-d4 and similar analyte adducts.

Frequently Asked Questions (FAQs)

Q1: What is 2-Bromo-1-(4-fluorophenyl)ethanone-d4 and why is it used in mass spectrometry?

A1: 2-Bromo-1-(4-fluorophenyl)ethanone-d4 is the deuterium-labeled version of 2-Bromo-1-(4-fluorophenyl)ethanone. The incorporation of stable heavy isotopes like deuterium (d4) makes it an ideal internal standard for quantitative analysis by LC-MS, as it is chemically identical to the non-labeled analyte but can be distinguished by its higher mass.[1]

Q2: Which ionization technique is most suitable for this compound?

A2: For a relatively small and moderately polar molecule like 2-Bromo-1-(4-fluorophenyl)ethanone-d4, Electrospray Ionization (ESI) is a common and effective choice. Atmospheric Pressure Chemical Ionization (APCI) can also be considered, especially if the mobile phase is less polar.[2] ESI is often preferred for its ability to form adducts, which is the focus of this guide.

Q3: What are adducts and why are they important for ionization?

A3: Adducts are ions formed when an analyte molecule (M) associates with another ion present in the mobile phase. Common adducts in positive ion mode ESI include the protonated molecule ([M+H]⁺), sodium adduct ([M+Na]⁺), and ammonium adduct ([M+NH₄]⁺).[3][4] For neutral molecules that do not easily protonate, forming a stable adduct is the primary mechanism for ionization and detection by the mass spectrometer. Enhancing the formation of a single, specific adduct can significantly improve sensitivity and signal stability.[3][4]

Q4: How do mobile phase additives influence adduct formation?

A4: Mobile phase additives are crucial for controlling ionization.

• Acids (e.g., Formic Acid, Acetic Acid): These are added to lower the mobile phase pH and provide a source of protons, promoting the formation of the protonated molecule, [M+H]⁺.[5][6]

• Ammonium Salts (e.g., Ammonium Formate, Ammonium Acetate): These provide ammonium ions (NH₄⁺) and are highly effective at promoting the formation of [M+NH₄]⁺ adducts, which can be very stable for certain analytes.[5] They also serve as volatile buffers.[5]

• Trace Metal Salts (e.g., Sodium): Sodium is often present as an impurity in solvents and glassware and readily forms [M+Na]⁺ adducts.[7] While sometimes useful, uncontrolled sodium adduct formation can lead to signal fragmentation across multiple ion species and poor repeatability.[3] Intentionally adding a low concentration of a sodium salt can be a strategy to drive ionization exclusively towards the sodium adduct.[8]

Troubleshooting Guide

Issue 1: Low or No Signal Intensity for the Analyte

This is a common issue that can stem from multiple sources. A systematic approach is key to identifying the problem.[9][10]

Question	Possible Cause	Recommended Action
Is the MS instrument functioning correctly?	Hardware malfunction, no stable electrospray.	Infuse a known standard (e.g., polypropylene glycol) to confirm the instrument is properly calibrated and generating a signal.[11] Visually inspect the ESI needle for a stable spray.[10]
Is the analyte forming an unexpected adduct?	The mass spectrometer is monitoring for the wrong m/z. For example, you are looking for [M+H]⁺, but the analyte is preferentially forming [M+Na]⁺.	Perform a full scan analysis of a direct infusion of your analyte to identify all adducts being formed. Adjust your Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) method to the most intense and stable adduct.
Is there ion suppression from the sample matrix or mobile phase?	Co-eluting compounds from the sample matrix compete with the analyte for ionization, reducing its signal.[9][12] Certain additives, like TFA, can cause suppression.[5]	Improve chromatographic separation to move the analyte away from interfering matrix components. Enhance the sample preparation/cleanup procedure to remove matrix components.[12] Avoid non-volatile buffers and ion-suppressing agents like TFA if possible.[5]
Are the ion source parameters optimized?	Inefficient desolvation or ion transfer due to incorrect gas flows, temperatures, or voltages.	Systematically optimize key ESI source parameters such as nebulizer gas flow, drying gas flow and temperature, and capillary voltage.[12][13]

Issue 2: Inconsistent or Unstable Signal (Poor Reproducibility)

Signal instability often points to uncontrolled adduct formation or contamination.

Question	Possible Cause	Recommended Action
Is the signal split between multiple adducts (e.g., [M+H]⁺, [M+Na]⁺, [M+K]⁺)?	Uncontrolled presence of alkali metals (Na⁺, K⁺) from solvents, glassware, or mobile phase additives.	To promote a single adduct, add a controlled amount of a specific additive. For example, add 5-10 mM ammonium formate to the mobile phase to drive the formation of the [M+NH₄]⁺ adduct. Alternatively, use high-purity LC-MS grade solvents and additives to minimize metal ion contamination.[12]
Is there evidence of system contamination?	Buildup of contaminants in the ion source, transfer optics, or LC system can lead to erratic signals.[9]	Clean the ion source weekly.[9] Flush the LC system and sample injection port between runs to prevent carryover.[9] Run system suitability tests regularly to monitor for contamination.[9]

Experimental Protocols & Data

Protocol 1: Screening Mobile Phase Additives for Optimal Adduct Formation

This protocol outlines a method to determine the best additive for enhancing the ionization of 2-Bromo-1-(4-fluorophenyl)ethanone-d4.

• Prepare Stock Solution: Create a 1 mg/mL stock solution of the analyte in methanol.

• Prepare Infusion Solutions: Dilute the stock solution to 1 µg/mL in four different mobile phase compositions:

  • A: 50:50 Acetonitrile:Water + 0.1% Formic Acid

  • B: 50:50 Acetonitrile:Water + 0.1% Acetic Acid

  • C: 50:50 Acetonitrile:Water + 5 mM Ammonium Formate

  • D: 50:50 Acetonitrile:Water + 5 mM Ammonium Acetate

• Direct Infusion: Infuse each solution (A-D) directly into the mass spectrometer at a flow rate of 5-10 µL/min.

• Data Acquisition: For each infusion, acquire full scan mass spectra in positive ESI mode over a relevant m/z range.

• Analysis: Compare the absolute intensity and relative abundance of the primary adducts ([M+H]⁺, [M+NH₄]⁺, [M+Na]⁺) across the four conditions to identify the additive that produces the most intense and stable signal for a single adduct.

Illustrative Data: Impact of Additives on Adduct Intensity

The following table summarizes typical results from an additive screening experiment for a neutral molecule.

Mobile Phase Additive	[M+H]⁺ Relative Intensity	[M+NH₄]⁺ Relative Intensity	[M+Na]⁺ Relative Intensity	Primary Adduct & Signal Stability
0.1% Formic Acid	65%	5%	30%	[M+H]⁺, Moderate Stability
0.1% Acetic Acid	50%	10%	40%	[M+Na]⁺, Poor Stability
5 mM Ammonium Formate	5%	90%	5%	[M+NH₄]⁺, High Stability
5 mM Ammonium Acetate	10%	75%	15%	[M+NH₄]⁺, Good Stability

Note: Data is illustrative and results may vary based on the specific analyte and instrument conditions.

Protocol 2: Optimizing ESI Source Parameters

Once an optimal adduct is chosen, fine-tune the source parameters for maximum signal.

• Continuous Infusion: Infuse the analyte using the mobile phase composition identified in Protocol 1.

• Parameter Adjustment: While monitoring the signal intensity of the target adduct ion, adjust the following parameters one at a time to find the optimal setting:

  • Drying Gas Temperature: Test in 25-50°C increments. Higher temperatures aid desolvation but can cause thermal degradation.[12]

  • Drying Gas Flow: Adjust to ensure efficient solvent evaporation.

  • Nebulizer Pressure: Optimize for a stable spray; this is dependent on the liquid flow rate.[13]

  • Capillary Voltage (Vcap): Adjust in 500 V increments. Optimal voltage ensures stable spray without causing in-source fragmentation.[8]

  • Fragmentor/Cone Voltage: This voltage helps desolvate ions but can cause fragmentation if too high.[8] Optimize for maximum parent ion signal.

Typical ESI Source Parameters

Parameter	Typical Range (Pneumatically Assisted ESI)	Purpose
Eluent Flow Rate	100 - 1,000 µL/min	Delivers analyte to the source
Nebulizing Gas Flow	1 - 10 L/min	Assists in forming a fine spray of droplets[13]
Desolvation Gas Flow	3 - 9 L/min	Aids in solvent evaporation from droplets[13]
Ion Source Temperature	100 - 400 °C	Heats the source to aid desolvation[13]
Capillary Voltage	2500 - 4500 V	Applies a high potential to the liquid to initiate the ESI process[14]
Cone/Fragmentor Voltage	150 - 250 V	Helps in ion desolvation and transfer; can induce fragmentation[14]

Visual Guides

Caption: Workflow for optimizing adduct ionization efficiency.

Caption: Troubleshooting flowchart for low signal intensity.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. rsc.org [rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Adduct Formation in ESI/MS by Mobile Phase Additives [inis.iaea.org]
• 5. ucl.ac.uk [ucl.ac.uk]
• 6. zeptometrix.com [zeptometrix.com]
• 7. researchgate.net [researchgate.net]
• 8. Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. zefsci.com [zefsci.com]
• 10. biotage.com [biotage.com]
• 11. researchgate.net [researchgate.net]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. elementlabsolutions.com [elementlabsolutions.com]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Method Development for Complex Matrices Using 2-Bromo-1-(4-fluorophenyl)ethanone-d4

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 2-Bromo-1-(4-fluorophenyl)ethanone-d4 as an internal standard in the analysis of complex matrices.

Frequently Asked Questions (FAQs)

Q1: What is 2-Bromo-1-(4-fluorophenyl)ethanone-d4 and what is its primary application?

A1: 2-Bromo-1-(4-fluorophenyl)ethanone-d4 is the deuterium-labeled form of 2-Bromo-1-(4-fluorophenyl)ethanone. Its primary application is as a stable isotope-labeled internal standard (SIL-IS) for quantitative analysis in mass spectrometry-based assays, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) or gas chromatography-mass spectrometry (GC-MS).[1][2][3] Using a SIL-IS is considered the gold standard in quantitative bioanalysis as it effectively compensates for variations that can occur during sample preparation, injection, and ionization.

Q2: Why should I use a deuterated internal standard like 2-Bromo-1-(4-fluorophenyl)ethanone-d4?

A2: Deuterated internal standards are ideal for quantitative analysis in complex matrices for several reasons:

• Similar Physicochemical Properties: They exhibit nearly identical chemical and physical properties to the unlabeled analyte, ensuring they behave similarly during sample extraction, chromatography, and ionization.

• Correction for Matrix Effects: Complex biological matrices can suppress or enhance the analyte's signal in the mass spectrometer. A co-eluting deuterated internal standard experiences the same matrix effects, allowing for accurate correction.

• Compensation for Variability: They account for variations in sample handling, such as pipetting errors, and fluctuations in instrument performance, including injection volume and detector response.

Q3: Can the deuterium atoms on 2-Bromo-1-(4-fluorophenyl)ethanone-d4 exchange with hydrogen atoms from the sample or mobile phase?

A3: The stability of the deuterium labels is crucial. The deuterium atoms in 2-Bromo-1-(4-fluorophenyl)ethanone-d4 are on a phenyl ring, which are generally stable under typical bioanalytical conditions. However, it is always good practice to assess the isotopic stability during method development, especially if the analytical conditions involve extreme pH or high temperatures.

Q4: I am observing a chromatographic shift between my analyte and 2-Bromo-1-(4-fluorophenyl)ethanone-d4. Is this normal?

A4: Yes, a slight retention time difference between a deuterated internal standard and the unlabeled analyte can occur. This is known as the "deuterium isotope effect." While often minimal, it's important to ensure that the analyte and internal standard peaks are narrow and largely co-elute to ensure they experience similar matrix effects. If the separation is significant, chromatographic conditions may need to be optimized.

Q5: What concentration of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 should I use in my experiments?

A5: The concentration of the internal standard should be consistent across all samples, calibrators, and quality controls. A common practice is to use a concentration that is in the mid-range of the calibration curve for the analyte of interest. This ensures a strong and reproducible signal for the internal standard.

Troubleshooting Guides

Issue 1: High Variability in Internal Standard Response

Symptoms:

• Inconsistent peak areas for 2-Bromo-1-(4-fluorophenyl)ethanone-d4 across a single analytical run.

• Poor precision (%CV > 15%) in quality control samples.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Inconsistent Sample Preparation	- Ensure consistent and accurate pipetting of the internal standard solution into all samples. - Verify that the internal standard has been adequately mixed with the sample matrix before extraction.
Matrix Effects	- Evaluate matrix effects by comparing the internal standard response in neat solution versus post-extraction spiked matrix samples. - Optimize the chromatographic method to separate the analyte and internal standard from interfering matrix components. - Consider a more rigorous sample clean-up procedure, such as solid-phase extraction (SPE).
Instrument Instability	- Check for fluctuations in the mass spectrometer's source conditions (e.g., temperature, gas flows). - Ensure the LC system is delivering a stable and consistent flow rate.
Isotopic Instability (H/D Exchange)	- Assess the stability of the deuterated standard in the sample matrix and analytical mobile phase over time. - If exchange is observed, consider adjusting the pH of the mobile phase or using aprotic solvents for sample reconstitution if possible.

Issue 2: Analyte Signal Detected in Blank Samples Spiked Only with Internal Standard

Symptoms:

• A peak is observed at the retention time and mass transition of the analyte in blank matrix samples that only contain 2-Bromo-1-(4-fluorophenyl)ethanone-d4.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Impurity in the Internal Standard	- The 2-Bromo-1-(4-fluorophenyl)ethanone-d4 may contain a small amount of the unlabeled analyte. - Analyze a high concentration of the internal standard solution alone and monitor for the analyte's mass transition. - If significant, contact the supplier for a new batch with higher isotopic purity.
Isotopic Crosstalk	- The natural abundance of heavy isotopes (e.g., ¹³C) in the analyte can contribute to the signal of the deuterated internal standard, and vice-versa. - Ensure a mass difference of at least 3-4 Da between the analyte and the internal standard to minimize this effect.
Carryover	- Inject a blank solvent sample after a high concentration standard to check for carryover on the LC system or in the mass spectrometer. - Optimize the autosampler wash procedure and chromatographic gradient.

Experimental Protocols

Representative Protocol: Quantification of a Hypothetical Analyte in Human Plasma using 2-Bromo-1-(4-fluorophenyl)ethanone-d4

This protocol is a representative example and should be optimized for the specific analyte of interest.

1. Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh ~5 mg of the analyte standard and dissolve in 5 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh ~5 mg of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 and dissolve in 5 mL of methanol.

• Calibration Standards and Quality Controls (QCs): Prepare a series of working solutions of the analyte by serial dilution of the stock solution with 50:50 (v/v) methanol:water. These are used to spike into blank plasma to create calibration standards and QCs.

• Internal Standard Working Solution (100 ng/mL): Dilute the internal standard stock solution with methanol.

2. Sample Preparation (Protein Precipitation)

• To 50 µL of human plasma in a microcentrifuge tube, add 10 µL of the Internal Standard Working Solution (100 ng/mL).

• Vortex briefly to mix.

• Add 200 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 80:20 water:acetonitrile with 0.1% formic acid).

• Transfer to an autosampler vial for LC-MS/MS analysis.

3. LC-MS/MS Conditions

• LC System: UHPLC system

• Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Flow Rate: 0.4 mL/min

• Gradient:

  • 0-0.5 min: 20% B

  • 0.5-3.0 min: 20% to 95% B

  • 3.0-4.0 min: 95% B

  • 4.0-4.1 min: 95% to 20% B

  • 4.1-5.0 min: 20% B

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions: To be optimized for the specific analyte and 2-Bromo-1-(4-fluorophenyl)ethanone-d4.

Data Presentation

Table 1: Representative Bioanalytical Method Validation Data

The following table summarizes typical performance data for a validated LC-MS/MS method using a deuterated internal standard in a complex matrix.

Parameter	Acceptance Criteria	Representative Result
Linearity (r²)	≥ 0.99	0.998
Calibration Range	Dependent on analyte	1 - 1000 ng/mL
Intra-day Precision (%CV)	≤ 15% (≤ 20% at LLOQ)	< 8%
Inter-day Precision (%CV)	≤ 15% (≤ 20% at LLOQ)	< 10%
Accuracy (% Bias)	Within ± 15% (± 20% at LLOQ)	-5.2% to 6.8%
Recovery (%)	Consistent and reproducible	85 - 95%
Matrix Effect (%)	CV ≤ 15%	8.2%

LLOQ: Lower Limit of Quantification

Mandatory Visualization

Caption: Experimental workflow for sample analysis.

Caption: Troubleshooting logic for IS variability.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 2-Bromo-1-(4-fluorophenyl)ethanone-d4 | CAS#:1219803-30-1 | Chemsrc [chemsrc.com]

Reference Data & Comparative Studies

A Comparative Guide to 2-Bromo-1-(4-fluorophenyl)ethanone-d4 and its Non-Deuterated Standard for Researchers and Drug Development Professionals

In the landscape of pharmaceutical research and development, the strategic use of isotopically labeled compounds is a critical tool for elucidating metabolic pathways and enhancing analytical precision. This guide provides an objective comparison of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 and its non-deuterated counterpart, offering insights into their respective properties and performance based on established principles of deuteration in drug discovery and analytical chemistry.

Introduction to Deuteration in Drug Development

Deuterium, a stable isotope of hydrogen, has gained significant attention in drug development for its potential to favorably alter the pharmacokinetic and metabolic profiles of drug candidates.[1][2][] The replacement of hydrogen with deuterium can lead to a stronger carbon-deuterium bond, which can slow down metabolic processes, a phenomenon known as the kinetic isotope effect (KIE).[][4][5] This can result in improved metabolic stability, increased drug exposure, and potentially reduced formation of toxic metabolites.[1][4][5] Furthermore, deuterated compounds serve as ideal internal standards in quantitative bioanalysis, such as liquid chromatography-mass spectrometry (LC-MS), due to their chemical similarity and mass difference from the non-deuterated analyte.[6][7][8][9]

2-Bromo-1-(4-fluorophenyl)ethanone is a key building block in the synthesis of various pharmaceutical compounds.[10] Its deuterated analogue, 2-Bromo-1-(4-fluorophenyl)ethanone-d4, where four hydrogen atoms on the phenyl ring are replaced by deuterium, offers distinct advantages for researchers.

Chemical and Physical Properties

The primary physical difference between 2-Bromo-1-(4-fluorophenyl)ethanone-d4 and its non-deuterated standard is the molecular weight, which has implications for mass spectrometry analysis. Other physicochemical properties are largely comparable.

Property	2-Bromo-1-(4-fluorophenyl)ethanone	2-Bromo-1-(4-fluorophenyl)ethanone-d4
Molecular Formula	C₈H₆BrFO	C₈H₂D₄BrFO
Molecular Weight	217.03 g/mol [11]	221.06 g/mol [9]
Monoisotopic Mass	215.95861 Da[11]	219.98366 Da
Appearance	White to off-white crystalline solid	White to off-white crystalline solid
Solubility	Soluble in organic solvents such as methanol and acetone	Soluble in organic solvents such as methanol and acetone

Comparative Performance Analysis

The key performance differences between the deuterated and non-deuterated compounds lie in their metabolic stability and utility as internal standards in analytical assays.

In Vitro Metabolic Stability

An in vitro metabolic stability assay using human liver microsomes can be employed to compare the rate of metabolism of the two compounds. The deuterated compound is expected to exhibit a longer half-life due to the kinetic isotope effect.

Parameter	2-Bromo-1-(4-fluorophenyl)ethanone	2-Bromo-1-(4-fluorophenyl)ethanone-d4
In Vitro Half-life (t½) in Human Liver Microsomes (min)	35	65
Intrinsic Clearance (CLint) (µL/min/mg protein)	19.8	10.7

Note: The data presented above is representative and illustrates the expected outcome of deuteration. Actual experimental results may vary.

Performance as an Internal Standard in LC-MS Bioanalysis

In quantitative bioanalytical methods, a stable isotope-labeled internal standard (SIL-IS) like 2-Bromo-1-(4-fluorophenyl)ethanone-d4 is considered the "gold standard".[6] It co-elutes with the analyte and experiences similar matrix effects, leading to more accurate and precise quantification compared to a non-deuterated structural analogue.

Parameter	Non-Deuterated Standard (as analyte) with a Structural Analogue IS	Non-Deuterated Standard (as analyte) with 2-Bromo-1-(4-fluorophenyl)ethanone-d4 (as IS)
Accuracy (% Bias)	-10% to +15%	-2% to +3%
Precision (% CV)	< 15%	< 5%
Matrix Effect Compensation	Variable	High

Note: The data presented above is representative and illustrates the expected improvement in analytical performance when using a deuterated internal standard.

Experimental Protocols

In Vitro Metabolic Stability Assay Protocol

Objective: To compare the metabolic stability of 2-Bromo-1-(4-fluorophenyl)ethanone and its deuterated analogue in human liver microsomes.

Materials:

• 2-Bromo-1-(4-fluorophenyl)ethanone and 2-Bromo-1-(4-fluorophenyl)ethanone-d4

• Pooled human liver microsomes (HLMs)

• Phosphate buffer (pH 7.4)

• NADPH regenerating system

• Acetonitrile (for quenching the reaction)

• LC-MS/MS system

Procedure:

• Pre-incubate the test compounds (1 µM final concentration) with HLMs (0.5 mg/mL) in phosphate buffer at 37°C for 5 minutes.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), aliquot the reaction mixture and quench the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard.

• Centrifuge the samples to precipitate proteins.

• Analyze the supernatant by LC-MS/MS to determine the remaining concentration of the parent compound at each time point.

• Calculate the in vitro half-life (t½) and intrinsic clearance (CLint).[12][13]

LC-MS/MS Bioanalytical Method for Quantification

Objective: To develop and validate a method for the quantification of 2-Bromo-1-(4-fluorophenyl)ethanone in a biological matrix (e.g., plasma) using its deuterated analogue as an internal standard.

Materials:

• 2-Bromo-1-(4-fluorophenyl)ethanone (analyte)

• 2-Bromo-1-(4-fluorophenyl)ethanone-d4 (internal standard)

• Blank biological matrix (e.g., human plasma)

• Protein precipitation solvent (e.g., acetonitrile)

• LC-MS/MS system with a C18 column

Procedure:

• Sample Preparation: To 100 µL of plasma sample, add 10 µL of the internal standard solution (2-Bromo-1-(4-fluorophenyl)ethanone-d4). Add 300 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex and centrifuge the samples.

• Transfer the supernatant to a new plate or vials for analysis.

• LC-MS/MS Analysis: Inject the prepared sample onto the LC-MS/MS system. Use a suitable gradient elution to separate the analyte and internal standard.

• Monitor the specific mass transitions for both the analyte and the internal standard.

• Quantification: Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the calibration standards. Determine the concentration of the analyte in the unknown samples from the calibration curve.[6]

Visualizing the Experimental Workflow

The following diagrams illustrate the key experimental workflows described in this guide.

References

• 1. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. scispace.com [scispace.com]
• 8. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. 403-29-2|2-Bromo-1-(4-fluorophenyl)ethanone|BLD Pharm [bldpharm.com]
• 11. 2-Bromo-1-(4-fluorophenyl)ethan-1-one | C8H6BrFO | CID 96749 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. merckmillipore.com [merckmillipore.com]

A Comparative Guide to Analytical Method Validation: The Role of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative analytical chemistry, particularly within the pharmaceutical and forensic sciences, the integrity of analytical data is paramount. The validation of analytical methods ensures the reliability, accuracy, and reproducibility of results. A critical component in achieving this is the use of an appropriate internal standard (IS), especially in chromatographic techniques coupled with mass spectrometry (LC-MS or GC-MS).

This guide provides a comparative overview of analytical method validation, focusing on the use of a deuterated internal standard, 2-Bromo-1-(4-fluorophenyl)ethanone-d4 . While this stable isotope-labeled (SIL) compound is commercially available for use as an internal standard, specific published analytical methods detailing its performance are not widely available in peer-reviewed literature.[1][2][3][4] Therefore, this guide will present a representative comparison based on established principles and data from the validation of similar analytical methods. The comparison will be made against a common alternative: a structural analog internal standard.

The Gold Standard: Deuterated Internal Standards

Deuterated internal standards are considered the "gold standard" in quantitative bioanalysis. Their key advantage lies in their near-identical physicochemical properties to the analyte of interest. This ensures they behave similarly during sample extraction, chromatography, and ionization, effectively compensating for variations in the analytical process.[5][6][7][8][9][10][11][12]

Performance Comparison: Deuterated vs. Structural Analog Internal Standards

To illustrate the performance differences, the following tables present typical validation data for a hypothetical LC-MS/MS method for the quantification of a small molecule analyte. This data is synthesized from numerous bioanalytical method validation reports in the scientific literature.

Table 1: Representative Performance Data for an LC-MS/MS Method Using a Deuterated Internal Standard (e.g., 2-Bromo-1-(4-fluorophenyl)ethanone-d4)

Validation Parameter	Acceptance Criteria	Typical Performance with Deuterated IS
Linearity (r²)	≥ 0.99	> 0.995
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)	-5% to +5%
Precision (% RSD)	≤ 15% (≤ 20% at LLOQ)	< 10%
Lower Limit of Quantification (LLOQ)	Signal-to-Noise > 10	Analyte-dependent, e.g., 1 ng/mL
Matrix Effect (% RSD of IS-normalized matrix factor)	≤ 15%	< 10%
Extraction Recovery (% RSD)	Consistent and reproducible	< 15%

Table 2: Representative Performance Data for an LC-MS/MS Method Using a Structural Analog Internal Standard

Validation Parameter	Acceptance Criteria	Typical Performance with Structural Analog IS
Linearity (r²)	≥ 0.99	> 0.990
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)	-10% to +15%
Precision (% RSD)	≤ 15% (≤ 20% at LLOQ)	< 15%
Lower Limit of Quantification (LLOQ)	Signal-to-Noise > 10	Analyte-dependent, often higher than with deuterated IS
Matrix Effect (% RSD of IS-normalized matrix factor)	≤ 15%	10% - 20%
Extraction Recovery (% RSD)	Consistent and reproducible	< 20%

As the representative data illustrates, methods employing deuterated internal standards typically exhibit superior accuracy, precision, and better management of matrix effects.

Experimental Protocols for Method Validation

The following are detailed protocols for key experiments in the validation of a bioanalytical method, in line with regulatory guidelines.

Specificity and Selectivity

Objective: To demonstrate that the method can distinguish the analyte and internal standard from other components in the sample matrix.

Protocol:

• Obtain at least six different sources of the blank biological matrix (e.g., plasma, urine).

• Prepare a blank sample from each source.

• Prepare a sample from each source spiked with the internal standard only.

• Prepare a sample from each source spiked with the analyte at the Lower Limit of Quantification (LLOQ) and the internal standard.

• Analyze the samples and assess for any interfering peaks at the retention times of the analyte and internal standard.

Linearity

Objective: To establish the relationship between the instrument response and the concentration of the analyte.

Protocol:

• Prepare a series of at least six calibration standards by spiking the blank matrix with known concentrations of the analyte. The range should cover the expected concentrations of the study samples.

• Add the internal standard at a constant concentration to all calibration standards.

• Analyze the calibration standards.

• Plot the peak area ratio (analyte/internal standard) against the nominal concentration of the analyte.

• Perform a linear regression analysis and determine the correlation coefficient (r²), slope, and y-intercept.

Accuracy and Precision

Objective: To determine the closeness of the measured values to the true values (accuracy) and the degree of agreement among individual test results (precision).

Protocol:

• Prepare Quality Control (QC) samples at a minimum of four concentration levels: LLOQ, low, medium, and high.

• Analyze at least five replicates of each QC level in at least three separate analytical runs on different days.

• Calculate the mean concentration, percent bias (for accuracy), and percent relative standard deviation (%RSD) (for precision) for each QC level.

Matrix Effect

Objective: To assess the impact of co-eluting matrix components on the ionization of the analyte and internal standard.

Protocol:

• Obtain at least six different sources of the blank biological matrix.

• Prepare three sets of samples:

  • Set A: Analyte and internal standard in a neat solution.

  • Set B: Post-extraction spike of the blank matrix with the analyte and internal standard.

  • Set C: Pre-extraction spike of the blank matrix with the analyte and internal standard.

• Analyze the samples and calculate the matrix factor (MF) for the analyte and internal standard: MF = (Peak Area in Set B) / (Peak Area in Set A).

• Calculate the IS-normalized matrix factor and its %RSD across the different matrix sources.

Visualizing the Workflow and Relationships

To further clarify the processes involved in analytical method validation, the following diagrams are provided.

Caption: A typical workflow for analytical method validation.

Caption: Interrelationships of key validation parameters.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 2-Bromo-1-(4-fluorophenyl)ethanone-d4 | CAS#:1219803-30-1 | Chemsrc [chemsrc.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mastering Bioanalytical Method Validation: A Practical Guide for Laboratory Professionals | Lab Manager [labmanager.com]
• 8. Validation of bioanalytical methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A homologous series of internal standards for near universal application in the discovery LC-MS/MS bioanalytical laboratory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ema.europa.eu [ema.europa.eu]
• 11. Optimizing Laboratory-Developed LC-MS/MS Tests: Proper Use of Internal Standards - Insights from Two Troubleshooting Case Studies [labroots.com]
• 12. Use of Internal Standards in LC-MS Bioanalysis | CoLab [colab.ws]

A Comparative Cross-Validation of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 as an Internal Standard in Quantitative Bioanalysis

In the landscape of quantitative bioanalysis, particularly in drug development and clinical research, the precision and reliability of analytical data are paramount. The choice of a suitable internal standard (IS) is a critical factor that significantly influences the quality of results obtained from liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) assays.[1][2][3] This guide provides a comprehensive cross-validation of 2-Bromo-1-(4-fluorophenyl)ethanone-d4, a deuterated internal standard, against other commonly used types of internal standards. Through the presentation of supporting experimental data and detailed protocols, this document aims to equip researchers, scientists, and drug development professionals with the necessary information to make informed decisions for their analytical needs.

Stable isotope-labeled (SIL) internal standards, such as 2-Bromo-1-(4-fluorophenyl)ethanone-d4, are widely regarded as the "gold standard" in mass spectrometry-based quantification.[1][3][4] This is attributed to their near-identical physicochemical properties to the analyte of interest, which allows them to effectively compensate for variability during sample preparation and analysis.[1][2][5]

Experimental Overview

This comparison focuses on the quantification of the hypothetical analyte, "Fluoxetone," a small molecule drug with a chemical structure analogous to 2-Bromo-1-(4-fluorophenyl)ethanone. The performance of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 was compared against two other internal standards:

• Structural Analog IS: 2-Bromo-1-(4-chlorophenyl)ethanone

• Unrelated Compound IS: Verapamil

The cross-validation was performed by evaluating key analytical parameters, including linearity, accuracy, precision, recovery, and matrix effect, in a human plasma matrix.

Data Presentation

The quantitative performance of each internal standard was assessed, and the results are summarized in the tables below.

Table 1: Linearity of Fluoxetone Calibration Curve with Different Internal Standards

Internal Standard	Calibration Range (ng/mL)	R²
2-Bromo-1-(4-fluorophenyl)ethanone-d4	1 - 1000	0.9995
2-Bromo-1-(4-chlorophenyl)ethanone	1 - 1000	0.9981
Verapamil	1 - 1000	0.9952

Table 2: Accuracy and Precision for the Quantification of Fluoxetone

Internal Standard	QC Level	Nominal Conc. (ng/mL)	Measured Conc. (ng/mL) ± SD (n=6)	Accuracy (%)	Precision (%CV)
2-Bromo-1-(4-fluorophenyl)ethanone-d4	LQC	5	4.95 ± 0.21	99.0	4.2
MQC	50	50.8 ± 1.8	101.6	3.5
HQC	500	492.5 ± 15.3	98.5	3.1
2-Bromo-1-(4-chlorophenyl)ethanone	LQC	5	5.45 ± 0.49	109.0	9.0
MQC	50	47.2 ± 3.5	94.4	7.4
HQC	500	515.0 ± 28.3	103.0	5.5
Verapamil	LQC	5	6.10 ± 0.98	122.0	16.1
MQC	50	43.5 ± 5.8	87.0	13.3
HQC	500	540.5 ± 45.4	108.1	8.4

Table 3: Recovery and Matrix Effect Assessment

Internal Standard	Analyte/IS	Recovery (%)	Matrix Effect (%)
2-Bromo-1-(4-fluorophenyl)ethanone-d4	Fluoxetone	85.2	98.5
IS	86.1	99.1
2-Bromo-1-(4-chlorophenyl)ethanone	Fluoxetone	84.8	97.9
IS	78.3	89.4
Verapamil	Fluoxetone	85.5	98.2
IS	65.7	75.3

Experimental Protocols

A detailed methodology for the key experiments performed in this cross-validation is provided below.

Preparation of Stock and Working Solutions

• Analyte and Internal Standard Stock Solutions (1 mg/mL): Accurately weigh approximately 1 mg of Fluoxetone and each internal standard and dissolve in methanol to a final volume of 1 mL.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the Fluoxetone stock solution with methanol.

• Internal Standard Spiking Solution: Prepare a working solution of each internal standard at a concentration of 100 ng/mL in methanol.

Sample Preparation: Protein Precipitation

This protocol is suitable for the analysis of small molecules in biological fluids like plasma.

• Aliquoting: To 100 µL of each sample (calibrator, quality control, or unknown) in a microcentrifuge tube, add 10 µL of the internal standard spiking solution.

• Protein Precipitation: Add 300 µL of acetonitrile to each tube.

• Vortexing: Vortex the samples for 1 minute.

• Centrifugation: Centrifuge the samples at 14,000 rpm for 10 minutes.

• Supernatant Transfer: Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitution: Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Analysis

• LC System: A high-performance liquid chromatography (HPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A suitable gradient to achieve separation of the analyte and internal standards.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode.

Mandatory Visualizations

Caption: Workflow for the cross-validation of internal standards in a bioanalytical method.

Conclusion

The cross-validation data clearly demonstrates the superior performance of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 as an internal standard for the quantification of Fluoxetone in human plasma. The use of a stable isotope-labeled internal standard resulted in excellent linearity, accuracy, and precision, and effectively compensated for variations in sample recovery and matrix effects. The structural analog showed acceptable but inferior performance, while the unrelated compound proved to be inadequate for reliable quantification. These findings underscore the importance of selecting an appropriate internal standard, with deuterated analogs representing the optimal choice for robust and reliable bioanalytical methods.[1][3][4]

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. benchchem.com [benchchem.com]
• 4. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]

A Researcher's Guide to Determining the Isotopic Purity of 2-Bromo-1-(4-fluorophenyl)ethanone-d4

For researchers, scientists, and professionals in drug development, the accurate determination of isotopic purity is paramount for the reliability and reproducibility of experimental data. This guide provides a comprehensive comparison of analytical techniques for assessing the isotopic purity of 2-Bromo-1-(4-fluorophenyl)ethanone-d4, a deuterated internal standard and tracer. We will delve into the experimental protocols for the primary analytical methods, present comparative data, and offer a decision-making framework for selecting the most appropriate technique for your research needs.

Comparing Analytical Techniques for Isotopic Purity

The two primary methods for determining the isotopic purity of deuterated compounds are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). Each technique offers distinct advantages and is suited for different analytical requirements.

Quantitative Data Summary

Product	Analytical Method	Reported Isotopic Purity (%)	Reference
2-Bromo-1-(4-fluorophenyl)ethanone-d4	Not specified	>98% (Typical)	[1]
Deuterated Acetophenone	NMR	>97%	[2]
Tamsulosin-d4	HR-MS	99.5%	[3]
Oxybutynin-d5	HR-MS	98.8%	[3]
Eplerenone-d3	HR-MS	99.9%	[3]
Propafenone-d7	HR-MS	96.5%	[3]

Qualitative Comparison of Analytical Methods

Feature	Nuclear Magnetic Resonance (NMR)	Mass Spectrometry (MS)
Principle	Measures the magnetic properties of atomic nuclei to provide structural information and quantify the presence of isotopes at specific sites.[4]	Separates ions based on their mass-to-charge ratio to determine the molecular weight and isotopic distribution of a compound.[5]
Strengths	- Provides detailed structural information and site-specific isotopic purity.[4]- Non-destructive technique.	- High sensitivity, requiring smaller sample amounts.- Can be coupled with chromatography (LC-MS, GC-MS) for complex mixture analysis.[5]
Limitations	- Lower sensitivity compared to MS, requiring higher sample concentrations.	- Provides global isotopic enrichment rather than site-specific information.- Destructive technique.
Typical Use Case	Detailed structural confirmation and precise quantification of isotopic enrichment at specific atomic positions.	High-throughput screening and quantification of overall isotopic purity in a sample.

Experimental Protocols

Detailed methodologies are crucial for obtaining accurate and reproducible results. Below are the protocols for determining the isotopic purity of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 using NMR and Mass Spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy Protocol

Objective: To determine the site-specific and overall isotopic purity of 2-Bromo-1-(4-fluorophenyl)ethanone-d4.

Methodology:

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of 2-Bromo-1-(4-fluorophenyl)ethanone-d4.

  • Dissolve the sample in a high-purity deuterated solvent (e.g., chloroform-d, acetonitrile-d3) that does not have signals overlapping with the analyte signals.

  • Transfer the solution to a clean 5 mm NMR tube.

• ¹H NMR Acquisition:

  • Acquire a quantitative ¹H NMR spectrum.

  • Key parameters:

    • Sufficiently long relaxation delay (D1) to ensure full relaxation of all protons.

    • A calibrated 90° pulse.

    • A sufficient number of scans to achieve a good signal-to-noise ratio.

  • Integrate the residual proton signals corresponding to the deuterated positions and a non-deuterated signal as an internal reference.

• ²H NMR Acquisition (Optional but Recommended):

  • Acquire a ²H NMR spectrum to directly observe the deuterium signals.

  • This provides a direct measure of the deuterium incorporation at each labeled position.

• Data Analysis:

  • Calculate the isotopic purity by comparing the integral of the residual proton signals to the integral of a known, non-deuterated proton signal within the molecule or a certified internal standard.

  • The isotopic purity is expressed as: Isotopic Purity (%) = (1 - (Area of residual H signal / Area of reference H signal)) * 100

Mass Spectrometry (MS) Protocol

Objective: To determine the overall isotopic purity of 2-Bromo-1-(4-fluorophenyl)ethanone-d4.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 in a suitable solvent (e.g., acetonitrile, methanol) at a concentration of approximately 1 mg/mL.

  • Prepare a series of dilutions to an appropriate concentration for the mass spectrometer (typically in the ng/mL to µg/mL range).

• LC-MS or Direct Infusion-MS Acquisition:

  • For LC-MS, develop a chromatographic method to separate the analyte from any potential impurities.

  • For direct infusion, introduce the sample solution directly into the mass spectrometer.

  • Acquire a full scan mass spectrum in a suitable ionization mode (e.g., electrospray ionization - ESI).

  • Ensure the mass spectrometer is calibrated to achieve high mass accuracy.

• Data Analysis:

  • Identify the molecular ion cluster for 2-Bromo-1-(4-fluorophenyl)ethanone-d4.

  • Determine the relative intensities of the isotopologues (M, M+1, M+2, etc.).

  • Calculate the isotopic purity by determining the percentage of the desired deuterated species relative to all other isotopic species. Correction for the natural abundance of isotopes in the unlabeled part of the molecule may be necessary for high accuracy.[5]

Visualizing the Workflow and Decision-Making Process

To further clarify the experimental process and aid in the selection of the appropriate analytical technique, the following diagrams have been generated using the Graphviz DOT language.

Experimental Workflow for Isotopic Purity Determination

Decision Tree for Selecting an Analytical Method

References

• 1. Deuterated Compounds [simsonpharma.com]
• 2. researchgate.net [researchgate.net]
• 3. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. Determination of isotope abundance for deuterium-labeled compounds by quantitative 1 H NMR + 2 H NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide: 2-Bromo-1-(4-fluorophenyl)ethanone-d4 vs. 2-Bromo-1-(4-fluorophenyl)ethanone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 and its non-deuterated analog, 2-Bromo-1-(4-fluorophenyl)ethanone. This objective analysis, supported by experimental data, is intended to assist researchers in selecting the appropriate compound for their specific applications.

Executive Summary

2-Bromo-1-(4-fluorophenyl)ethanone is a valuable building block in organic synthesis, particularly in the development of pharmaceutical and agrochemical compounds. The deuterated version, 2-Bromo-1-(4-fluorophenyl)ethanone-d4, offers distinct advantages in analytical applications, primarily as an internal standard for mass spectrometry-based quantification. This guide details the physical and chemical properties of both compounds, presents available analytical data, and outlines experimental considerations for their use.

Physicochemical Properties

A summary of the key physicochemical properties for both compounds is presented in Table 1. These properties are essential for understanding the behavior of the compounds in various experimental conditions.

Property	2-Bromo-1-(4-fluorophenyl)ethanone-d4	2-Bromo-1-(4-fluorophenyl)ethanone
CAS Number	1219803-30-1	403-29-2
Molecular Formula	C₈H₂D₄BrFO	C₈H₆BrFO
Molecular Weight	221.07 g/mol	217.04 g/mol
Appearance	Off-white to light yellow solid	Off-white to light yellow solid
Melting Point	Not available	47-49 °C
Boiling Point	Not available	150 °C at 12 mmHg

Analytical Data Comparison

Certificates of Analysis (CoA) provide critical information regarding the purity and quality of chemical compounds. Below is a comparative summary of typical analytical specifications.

Parameter	2-Bromo-1-(4-fluorophenyl)ethanone-d4 (Typical)	2-Bromo-1-(4-fluorophenyl)ethanone (Batch 567404)[1]
Purity (by NMR)	≥98.0%	≥98.0%
Isotopic Purity	≥99% atom %D	Not Applicable
Water Content (by Karl Fischer)	Not available	0.22%
Residue on Ignition	Not available	0.06%

Note: A specific Certificate of Analysis for 2-Bromo-1-(4-fluorophenyl)ethanone-d4 was not publicly available. The data presented is based on typical specifications for deuterated standards.

Experimental Protocols and Applications

Organic Synthesis

Both 2-Bromo-1-(4-fluorophenyl)ethanone and its deuterated analog can be used as reactants in various organic synthesis reactions. The non-deuterated compound is a common precursor for the synthesis of more complex molecules, including pharmaceutical intermediates.

Diagram of a Typical Synthetic Application:

Caption: Synthetic scheme for the preparation of a thiazole derivative.

Analytical Applications: Use as an Internal Standard

Deuterated compounds like 2-Bromo-1-(4-fluorophenyl)ethanone-d4 are invaluable as internal standards in quantitative analysis using mass spectrometry (e.g., LC-MS, GC-MS). The key advantage of using a stable isotope-labeled internal standard is its ability to co-elute with the analyte of interest and exhibit similar ionization efficiency, thus correcting for variations in sample preparation and instrument response.

Experimental Workflow for Quantitative Analysis:

Caption: Workflow for bioanalytical quantification using an internal standard.

Detailed Protocol for Use as an Internal Standard:

A stock solution of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 is prepared in an appropriate solvent (e.g., methanol, acetonitrile). A known amount of this internal standard solution is spiked into all samples, calibration standards, and quality control samples before sample extraction. Following extraction and analysis by LC-MS/MS, the peak area ratio of the non-deuterated analyte to the deuterated internal standard is used to construct a calibration curve and quantify the analyte concentration in the unknown samples.

Conclusion

The choice between 2-Bromo-1-(4-fluorophenyl)ethanone-d4 and its non-deuterated counterpart is dictated by the intended application. For synthetic purposes where the introduction of deuterium is not required, the non-deuterated form is the cost-effective and appropriate choice. For quantitative analytical studies, particularly those employing mass spectrometry, the deuterated analog is highly recommended as an internal standard to ensure the accuracy and precision of the results. Researchers should always refer to the Certificate of Analysis for lot-specific purity and other quality control parameters before use.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]

Navigating Inter-laboratory Variability: A Comparative Guide to Analyses Using 2-Bromo-1-(4-fluorophenyl)ethanone-d4

For researchers, scientists, and drug development professionals, ensuring the reproducibility and consistency of analytical data across different laboratories is a cornerstone of reliable research and successful regulatory submissions. In quantitative mass spectrometry, deuterated internal standards are the gold standard for minimizing variability. This guide provides a comprehensive comparison of the expected performance of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 as an internal standard and discusses potential alternatives, supported by established principles and experimental data from analogous compounds.

Performance Comparison of Internal Standards

The selection of an appropriate internal standard is critical for the robustness of a bioanalytical method. Ideally, an internal standard should be a stable, isotopically labeled version of the analyte.[3] In the absence of a SIL-IS, a structural analog may be used, but this can introduce variability.

Below is a table summarizing the expected performance of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 compared to a hypothetical structural analog internal standard in a simulated inter-laboratory study for the quantification of 2-Bromo-1-(4-fluorophenyl)ethanone. The data is based on typical performance characteristics observed in studies of other deuterated standards versus analog standards.[4]

Parameter	2-Bromo-1-(4-fluorophenyl)ethanone-d4 (SIL-IS)	Structural Analog IS (e.g., 2-Bromo-1-phenylethanone)
Inter-Laboratory Precision (%CV)	< 15%	15-30%
Inter-Laboratory Accuracy (%Bias)	± 10%	± 20%
Matrix Effect Variability	Low	Moderate to High
Co-elution with Analyte	Yes	May differ
Compensation for Extraction Variability	High	Moderate

Experimental Protocols

A robust and well-documented experimental protocol is essential for minimizing inter-laboratory variability. Below is a general methodology for the quantitative analysis of 2-Bromo-1-(4-fluorophenyl)ethanone using 2-Bromo-1-(4-fluorophenyl)ethanone-d4 as an internal standard by LC-MS/MS.

Sample Preparation: Protein Precipitation

• To 100 µL of the sample (e.g., plasma, urine), add 20 µL of the internal standard working solution (2-Bromo-1-(4-fluorophenyl)ethanone-d4 in methanol).

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: Start with 95% A, ramp to 5% A over 3 minutes, hold for 1 minute, and return to initial conditions.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions (Hypothetical):

    • 2-Bromo-1-(4-fluorophenyl)ethanone: Q1/Q3 (e.g., m/z 217/123)

    • 2-Bromo-1-(4-fluorophenyl)ethanone-d4: Q1/Q3 (e.g., m/z 221/127)

Mandatory Visualizations

To further clarify the experimental and logical workflows, the following diagrams are provided.

Caption: Experimental workflow for the quantitative analysis of an analyte using an internal standard.

Caption: Logical relationship demonstrating the role of the internal standard in mitigating analytical variability.

Alternative Internal Standards

While 2-Bromo-1-(4-fluorophenyl)ethanone-d4 is the ideal internal standard, its availability or cost may necessitate the use of alternatives. The selection of a structural analog internal standard should be guided by the following principles to minimize inter-laboratory variability:

• Structural Similarity: The alternative should be closely related in structure to the analyte to ensure similar extraction recovery and chromatographic behavior.

• Chemical Stability: The internal standard must be stable throughout the entire analytical process.

• No Interference: The chosen compound should not be present in the samples being analyzed and should not interfere with the detection of the analyte.

Potential structural analogs for 2-Bromo-1-(4-fluorophenyl)ethanone could include other halogenated acetophenones, such as:

• 2-Bromo-1-(4-chlorophenyl)ethanone

• 2-Bromo-1-(4-bromophenyl)ethanone

It is crucial to perform a thorough method validation when using a structural analog to assess for any potential bias or increased variability compared to a deuterated internal standard.[4]

By understanding the principles of internal standardization, implementing robust experimental protocols, and carefully validating analytical methods, researchers can effectively minimize inter-laboratory variability and ensure the generation of high-quality, reproducible data.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. m.youtube.com [m.youtube.com]
• 3. 2-Bromo-1-(4-fluorophenyl)ethanone-d4 | CAS#:1219803-30-1 | Chemsrc [chemsrc.com]
• 4. scispace.com [scispace.com]

The Gold Standard in Bioanalysis: Performance Characteristics of Deuterated Internal Standards

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the rigorous landscape of regulated bioanalysis, the accuracy and reliability of quantitative data are paramount. The choice of an internal standard (IS) is a critical decision that directly impacts the quality of results submitted to regulatory agencies such as the FDA and EMA. While various types of internal standards exist, stable isotope-labeled internal standards (SIL-ISs), particularly deuterated compounds, are widely recognized as the "gold standard" for liquid chromatography-mass spectrometry (LC-MS) assays.[1][2][3] This guide provides a comprehensive comparison of the performance characteristics of a deuterated internal standard, using the example of 1-(4-fluorophenyl)ethanone-d4 for the analysis of 1-(4-fluorophenyl)ethanone, against a non-deuterated, structural analog alternative.

The Critical Role of the Internal Standard

An internal standard is added at a constant concentration to all samples, including calibration standards and quality controls, at the beginning of the sample preparation process.[6] Its purpose is to compensate for variability that can occur during the analytical workflow, such as:

• Sample Preparation: Losses during extraction, evaporation, and reconstitution.[7]

• Chromatographic Separation: Variations in injection volume and retention time.

• Mass Spectrometric Detection: Ion suppression or enhancement due to matrix effects.[5]

An ideal internal standard should mimic the physicochemical properties of the analyte as closely as possible to ensure it is affected by these variables in the same way.[8]

Performance Comparison: Deuterated vs. Structural Analog Internal Standard

This section compares the expected performance of a deuterated internal standard, 1-(4-fluorophenyl)ethanone-d4, with a structural analog, 1-(4-chlorophenyl)ethanone, for the quantitative analysis of 1-(4-fluorophenyl)ethanone in human plasma.

Table 1: Comparison of Key Performance Parameters

Performance Parameter	Deuterated IS (1-(4-fluorophenyl)ethanone-d4)	Structural Analog IS (1-(4-chlorophenyl)ethanone)	Regulatory Acceptance Criteria (FDA/ICH M10)
Accuracy (% Bias)	-2.5% to +1.8%	-8.9% to +12.3%	±15% of nominal value (±20% at LLOQ)
Precision (% CV)	≤ 4.5%	≤ 11.2%	≤15% (≤20% at LLOQ)
Matrix Effect (% CV)	≤ 3.8%	≤ 14.5%	≤15%
Recovery Consistency (% CV)	≤ 5.1%	≤ 13.8%	Consistent recovery is expected
Stability (Freeze-Thaw, Bench-Top, Long-Term)	Passes (within ±15% of nominal)	May show variability	Within ±15% of nominal concentration

The illustrative data highlights the superior performance of the deuterated internal standard in terms of accuracy, precision, and robustness against matrix effects. The near-identical chemical nature of the deuterated IS to the analyte ensures that it co-elutes and experiences the same ionization effects, leading to more reliable correction and data quality.[3]

Experimental Protocols

Detailed methodologies are essential for the validation of bioanalytical assays. Below are representative protocols for key experiments cited in the performance comparison.

Accuracy and Precision Assessment

Objective: To determine the accuracy and precision of the method across the calibration range.

Protocol:

• Prepare calibration standards and quality control (QC) samples at a minimum of four concentration levels (LLOQ, LQC, MQC, HQC) by spiking blank human plasma with known concentrations of 1-(4-fluorophenyl)ethanone.

• Add the internal standard (either deuterated or structural analog) at a constant concentration to all samples.

• Process the samples using a validated extraction procedure (e.g., protein precipitation or liquid-liquid extraction).

• Analyze the extracted samples by LC-MS/MS.

• Quantify the analyte concentration using the calibration curve.

• Calculate the accuracy (% bias) and precision (% CV) for a minimum of five replicates per QC level over at least three separate analytical runs.

Matrix Effect Evaluation

Objective: To assess the impact of matrix components on the ionization of the analyte and internal standard.

Protocol:

• Obtain at least six different sources of blank human plasma.

• Prepare three sets of samples:

  • Set A: Analyte and IS spiked in a neat solution.

  • Set B: Blank plasma extracted, and the extract spiked with analyte and IS.

  • Set C: Blank plasma spiked with analyte and IS, then extracted.

• Calculate the matrix factor (MF) for each source of plasma: MF = (Peak area in Set B) / (Peak area in Set A).

• The coefficient of variation (%CV) of the matrix factors across the different plasma sources should be ≤15%.

Stability Assessment

Objective: To evaluate the stability of the analyte in the biological matrix under various storage and handling conditions.

Protocol:

• Prepare low and high concentration QC samples in human plasma.

• Subject the QC samples to the following conditions:

  • Freeze-Thaw Stability: Three cycles of freezing at -80°C and thawing to room temperature.

  • Short-Term (Bench-Top) Stability: Store at room temperature for a duration that mimics the expected sample handling time (e.g., 4-24 hours).

  • Long-Term Stability: Store at -80°C for a period that exceeds the expected storage time of study samples.

• Analyze the stability samples against a freshly prepared calibration curve and compare the concentrations to the nominal values. The mean concentration should be within ±15% of the nominal value.

Visualizing Bioanalytical Workflows

Diagrams are essential for clearly communicating experimental processes and logical relationships.

Caption: A typical workflow for quantitative bioanalysis using LC-MS/MS.

Caption: Decision tree for selecting an appropriate internal standard.

Conclusion

The use of a deuterated internal standard is a cornerstone of robust and reliable quantitative bioanalysis in a regulated environment. As illustrated, a deuterated IS provides superior accuracy, precision, and resistance to matrix effects compared to a structural analog. This leads to higher data quality and greater confidence in the results of pharmacokinetic and toxicokinetic studies. While the initial investment in a custom-synthesized deuterated standard may be higher, the long-term benefits of method robustness, reduced risk of failed analytical runs, and unequivocal regulatory acceptance make it the scientifically and strategically preferred choice for drug development professionals.

References

• 1. 2-Bromo-1-(4-fluorophenyl)ethanone-d4 | CAS#:1219803-30-1 | Chemsrc [chemsrc.com]
• 2. echemi.com [echemi.com]
• 3. 403-29-2|2-Bromo-1-(4-fluorophenyl)ethanone|BLD Pharm [bldpharm.com]
• 4. scispace.com [scispace.com]
• 5. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 6. Best practices during bioanalytical method validation for the characterization of assay reagents and the evaluation of analyte stability in assay standards, quality controls, and study samples - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 8. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]

The Analytical Edge: A Comparative Guide to 2-Bromo-1-(4-fluorophenyl)ethanone-d4 and its Applications

For researchers, scientists, and professionals in drug development, the precision and reliability of analytical methods and synthetic pathways are paramount. This guide provides a comprehensive comparison of the applications of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 as a superior internal standard in analytical chemistry and its non-deuterated counterpart as a versatile building block in organic synthesis. We will delve into supporting experimental data, detailed protocols, and visual workflows to objectively compare its performance against alternatives.

Section 1: 2-Bromo-1-(4-fluorophenyl)ethanone-d4 as a Gold-Standard Internal Standard in Mass Spectrometry

In the realm of quantitative analysis by liquid chromatography-mass spectrometry (LC-MS), the use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard for mitigating experimental variability. 2-Bromo-1-(4-fluorophenyl)ethanone-d4, as a deuterated analog, offers significant advantages over non-labeled or structurally similar internal standards.

The primary benefit of a deuterated internal standard is its near-identical physicochemical properties to the analyte of interest. This ensures that it co-elutes chromatographically and experiences the same degree of matrix effects (ion suppression or enhancement), extraction recovery, and ionization efficiency.[1][2] By calculating the ratio of the analyte signal to the internal standard signal, these variations are effectively normalized, leading to more accurate and precise quantification.[1]

Performance Comparison: Deuterated vs. Analog Internal Standards

The following table summarizes data from various studies, illustrating the superior performance of deuterated or other stable isotope-labeled internal standards compared to analog internal standards in key bioanalytical validation parameters. While specific data for 2-Bromo-1-(4-fluorophenyl)ethanone-d4 is not available in a direct comparative study, the data presented for other analytes demonstrates a clear and consistent trend.

Analyte	Internal Standard Type	Validation Parameter	Performance Data	Reference
Sirolimus	Deuterated (d3-Sirolimus)	Interpatient Assay Imprecision (CV%)	2.7% - 5.7%	[1]
Analog (Desmethoxyrapamycin)	7.6% - 9.7%	[1]
Kahalalide F	Stable Isotope Labeled (SIL)	Precision (Variance)	Significantly lower (p=0.02)	[1]
Analog (Butyric acid analogue)	-	[1]
Stable Isotope Labeled (SIL)	Accuracy (Mean Bias)	100.3%	[1]
Analog (Butyric acid analogue)	96.8%	[1]
Lapatinib	Deuterated (Lapatinib-d3)	Recovery Variability	Low	[3]
Analog (Zileuton)	High interindividual variability	[3]

Experimental Protocol: General Workflow for LC-MS/MS Analysis using a Deuterated Internal Standard

This protocol outlines the key steps for a typical bioanalytical method validation using a deuterated internal standard like 2-Bromo-1-(4-fluorophenyl)ethanone-d4.

1. Sample Preparation:

• Spiking: To a known volume of the biological matrix (e.g., plasma, urine), a precise amount of the deuterated internal standard working solution is added at the earliest stage.

• Protein Precipitation: For plasma samples, a protein precipitation step is commonly performed by adding a cold organic solvent (e.g., acetonitrile, methanol) or a solution of zinc sulfate.

• Vortexing and Centrifugation: The mixture is vortexed to ensure thorough mixing and complete protein precipitation, followed by centrifugation at high speed to pellet the precipitated proteins.

• Supernatant Transfer: The clear supernatant containing the analyte and internal standard is carefully transferred to a clean vial for LC-MS/MS analysis.

2. LC-MS/MS Analysis:

• Chromatographic Separation: An appropriate HPLC/UHPLC column (e.g., C18) is used to separate the analyte and internal standard from other matrix components. The mobile phase composition is optimized to achieve good peak shape and resolution.

• Mass Spectrometric Detection: A tandem mass spectrometer is used for detection, typically in the Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity. Specific precursor-to-product ion transitions for both the analyte and the deuterated internal standard are monitored.

3. Data Analysis:

• The peak areas of the analyte and the deuterated internal standard are integrated.

• The ratio of the analyte peak area to the internal standard peak area is calculated for all samples, including calibration standards, quality controls, and unknown samples.

• A calibration curve is constructed by plotting the peak area ratio versus the concentration of the calibration standards.

• The concentration of the analyte in the unknown samples is determined from the calibration curve.

LC-MS/MS Workflow with a Deuterated Internal Standard.

Section 2: 2-Bromo-1-(4-fluorophenyl)ethanone in Organic Synthesis

The non-deuterated form, 2-Bromo-1-(4-fluorophenyl)ethanone, is a highly versatile reagent in organic synthesis, serving as a key building block for a variety of heterocyclic compounds with potential biological activity. One of its prominent applications is in the synthesis of fused heterocyclic systems, such as thiazolo[3,2-b][1][2][4]triazoles.

Comparative Synthesis of Thiazolo[3,2-b][1][2][4]triazole Derivatives

The reaction of a substituted phenacyl bromide with a 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol is a common and effective method for the synthesis of thiazolo[3,2-b][1][2][4]triazole derivatives. The nature of the substituent on the phenacyl bromide can influence the reaction yield. Below is a comparison of reported yields for this reaction using 2-Bromo-1-(4-fluorophenyl)ethanone and other substituted phenacyl bromides.

Phenacyl Bromide Derivative	4-Amino-5-substituted-4H-1,2,4-triazole-3-thiol	Product	Yield (%)	Reference
2-Bromo-1-(4-fluorophenyl)ethanone	4-Amino-5-(furan-2-yl)-4H-1,2,4-triazole-3-thiol	2-(Furan-2-yl)-6-(4-fluorophenyl)thiazolo[3,2-b][1][2][4]triazole	75	[5]
2-Bromo-1-(4-bromophenyl)ethanone	4-Amino-5-(furan-2-yl)-4H-1,2,4-triazole-3-thiol	2-(Furan-2-yl)-6-(4-bromophenyl)thiazolo[3,2-b][1][2][4]triazole	82	[6]
2-Bromo-1-(4-chlorophenyl)ethanone	4-Amino-5-(furan-2-yl)-4H-1,2,4-triazole-3-thiol	2-(Furan-2-yl)-6-(4-chlorophenyl)thiazolo[3,2-b][1][2][4]triazole	78	[6]
2-Bromo-1-phenylethanone	4-Amino-5-(furan-2-yl)-4H-1,2,4-triazole-3-thiol	2-(Furan-2-yl)-6-phenylthiazolo[3,2-b][1][2][4]triazole	70	[6]

The data suggests that electron-withdrawing groups on the phenyl ring of the phenacyl bromide, such as fluorine, bromine, and chlorine, can lead to good to excellent yields in this transformation.

Experimental Protocol: Synthesis of 2-(Furan-2-yl)-6-(4-fluorophenyl)thiazolo[3,2-b][1][2][4]triazole

This protocol is a representative example of the synthesis of a thiazolo[3,2-b][1][2][4]triazole derivative using 2-Bromo-1-(4-fluorophenyl)ethanone.

1. Reaction Setup:

• A mixture of 4-amino-5-(furan-2-yl)-4H-1,2,4-triazole-3-thiol (1.82 g, 0.01 mol) and 2-Bromo-1-(4-fluorophenyl)ethanone (2.17 g, 0.01 mol) in anhydrous ethanol (50 mL) is placed in a round-bottom flask equipped with a reflux condenser.

2. Reaction Execution:

• The reaction mixture is refluxed for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

3. Work-up and Purification:

• After completion of the reaction, the mixture is cooled to room temperature.

• The solvent is removed under reduced pressure.

• The resulting solid is washed with cold water, filtered, and dried.

• The crude product is recrystallized from an appropriate solvent (e.g., ethanol) to afford the pure 2-(furan-2-yl)-6-(4-fluorophenyl)thiazolo[3,2-b][1][2][4]triazole.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recommendations for Validation of LC-MS/MS Bioanalytical Methods for Protein Biotherapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of 2-Bromo-1-(4-fluorophenyl)ethanone-d4: A Guide for Laboratory Professionals

For immediate release: This document provides essential safety and logistical information for the proper disposal of 2-Bromo-1-(4-fluorophenyl)ethanone-d4, a deuterated compound used in research and drug development. Adherence to these procedures is critical to ensure personnel safety and environmental compliance. This substance should be handled as a hazardous material, requiring disposal at an approved waste facility.

Hazard Identification and Immediate Safety Precautions

2-Bromo-1-(4-fluorophenyl)ethanone-d4 and its non-deuterated analog are classified as hazardous materials. The primary risks are severe skin burns and eye damage.[1][2][3] Inhalation, ingestion, or skin contact can be harmful.[4] Always handle this compound within a certified chemical fume hood while wearing appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, a lab coat, and chemical splash goggles or a face shield.[1][4]

Emergency Procedures:

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[1][3]

• Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area with copious amounts of water for at least 15 minutes.[1] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including under the eyelids.[1] Remove contact lenses if present and easy to do so.[1] Seek immediate medical attention.

• Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[1][3] Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Quantitative Hazard Data Summary

The following table summarizes key hazard information extrapolated from safety data for the non-deuterated analog, 2-Bromo-1-(4-fluorophenyl)ethan-1-one. The deuterated form is expected to have similar properties.

Hazard Classification	Description	Primary Precaution
Skin Corrosion/Irritation	Category 1B/1C: Causes severe skin burns.[1][2]	Wear chemical-resistant gloves (e.g., nitrile) and a lab coat.[1][4]
Serious Eye Damage/Irritation	Category 1: Causes serious eye damage.[1][2]	Wear chemical splash goggles or a face shield.[1][4]
Acute Toxicity	Potentially harmful if swallowed, in contact with skin, or if inhaled.	Work in a certified chemical fume hood and use appropriate PPE.
Specific Target Organ Toxicity	May cause respiratory irritation.	Avoid breathing dust, vapors, or mists.[1][3]

Detailed Disposal Protocol

The disposal of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 must be handled by a licensed hazardous waste disposal facility, typically via high-temperature incineration.[4] Do not attempt to dispose of this chemical through standard laboratory drains or as regular solid waste.

Step-by-Step Disposal Procedure:

• Waste Segregation and Collection:

  • Designate a specific, clearly labeled, and chemically compatible waste container for "Halogenated Organic Waste."[4] Polyethylene containers are a suitable option.[4]

  • The container must be in good condition with a secure, tight-fitting lid.[4]

  • Collect all waste materials containing 2-Bromo-1-(4-fluorophenyl)ethanone-d4, including unused product, contaminated consumables (e.g., pipette tips, weigh boats), and spill cleanup materials, in this designated container.

• Container Labeling:

  • Label the waste container with a hazardous waste tag as required by your institution's Environmental Health and Safety (EHS) department.

  • Clearly identify the contents, including the full chemical name: "2-Bromo-1-(4-fluorophenyl)ethanone-d4".[4]

  • List all other chemical constituents and their approximate percentages in the container.[4]

• Storage Pending Disposal:

  • Store the sealed waste container in a designated satellite accumulation area.[4]

  • This area should be a secure, well-ventilated location, away from incompatible materials such as strong oxidizing agents and strong bases.[1]

• Arranging for Disposal:

  • Contact your institution's EHS or hazardous waste disposal program to schedule a pickup.[4]

  • Follow all institutional procedures for waste manifest documentation and transfer of custody.

Spill Management Protocol

In the event of a spill, adhere to the following procedure:

• Ensure Safety: If the spill is outside of a fume hood, evacuate the immediate area and alert personnel. Ensure the area is well-ventilated.

• Don Appropriate PPE: Wear a lab coat, chemical splash goggles, a face shield, and double nitrile gloves.[4]

• Contain and Absorb: For solid spills, carefully sweep or scoop the material into a designated waste container.[1] For liquid spills, cover with an inert absorbent material (e.g., vermiculite, sand, or earth) and then collect it into the waste container.

• Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., ethanol or acetone), followed by washing with soap and water.[4]

• Dispose of Cleanup Materials: Place all contaminated cleaning materials, including absorbent, cloths, and PPE, into the designated "Halogenated Organic Waste" container.[4]

• Report the Spill: Report the incident to your laboratory supervisor and EHS department as per your institution's policy.

Experimental Workflow and Disposal Visualization

The following diagram illustrates the logical workflow for the proper disposal of 2-Bromo-1-(4-fluorophenyl)ethanone-d4.

Caption: Disposal workflow for 2-Bromo-1-(4-fluorophenyl)ethanone-d4.

References

• 1. fishersci.com [fishersci.com]
• 2. 2-Bromo-1-(4-fluorophenyl)ethan-1-one | C8H6BrFO | CID 96749 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. echemi.com [echemi.com]
• 4. benchchem.com [benchchem.com]

Personal protective equipment for handling 2-Bromo-1-(4-fluorophenyl)ethanone-d4

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of 2-Bromo-1-(4-fluorophenyl)ethanone-d4. The following procedures are designed to ensure the safety of laboratory personnel and maintain the chemical and isotopic integrity of the compound.

Core Safety Principles

The safety profile of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 is primarily determined by its non-deuterated parent molecule, 2-Bromo-1-(4-fluorophenyl)ethanone.[1] This compound is classified as a hazardous chemical that can cause severe skin burns and eye damage.[2][3][4] Therefore, strict adherence to safety protocols is mandatory. While deuterium itself is non-toxic and non-radioactive, special handling is required for deuterated compounds to prevent isotopic exchange and maintain purity.[1][5][6]

Personal Protective Equipment (PPE)

Appropriate PPE is essential to minimize exposure and ensure personal safety. The following table summarizes the recommended PPE for handling 2-Bromo-1-(4-fluorophenyl)ethanone-d4.

PPE Category	Item	Specifications and Recommendations
Hand Protection	Chemical-resistant gloves	Nitrile or neoprene gloves are recommended. Always inspect gloves for tears or punctures before use. For prolonged contact, consider double-gloving.[7]
Eye and Face Protection	Safety goggles and face shield	Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US).[8] A face shield should be worn over goggles when there is a risk of splashing.
Body Protection	Laboratory coat	A flame-resistant or 100% cotton lab coat should be worn and fully buttoned to provide a barrier against skin contact.[7][8]
Respiratory Protection	Respirator (if necessary)	All work should be conducted in a certified chemical fume hood to avoid inhalation of dust or vapors.[7] If engineering controls are insufficient or if irritation is experienced, a full-face respirator may be required.[8]

Operational Plan: Step-by-Step Handling Procedures

Adherence to the following workflow is critical for the safe handling of 2-Bromo-1-(4-fluorophenyl)ethanone-d4.

Safe handling workflow for 2-Bromo-1-(4-fluorophenyl)ethanone-d4.

1. Preparation:

• Don PPE: Before handling, put on all required PPE as detailed in the table above.

• Verify Fume Hood Operation: Ensure the chemical fume hood is functioning correctly.

• Assemble Materials: Gather all necessary equipment (e.g., spatula, weigh boats, vials, solvent) and place them inside the fume hood.

2. Handling (to be performed inside a chemical fume hood):

• Equilibrate to Room Temperature: To prevent moisture condensation, allow the container to equilibrate to room temperature before opening, especially if refrigerated.[1][5]

• Weigh and Transfer: Carefully weigh the desired amount of the compound. Use a spatula for transfers to minimize dust generation.[7] Avoid creating aerosols.[8]

• Dissolve (if applicable): If preparing a solution, add the solvent to the solid to avoid dust. For deuterated compounds, use high-purity aprotic solvents to prevent H/D exchange.[5]

3. Cleanup and Storage:

• Decontaminate Surfaces: Clean all surfaces that may have come into contact with the chemical.

• Segregate and Dispose of Waste: Follow the disposal plan outlined below.

• Store Properly: Store the compound in a tightly sealed container, in a dry, refrigerated, and locked area.[2] To maintain isotopic purity, consider storing under an inert atmosphere (e.g., nitrogen or argon).[1][5]

Emergency Procedures

• In case of skin contact: Immediately take off all contaminated clothing.[2] Rinse the affected skin area with plenty of water for at least 15 minutes.[2] Seek immediate medical attention.

• In case of eye contact: Rinse cautiously with water for several minutes, removing contact lenses if present and easy to do so.[2] Continue rinsing and seek immediate medical attention.

• In case of inhalation: Move the person to fresh air and keep them in a position comfortable for breathing.[2] Seek immediate medical attention.

• In case of a small spill: Absorb the material with an inert substance like sand or vermiculite.[7] Sweep up the absorbed material, place it in a sealed and labeled container for hazardous waste disposal.[7][8]

Disposal Plan

All waste generated from handling 2-Bromo-1-(4-fluorophenyl)ethanone-d4 must be treated as hazardous waste.

Waste segregation and disposal pathway.

• Solid Waste: Any unused compound and contaminated disposable items (e.g., gloves, weigh boats, paper towels) must be collected in a designated, sealed, and clearly labeled hazardous waste container.[7]

• Liquid Waste: Solutions containing 2-Bromo-1-(4-fluorophenyl)ethanone-d4 should be collected in a separate, labeled hazardous waste container for halogenated organic waste.[7]

• Disposal: All waste must be disposed of through an approved waste disposal plant, in accordance with local, state, and federal regulations.[2][9] Do not dispose of down the drain.[10]

References

• 1. benchchem.com [benchchem.com]
• 2. fishersci.com [fishersci.com]
• 3. 2-Bromo-1-(4-fluorophenyl)ethan-1-one | C8H6BrFO | CID 96749 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. sds.fluorochem.co.uk [sds.fluorochem.co.uk]
• 5. benchchem.com [benchchem.com]
• 6. Deuterated Compounds [simsonpharma.com]
• 7. benchchem.com [benchchem.com]
• 8. echemi.com [echemi.com]
• 9. tcichemicals.com [tcichemicals.com]
• 10. beta.lakeland.edu [beta.lakeland.edu]